Enalaprilat-d5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Deuterated Enalaprilat

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, purification, and characterization of deuterated enalaprilat (B1671235). Enalaprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234), plays a crucial role in the management of hypertension.[1][2] Deuterated analogs of enalaprilat, particularly enalaprilat-d5, are indispensable tools in pharmacokinetic and metabolic studies, serving as internal standards for highly accurate quantification by mass spectrometry.[3][4][5][6][7] This document outlines the pertinent signaling pathways, detailed experimental protocols, and comprehensive characterization data to support research and development in this area.

Mechanism of Action and Signaling Pathway

Enalaprilat exerts its therapeutic effect by inhibiting the Angiotensin-Converting Enzyme (ACE), a central component of the Renin-Angiotensin-Aldosterone System (RAAS).[3][5] The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance. By inhibiting ACE, enalaprilat prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II and inhibits the degradation of the vasodilator bradykinin. This dual action leads to vasodilation, reduced aldosterone (B195564) secretion, and a subsequent decrease in blood pressure.[5]

Figure 1: Mechanism of Action of Deuterated Enalaprilat in the RAAS.

Synthesis of Deuterated Enalaprilat

The synthesis of deuterated enalaprilat, specifically enalaprilat-d5, is most practically achieved through a two-step process. This involves the initial synthesis of deuterated enalapril (enalapril-d5) followed by its hydrolysis to the active diacid form.

Proposed Synthetic Pathway

Figure 2: Proposed Synthetic Pathway for Deuterated Enalaprilat.

Experimental Protocols

Step 1: Synthesis of Deuterated Enalapril (Enalapril-d5)

This procedure is based on the reductive amination of a deuterated keto-ester with a dipeptide.[3]

• Materials:

  • Ethyl 2-oxo-4-(phenyl-d5)butanoate (key deuterated precursor)

  • L-Alanyl-L-proline

  • Palladium on carbon (Pd/C) catalyst

  • Ethanol (B145695)

  • Hydrogen gas

• Procedure:

  • Dissolve ethyl 2-oxo-4-(phenyl-d5)butanoate and L-alanyl-L-proline in ethanol in a suitable reaction vessel.

  • Add a catalytic amount of Pd/C.

  • Pressurize the vessel with hydrogen gas.

  • Stir the reaction mixture at room temperature until the reaction is complete, monitoring by a suitable chromatographic technique (e.g., TLC or LC-MS).

  • Upon completion, filter the reaction mixture to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield crude enalapril-d5.

  • Purify the crude product by a suitable method, such as column chromatography.

Step 2: Hydrolysis of Enalapril-d5 to Enalaprilat-d5

This protocol describes the alkaline hydrolysis of the ethyl ester of enalapril-d5.

• Materials:

  • Crude or purified enalapril-d5 from Step 1

  • 0.1 N Sodium hydroxide (B78521) (NaOH) solution

  • Ethanol

  • Glacial acetic acid

  • Purified water

• Procedure:

  • Dissolve the enalapril-d5 in a mixture of ethanol and 0.1 N NaOH solution.

  • Reflux the mixture for approximately 3 hours, monitoring the disappearance of the starting material.

  • After cooling the reaction mixture in an ice bath, neutralize the solution to a pH of approximately 7 with glacial acetic acid.

  • The crude enalaprilat-d5 may precipitate upon neutralization.

  • Purify the crude product by recrystallization from warm purified water.

  • Collect the crystalline product by filtration, wash with cold water, and dry under vacuum.

Characterization of Deuterated Enalaprilat

A comprehensive characterization of the synthesized deuterated enalaprilat is essential to confirm its identity, purity, and isotopic enrichment. This is typically achieved through a combination of mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC).

Experimental Workflow for Characterization

Figure 3: Experimental Workflow for Characterization.

Mass Spectrometry (MS)

High-resolution mass spectrometry is a powerful tool for confirming the molecular weight of deuterated enalaprilat and determining its isotopic purity.

• Protocol:

  • Prepare a dilute solution of the synthesized deuterated enalaprilat in a suitable solvent (e.g., methanol/water with 0.1% formic acid).

  • Infuse the solution directly into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) or analyze via LC-MS.

  • Acquire the mass spectrum in positive ion mode.

  • Determine the isotopic distribution and calculate the isotopic purity by comparing the relative abundances of the deuterated and non-deuterated isotopologs.[3]

• Data Presentation:

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
  Enalaprilat	349.1	206.1	[3]
  Enalaprilat-d5	354.1	211.1	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the synthesized compound and to verify the position of the deuterium (B1214612) labels. In the ¹H NMR spectrum of enalaprilat-d5, the signals corresponding to the phenyl protons should be absent or significantly reduced.

• Protocol:

  • Dissolve an accurately weighed sample of the deuterated enalaprilat in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

  • Assign the signals to the respective protons and carbons of the enalaprilat molecule.

  • Confirm the absence of signals from the deuterated positions in the ¹H NMR spectrum.

• Data Presentation (¹H NMR of Enalaprilat in D₂O):

  Protons	Chemical Shift (δ ppm)	Multiplicity
  Methyl (Alanine)	1.49	d-Doublet
  Phenyl	7.2-7.4	m
  Note: Specific chemical shifts can vary depending on the solvent and instrument.

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to determine the chemical purity of the synthesized deuterated enalaprilat and to separate it from any potential impurities.

• Protocol:

  • Prepare a standard solution of the deuterated enalaprilat in the mobile phase.

  • Inject the solution into an HPLC system equipped with a suitable detector (e.g., UV at 215 nm).

  • Analyze the chromatogram for the presence of any impurity peaks.

  • Calculate the purity of the compound based on the peak area percentages.

• Data Presentation (Example HPLC Method):

  Parameter	Value	Reference
  Column	C8 or C18 (e.g., Grace Platinumр C8 EPS, 250 x 4.6 mm, 5 µm)	[8][9]
  Mobile Phase	Acetonitrile and phosphate (B84403) buffer (pH 2.2) (25:75 v/v)	[8][9]
  Flow Rate	1.0 - 2.0 mL/min	[8][9]
  Detection	UV at 215 nm	[8][9]
  Column Temperature	Ambient or 50°C	[8][9][10]
  LOD	0.021%	[8][9]
  LOQ	0.062%	[8][9]

Quantitative Data Summary

The following tables summarize key quantitative data relevant to the synthesis and characterization of deuterated enalaprilat.

Table 1: Synthesis and Purity Data

Parameter	Value	Reference
Typical Yield (Enalapril Synthesis)	30-70%	[11]
Purity of Enalapril (TLC)	≥ 98.0%	[11]
Isotopic Enrichment (Typical for Deuterated Standards)	≥ 98%

Table 2: LC-MS/MS Bioanalytical Method Validation Data

Parameter	Enalapril	Enalaprilat	Reference
Linearity Range (ng/mL)	0.502 - 160.2	0.506 - 161.5
Correlation Coefficient (r²)	> 0.99	> 0.99
Mean Recovery (%)	91.21	90.85
Precision (RSD %)	1.72 - 5.06	1.29 - 3.87

Conclusion

References

• 1. Enalaprilat | C18H24N2O5 | CID 5462501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enalapril | C20H28N2O5 | CID 5388962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Enalapril synthesis - chemicalbook [chemicalbook.com]

Enalaprilat-d5: A Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical characteristics of Enalaprilat-d5, a deuterated analog of Enalaprilat. This document is intended to serve as a critical resource for researchers utilizing Enalaprilat-d5 in analytical and pharmacokinetic studies. Included are detailed summaries of its physical properties, experimental protocols for its use as an internal standard, and a proposed synthesis pathway.

Core Physical and Chemical Characteristics

Enalaprilat-d5 is a stable, isotopically labeled form of Enalaprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor, Enalapril. The incorporation of five deuterium (B1214612) atoms on the phenyl ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of Enalaprilat in biological matrices.[1]

Below is a summary of the key physical and chemical data for Enalaprilat-d5 and its common salt forms.

Table 1: Physical and Chemical Properties of Enalaprilat-d5 and its Analogs

Property	Enalaprilat-d5	Enalaprilat-d5 Sodium Salt	Enalapril-d5 Maleate (B1232345) Salt
Synonyms	Enalaprilat D5, MK-422 d5	MK-422-d5 sodium	MK-421-d5 (maleate)
Molecular Formula	C₁₈H₁₉D₅N₂O₅	C₁₈H₁₈D₅N₂NaO₅	C₂₀H₂₃D₅N₂O₅ • C₄H₄O₄
Molecular Weight	353.42 g/mol [2]	375.41 g/mol	497.6 g/mol
Exact Mass	353.2000 Da	375.1819 Da	497.2580 Da
CAS Number	349554-00-3[2]	1356922-29-6	349554-02-5
Appearance	White to off-white solid[2]	White to off-white solid	Solid
Melting Point	Not determined	Not determined	Not determined
Boiling Point	Not determined	Not determined	Not determined
Solubility	Soluble in DMSO (100 mg/mL with sonication)[2]	Soluble in water (≥ 100 mg/mL)	Soluble in Ethanol (B145695), Methanol (B129727), and Water
Isotopic Purity	≥98%	≥98%	≥99% deuterated forms (d₁-d₅)
Storage Conditions	Powder: -20°C for 3 years. In solvent: -80°C for 6 months.[2]	Sealed at 4°C, away from moisture. In solvent: -80°C for 6 months.	Sealed storage, away from moisture. In solvent: -80°C for 6 months.

Note: The melting and boiling points for the deuterated compounds are not consistently reported in available literature. For reference, the melting point of non-deuterated Enalaprilat is cited as 148-151°C and Enalapril maleate as 143-144.5°C.

Mechanism of Action: Inhibition of the Renin-Angiotensin-Aldosterone System (RAAS)

Enalaprilat exerts its therapeutic effect by inhibiting the Angiotensin-Converting Enzyme (ACE), a central component of the Renin-Angiotensin-Aldosterone System (RAAS). The RAAS is a critical hormonal cascade that regulates blood pressure and fluid and electrolyte balance. Enalaprilat's inhibition of ACE prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, leading to vasodilation and a reduction in blood pressure.

Mechanism of Action of Enalaprilat within the RAAS.

Experimental Protocols

Quantification of Enalaprilat in Human Plasma using LC-MS/MS with Enalaprilat-d5 as an Internal Standard

This protocol outlines a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate quantification of Enalaprilat in human plasma.

Materials and Reagents:

• Human plasma

• Enalaprilat and Enalaprilat-d5 analytical standards

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (AR grade)

• Milli-Q water

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system with an ESI source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of Enalaprilat and Enalaprilat-d5 (internal standard, IS) in methanol at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of Enalaprilat by serial dilution of the stock solution with a 50:50 methanol:water mixture to create calibration standards.

  • Prepare a working solution of Enalaprilat-d5 at an appropriate concentration (e.g., 500 ng/mL) in the same diluent.

• Sample Preparation (Protein Precipitation):

  • To a 300 µL aliquot of human plasma in a microcentrifuge tube, add 50 µL of the Enalaprilat-d5 internal standard working solution.

  • Add 900 µL of ice-cold acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 10 minutes.

  • Centrifuge at 10,000 rpm for 15 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube or autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: C18 column (e.g., 4.6 x 100 mm, 5 µm)

    • Mobile Phase: Acetonitrile and 0.1% formic acid in water in an isocratic or gradient elution.

    • Flow Rate: 0.7 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Enalaprilat: m/z 349.0 → 206.0

      • Enalaprilat-d5: m/z 354.2 → 211.2

Data Analysis: Quantification is performed by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve constructed from the prepared standards.

Workflow for LC-MS/MS Quantification of Enalaprilat.

Proposed Synthesis of Enalaprilat-d5

The synthesis of Enalaprilat-d5 can be achieved through a two-step process: the synthesis of Enalapril-d5 followed by its hydrolysis. This proposed pathway is based on established methods for the synthesis of Enalapril and general techniques for deuterium labeling.

Step 1: Synthesis of Enalapril-d5 via Reductive Amination

This step involves the reaction of a deuterated precursor, ethyl 2-oxo-4-(phenyl-d5)butanoate, with L-alanyl-L-proline.

• Precursor Synthesis: The key deuterated intermediate, ethyl 2-oxo-4-(phenyl-d5)butanoate, can be synthesized from commercially available benzene-d6 (B120219) through a multi-step process, such as Friedel-Crafts acylation followed by reduction and subsequent reactions to form the butanoate structure.

• Reductive Amination:

  • In a suitable reactor, suspend a catalyst such as Raney Nickel in ethanol under a hydrogen atmosphere.

  • Add L-alanyl-L-proline and ethyl 2-oxo-4-(phenyl-d5)butanoate to the activated catalyst suspension.

  • Stir the reaction mixture at a controlled temperature (e.g., 45°C) under a hydrogen atmosphere until the reaction is complete, as monitored by TLC or HPLC.

  • Upon completion, filter the mixture to remove the catalyst and concentrate the filtrate to obtain crude Enalapril-d5.

  • The crude product can be purified through extraction and crystallization.

Step 2: Hydrolysis of Enalapril-d5 to Enalaprilat-d5

This final step involves the base-catalyzed hydrolysis of the ethyl ester of Enalapril-d5.

• Dissolve the crude Enalapril-d5 in a mixture of ethanol and a sodium hydroxide (B78521) solution.

• Reflux the mixture for several hours to facilitate hydrolysis.

• After cooling, neutralize the reaction mixture with an acid, such as acetic acid, to a pH of approximately 7. This may cause the crude Enalaprilat-d5 to precipitate.

• The crude product is then purified by recrystallization from a suitable solvent, such as purified water, to yield pure Enalaprilat-d5.

Proposed Synthesis Pathway for Enalaprilat-d5.

This technical guide provides essential information for the effective use of Enalaprilat-d5 in a research setting. The data and protocols presented herein are intended to facilitate accurate and reproducible experimental outcomes. Researchers should always adhere to appropriate laboratory safety practices when handling these chemical substances.

References

• 1. Enalaprilat D5 | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]

The Role of Enalaprilat-d5 as an Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of Enalaprilat (B1671235) and the critical role of its deuterated analog, Enalaprilat-d5, as an internal standard in bioanalytical studies. This document details the underlying principles, experimental protocols, and data interpretation, offering a comprehensive resource for professionals in pharmaceutical research and development.

The Pharmacological Mechanism of Enalaprilat

Enalapril (B1671234) is an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure. It is a prodrug that is rapidly hydrolyzed in the liver to its active metabolite, Enalaprilat.[1][2] The therapeutic effects of Enalapril are mediated by Enalaprilat's potent and competitive inhibition of ACE.[1]

ACE is a key enzyme in the Renin-Angiotensin-Aldosterone System (RAAS), a critical hormonal cascade that regulates blood pressure and fluid balance.[1] ACE catalyzes the conversion of the inactive angiotensin I to the potent vasoconstrictor angiotensin II.[3][4] Angiotensin II constricts blood vessels and stimulates the adrenal cortex to release aldosterone (B195564), which promotes sodium and water retention by the kidneys, thereby increasing blood pressure.[3][4]

Enalaprilat's inhibition of ACE leads to decreased levels of angiotensin II, resulting in vasodilation (widening of blood vessels) and reduced aldosterone secretion.[1][4] This, in turn, lowers peripheral vascular resistance and reduces blood pressure.[5] Additionally, ACE is responsible for the breakdown of bradykinin (B550075), a peptide that promotes vasodilation. By inhibiting ACE, Enalaprilat increases bradykinin levels, further contributing to its antihypertensive effect.[1][3]

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Enalaprilat.

Enalaprilat-d5 as an Internal Standard in Bioanalysis

In pharmacokinetic, bioequivalence, and toxicokinetic studies, the accurate quantification of drug concentrations in biological matrices like plasma is paramount.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[2] The use of a stable isotope-labeled internal standard, such as Enalaprilat-d5, is essential for achieving precise and accurate results.[1]

An internal standard (IS) is a compound chemically similar to the analyte that is added at a known concentration to all samples, calibrators, and quality controls before sample processing.[1] Enalaprilat-d5 is an ideal internal standard for Enalaprilat because it has the same chemical structure, with the exception that five hydrogen atoms have been replaced by their stable isotope, deuterium.[6]

This subtle change in mass allows the mass spectrometer to differentiate between the analyte (Enalaprilat) and the internal standard (Enalaprilat-d5).[1] However, their physicochemical properties are nearly identical. This means that Enalaprilat-d5 co-behaves with Enalaprilat throughout the entire analytical process, including extraction, chromatography, and ionization.[1] By tracking the signal of the internal standard, any variability or loss of the analyte during sample preparation and analysis can be corrected. This is achieved by calculating the ratio of the analyte's peak area to the internal standard's peak area, which provides a highly reliable and reproducible measure of the analyte's concentration.[7]

Caption: Bioanalytical workflow using Enalaprilat-d5 as an internal standard for accurate quantification.

Quantitative Data for Bioanalytical Methods

The successful implementation of an LC-MS/MS method for Enalaprilat quantification relies on optimized mass spectrometry parameters and validated performance characteristics. The following tables summarize typical parameters and validation results from published methods.

Table 1: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
Enalaprilat	349.0 - 349.1	206.0 - 206.1	85	18 - 20
Enalaprilat-d5 (IS)	354.1 - 354.2	211.1 - 211.2	70	12
Enalapril (Prodrug)	377.1 - 377.2	234.0 - 234.2	80	20
Enalapril-d5 (IS)	382.1 - 382.2	239.2	80	17

Data compiled from multiple sources.[7][8]

Table 2: Method Validation and Performance Characteristics

Parameter	Typical Range/Value
Linearity Range	0.5 - 161.5 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.5 - 1.0 ng/mL
Mean Recovery	85% - 91%
Inter-day/Intra-day Precision (%CV)	< 15%
Inter-day/Intra-day Accuracy (%Bias)	Within ±15%

Data compiled from multiple sources.[3][9]

Experimental Protocols

This section provides detailed methodologies for the quantification of Enalaprilat in human plasma using Enalaprilat-d5 as an internal standard. Two common sample preparation techniques are described: Solid-Phase Extraction (SPE) and Protein Precipitation (PPT).

Protocol 1: Solid-Phase Extraction (SPE)

This method offers cleaner extracts by selectively isolating the analytes from the biological matrix.

Reagents and Materials:

• Human plasma (K2-EDTA)

• Enalaprilat and Enalaprilat-d5 analytical standards

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (AR grade)

• Ammonia (B1221849) solution (25%)

• SPE Cartridges (e.g., C18, 100 mg/1 mL)

• Working solution of Enalaprilat-d5 (concentration as per method validation)

Procedure:

• Sample Pre-treatment: To 200 µL of plasma sample in a polypropylene (B1209903) tube, add 20 µL of the Enalaprilat-d5 internal standard working solution. Vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.[3]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge and allow it to pass through under gravity.[3]

• Washing: Wash the cartridge with 200 µL of 0.1% formic acid in water to remove interferences.[3]

• Elution: Elute Enalaprilat and Enalaprilat-d5 from the cartridge using two aliquots of 200 µL of 2% ammonia solution in methanol.[3]

• Dry Down: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 90:10 v/v water/methanol).[3] Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Protein Precipitation (PPT)

This is a simpler and faster method suitable for high-throughput analysis, though it may result in less clean extracts compared to SPE.

Reagents and Materials:

• Human plasma (K2-EDTA)

• Enalaprilat and Enalaprilat-d5 analytical standards

• Acetonitrile (B52724) (HPLC grade, ice-cold)

• Working solution of Enalaprilat-d5 in acetonitrile (concentration as per method validation)

Procedure:

• Sample Aliquoting: Pipette 300 µL of plasma sample into a microcentrifuge tube.[9]

• Precipitation: Add 900 µL of ice-cold acetonitrile containing the Enalaprilat-d5 internal standard.[5][9]

• Vortexing: Vortex the mixture vigorously for 10 minutes to ensure complete protein precipitation.[5][9]

• Centrifugation: Centrifuge the tubes at 10,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.[5][9]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Analysis: Inject an aliquot of the supernatant directly into the LC-MS/MS system.

LC-MS/MS Instrumental Analysis

Chromatographic Conditions:

• Column: C18 column (e.g., Zorbax Eclipse, 150 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile and 0.1% v/v formic acid in water (e.g., 65:35 v/v)

• Flow Rate: 0.8 mL/min

• Injection Volume: 20 µL

• Column Temperature: Ambient or controlled (e.g., 25°C)

• Run Time: ~3.5 minutes

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Spray Voltage: 5500 V

• Temperature: 550°C

• Gas Settings: Optimized for the specific instrument (e.g., Curtain Gas: 20 psi, Collision Gas: 6 psi, Nebulizer Gas (GS1/GS2): 35 psi)

• MRM Transitions: As specified in Table 1.

This guide provides a foundational understanding and practical protocols for the use of Enalaprilat-d5 as an internal standard. Adherence to these principles and rigorous method validation are crucial for generating high-quality, reliable bioanalytical data in drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. prezi.com [prezi.com]
• 3. lcms.cz [lcms.cz]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. omicsonline.org [omicsonline.org]
• 8. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Enalaprilat-d5: A Technical Guide to its Certificate of Analysis and Purity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis and purity assessment of Enalaprilat-d5, a deuterated analog of Enalaprilat. Enalaprilat is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor, Enalapril. Enalaprilat-d5 is commonly used as an internal standard in analytical and pharmacokinetic studies to ensure the accuracy of quantification of Enalaprilat in biological samples.[1] This document outlines the typical data presented in a Certificate of Analysis (CoA), details the experimental protocols for its characterization, and provides visual representations of its structure and analytical workflows.

Representative Certificate of Analysis

A Certificate of Analysis for Enalaprilat-d5 is a critical document that certifies the quality and purity of the standard. Below is a summary of the typical quantitative data found on a CoA for Enalaprilat-d5, compiled from various supplier specifications.

Physicochemical Properties

Parameter	Specification
Chemical Name	((S)-1-carboxy-3-(phenyl-d5)propyl)-L-alanyl-L-proline
CAS Number	349554-00-3
Molecular Formula	C₁₈H₁₉D₅N₂O₅
Molecular Weight	353.43 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO

Quality Control Data

Test	Method	Result
Purity	HPLC	≥98%
Identity	Mass Spectrometry	Conforms to structure
Identity	¹H NMR	Conforms to structure
Isotopic Purity	Mass Spectrometry	≥99% Deuterium (B1214612) incorporation
Residual Solvents	GC-HS	Complies with ICH Q3C limits

Experimental Protocols

The accurate characterization and purity assessment of Enalaprilat-d5 relies on a combination of chromatographic and spectroscopic techniques. The following are detailed methodologies for the key experiments cited in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Objective: To determine the purity of Enalaprilat-d5 by separating it from any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and a buffered aqueous solution (e.g., 20 mM phosphate (B84403) buffer at pH 2.2).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

• Column Temperature: Ambient or controlled at 25°C.

Procedure:

• A standard solution of Enalaprilat-d5 is prepared in a suitable diluent (e.g., mobile phase).

• The prepared solution is injected into the HPLC system.

• The chromatogram is recorded, and the peak area of Enalaprilat-d5 is measured.

• Purity is calculated as the percentage of the main peak area relative to the total peak area of all components in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity Confirmation

Objective: To confirm the molecular weight and structure of Enalaprilat-d5 and to determine its isotopic purity.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

Ionization Method: Electrospray Ionization (ESI) in positive ion mode.

Procedure:

• A dilute solution of Enalaprilat-d5 is introduced into the mass spectrometer.

• The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

• The observed molecular ion peak should correspond to the calculated molecular weight of Enalaprilat-d5 ([M+H]⁺ ≈ 354.4).

• The isotopic distribution of the molecular ion peak is analyzed to confirm the incorporation of five deuterium atoms.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for Structural Confirmation

Objective: To confirm the chemical structure of Enalaprilat-d5.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-d₆).

Procedure:

• A small amount of Enalaprilat-d5 is dissolved in the deuterated solvent.

• The ¹H NMR spectrum is acquired.

• The chemical shifts, coupling constants, and integration of the observed peaks are compared with the expected spectrum for the Enalaprilat-d5 structure. The absence of signals from the phenyl protons confirms successful deuteration.

Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated.

Caption: Chemical Structure of Enalaprilat-d5.

Caption: A typical experimental workflow for purity analysis.

Caption: Logical workflow for using Enalaprilat-d5 as an internal standard.

References

• 1. veeprho.com [veeprho.com]

Isotopic Purity of Enalaprilat-d5 for Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical considerations and methodologies for determining the isotopic purity of Enalaprilat-d5, a deuterated internal standard essential for accurate and precise quantification of the active pharmaceutical ingredient Enalaprilat in biological matrices by mass spectrometry.

Introduction: The Imperative of Isotopic Purity in Bioanalysis

In the realm of bioanalytical mass spectrometry, stable isotope-labeled (SIL) internal standards are the gold standard for quantification. They offer a means to correct for variability during sample preparation and analysis, thereby enhancing the accuracy and precision of the results. Enalaprilat-d5, the deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor Enalaprilat, serves this vital role. However, the reliability of quantitative data is intrinsically linked to the isotopic purity of the SIL internal standard. The presence of unlabeled Enalaprilat (d0) or partially labeled isotopologues (d1-d4) in the Enalaprilat-d5 standard can lead to an overestimation of the analyte concentration, particularly at the lower limit of quantification (LLOQ). Therefore, a thorough understanding and rigorous assessment of isotopic purity are paramount.

Synthesis and Isotopic Distribution of Enalaprilat-d5

Enalaprilat-d5 is a derivative of Enalapril, which is its prodrug. The synthesis of Enalapril-d5 typically involves the use of a deuterated precursor, such as ethyl 2-oxo-4-(phenyl-d5)butanoate. The subsequent hydrolysis of Enalapril-d5 yields Enalaprilat-d5. The deuteration is targeted at the phenyl ring, introducing five deuterium (B1214612) atoms.

The isotopic purity of a batch of Enalaprilat-d5 is not absolute. It consists of a distribution of isotopologues, with the d5 species being the most abundant. The relative abundance of the other isotopologues (d0 to d4) determines the isotopic purity. Commercially available Enalaprilat-d5 typically has a stated isotopic purity of ≥98%.

A representative isotopic distribution of a batch of Enalaprilat-d5 is summarized in the table below.

Isotopologue	Mass Shift	Representative Abundance (%)
d0 (Unlabeled Enalaprilat)	+0	< 0.5
d1	+1	< 1.0
d2	+2	< 1.5
d3	+3	< 2.0
d4	+4	~ 5.0
d5 (Fully Labeled)	+5	> 90.0

Experimental Protocols for Isotopic Purity Assessment

The isotopic purity of Enalaprilat-d5 is primarily determined by two powerful analytical techniques: High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Resolution Mass Spectrometry (HR-MS)

HR-MS is the most direct method for determining the isotopic distribution of Enalaprilat-d5. It allows for the separation and quantification of the different isotopologues based on their precise mass-to-charge ratios.

Experimental Protocol:

• Sample Preparation: Prepare a solution of Enalaprilat-d5 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of approximately 1 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, capable of achieving a resolution of at least 10,000 FWHM.

• Method:

  • Infuse the sample directly into the mass spectrometer or inject it onto a liquid chromatography system to separate it from any potential impurities.

  • Acquire full scan mass spectra in positive ion mode over a mass range that includes the isotopic cluster of Enalaprilat (approximately m/z 349-355).

• Data Analysis:

  • Extract the ion chromatograms for each of the expected isotopologues (d0 to d5).

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the total area of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR spectroscopy can be used to determine the degree of deuteration by quantifying the residual protons in the labeled positions.

Experimental Protocol:

• Sample Preparation: Accurately weigh and dissolve a known amount of Enalaprilat-d5 in a deuterated solvent (e.g., DMSO-d6) that does not contain residual signals in the regions of interest. Add a known amount of an internal standard with a distinct NMR signal (e.g., maleic acid).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Method:

  • Acquire a quantitative ¹H-NMR spectrum. Ensure a sufficient relaxation delay (D1) to allow for complete T1 relaxation of all relevant protons.

• Data Analysis:

  • Integrate the signals corresponding to the residual protons on the phenyl ring of Enalaprilat-d5.

  • Integrate the signal of the internal standard.

  • Calculate the amount of residual protons relative to the internal standard to determine the percentage of the unlabeled species.

Visualization of Workflows and Pathways

To facilitate a clearer understanding of the processes involved, the following diagrams illustrate the key workflows and the mechanism of action of Enalaprilat.

Workflow for Isotopic Purity Assessment

Mechanism of Action of Enalaprilat

Conclusion

The isotopic purity of Enalaprilat-d5 is a critical parameter that directly impacts the reliability of bioanalytical data. A combination of High-Resolution Mass Spectrometry and NMR Spectroscopy provides a comprehensive assessment of isotopic distribution and enrichment. It is imperative for researchers and scientists in drug development to either obtain a detailed Certificate of Analysis from the supplier or perform in-house verification of isotopic purity to ensure the integrity of their pharmacokinetic and other quantitative studies. This due diligence is fundamental to the generation of robust and defensible scientific data.

A Technical Guide to Enalaprilat-d5 for Research Applications

Introduction: Enalaprilat-d5 is the deuterium-labeled form of Enalaprilat, an active metabolite of the prodrug Enalapril (B1671234). Enalaprilat functions as a potent inhibitor of the Angiotensin-Converting Enzyme (ACE), a key component in the renin-angiotensin system (RAS) that regulates blood pressure.[1][2][3] Due to its chemical similarity to the endogenous compound but distinct mass, Enalaprilat-d5 is an invaluable tool in research, primarily serving as an internal standard for the precise quantification of Enalaprilat in biological samples using mass spectrometry techniques.[4][5] This guide provides a comprehensive overview of Enalaprilat-d5, including supplier information, technical data, experimental protocols, and its role within the ACE signaling pathway.

Supplier and Chemical Identification

For researchers sourcing Enalaprilat-d5, several reputable suppliers provide this stable isotope-labeled compound for research purposes only. Each product is typically accompanied by a Certificate of Analysis confirming its identity and purity.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
MedChemExpress	Enalaprilat-d5	349554-00-3	C₁₈H₁₉D₅N₂O₅	353.42
Simson Pharma	Enalaprilat D5	349554-00-3	C₁₈H₁₉D₅N₂O₅	353.43
Pharmaffiliates	Enalaprilat-d5	N/A	C₁₈H₁₉D₅N₂O₅	353.43
Biosynth	Enalaprilat d5	349554-00-3	C₁₈H₁₉D₅N₂O₅	353.42
Veeprho	Enalaprilat-d5	349554-00-3	C₁₈H₁₉D₅N₂O₅	353.42
TLC Pharmachem	Enalaprilat-d5	349554-00-3	C₁₈H₁₉D₅N₂O₅	353.42

Note: While CAS numbers are generally consistent, it's crucial to verify the specific product details with the supplier. The product is intended for research use only.[1][5][6][7][8][9]

Physicochemical Properties and Storage

Proper handling and storage are critical to maintaining the integrity of Enalaprilat-d5. The following table summarizes key solubility and stability data.

Parameter	Data	Source
Solubility	DMSO: ≥ 50 mg/mL	MedChemExpress[10]
Storage (Powder)	-20°C for 3 years, 4°C for 2 years	MedChemExpress[11]
Storage (In Solvent)	-80°C for 6 months, -20°C for 1 month	MedChemExpress[1][10]
Recommended Shipping	Room temperature (Continental US)	MedChemExpress[10]
Appearance	White to off-white solid (Typical)	General

Note: Always refer to the supplier-specific data sheet for the most accurate information. Reconstituted solutions should be prepared fresh for in-vivo experiments.[1]

Mechanism of Action: Inhibition of the Renin-Angiotensin System

Enalaprilat exerts its physiological effect by inhibiting the Angiotensin-Converting Enzyme (ACE). ACE is a central enzyme in the Renin-Angiotensin System (RAS), which is critical for blood pressure regulation.[2][3] The pathway begins with the conversion of Angiotensinogen to Angiotensin I by Renin. ACE then cleaves Angiotensin I to form the potent vasoconstrictor, Angiotensin II.[3][12] Angiotensin II binds to the AT1 receptor, leading to a cascade of effects including vasoconstriction and aldosterone (B195564) secretion, which ultimately increases blood pressure.[2][3] Enalaprilat competitively inhibits ACE, thereby reducing the production of Angiotensin II and leading to vasodilation and decreased blood pressure.[2]

Figure 1. Diagram of the Renin-Angiotensin System showing inhibition by Enalaprilat.

Experimental Protocols and Applications

The primary application of Enalaprilat-d5 is as an internal standard (IS) for the quantification of Enalaprilat in biological matrices like human plasma. Its use corrects for variability during sample preparation and analysis, ensuring high accuracy.[4][5]

Protocol 1: Quantification of Enalaprilat in Human Plasma by LC-MS/MS

This protocol is adapted from validated methods for the analysis of Enalaprilat.[13][14]

1. Preparation of Stock and Working Solutions:

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 2.0 mg of Enalaprilat and Enalaprilat-d5 in separate 2 mL volumetric flasks, bringing to volume with methanol (B129727).[13]

• Working Solutions: Prepare serial dilutions of the Enalaprilat stock solution with a suitable diluent (e.g., methanol:water) to create calibration curve standards. Prepare a working solution of Enalaprilat-d5 (IS).

2. Sample Preparation (Solid-Phase Extraction - SPE):

• To 200 µL of human plasma, add the Enalaprilat-d5 IS and vortex.

• Conditioning: Condition an SPE cartridge (e.g., C18 or mixed-mode) with 1 mL of methanol followed by 1 mL of water.[14]

• Loading: Load the plasma sample onto the cartridge.

• Washing: Wash the cartridge with 200 µL of 0.1% formic acid in water to remove interferences.[14]

• Elution: Elute the analyte and IS with an appropriate solvent, such as 2% ammonia (B1221849) solution in methanol.[14]

• Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in the mobile phase.

3. LC-MS/MS Conditions:

• LC Column: Zorbax Eclipse C18 (150 x 4.6 mm, 5 µm) or equivalent.[13]

• Mobile Phase: Isocratic elution with Acetonitrile and 0.1% Formic Acid (e.g., 65:35 v/v).[13]

• Flow Rate: 0.8 mL/min.

• Injection Volume: 20 µL.

• Mass Spectrometry: Electrospray Ionization (ESI) in positive mode.

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

• Mass Transitions:

  • Enalaprilat: m/z 349 → 206[13]

  • Enalaprilat-d5 (IS): m/z 354.20 → 211.20[13]

4. Data Analysis:

• Quantify Enalaprilat by calculating the peak area ratio of the analyte to the IS.

• Construct a calibration curve by plotting the peak area ratios against the known concentrations of the prepared standards. The curve should exhibit a linear response with a correlation coefficient (r²) > 0.99.[13]

Figure 2. General workflow for quantifying Enalaprilat using Enalaprilat-d5 as an internal standard.

Protocol 2: In-Vitro ACE Inhibition Assay

This protocol measures the inhibitory activity of a compound like Enalaprilat on ACE.

1. Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung or other source.

• Substrate: Hippuryl-Histidyl-Leucine (HHL).

• Assay Buffer (e.g., Tris-HCl with NaCl and ZnCl₂).

• Test Compound (Enalaprilat) and Internal Standard (Enalaprilat-d5 for validation).

• Stopping Reagent: 1 N HCl.

2. Procedure:

• Prepare serial dilutions of Enalaprilat in the assay buffer.

• In a 96-well microplate, add 50 µL of the assay buffer (for control) or the Enalaprilat dilutions.

• Add 20 µL of the ACE enzyme solution to each well and pre-incubate at 37°C for 10 minutes.[4]

• Initiate the enzymatic reaction by adding 50 µL of the HHL substrate solution to all wells.[4]

• Incubate the plate at 37°C for 30-60 minutes.

• Stop the reaction by adding 250 µL of 1 N HCl.[4]

• The product of the reaction, hippuric acid (HA), can be extracted with an organic solvent (e.g., ethyl acetate) and measured by HPLC with UV detection. The amount of HA produced is inversely proportional to the inhibitory activity of Enalaprilat.[15]

3. Data Analysis:

• Calculate the percentage of ACE inhibition for each concentration of Enalaprilat compared to the control (no inhibitor).

• Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pathways: ACE Inhibitor Pathway | www.antibodies-online.com [antibodies-online.com]
• 3. ClinPGx [clinpgx.org]
• 4. benchchem.com [benchchem.com]
• 5. veeprho.com [veeprho.com]
• 6. Enalaprilat-D5 Sodium Salt | CAS No- 1356922-29-6 | Simson Pharma Limited [simsonpharma.com]
• 7. Enalaprilat D5 | CAS No- 349554-00-3 | Simson Pharma Limited [simsonpharma.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Enalaprilat d5 | 349554-00-3 | ZNA55400 | Biosynth [biosynth.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. ahajournals.org [ahajournals.org]
• 13. omicsonline.org [omicsonline.org]
• 14. lcms.cz [lcms.cz]
• 15. High-performance liquid chromatographic determination of enalapril in human plasma by enzyme kinetic analytical method - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Deuterium Labeling in Enalaprilat-d5: A Technical Guide for Researchers

An in-depth exploration of the synthesis, application, and significance of Enalaprilat-d5 in pharmaceutical research and development, tailored for scientists and drug development professionals.

Deuterium-labeled compounds have become indispensable tools in modern drug discovery and development. Among these, Enalaprilat-d5, a deuterated analog of the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril (B1671234), plays a critical, albeit non-therapeutic, role. This technical guide elucidates the fundamental principles behind deuterium (B1214612) labeling in the context of Enalaprilat-d5, detailing its primary application, synthesis, and the analytical methodologies it enhances.

The Primary Role of Enalaprilat-d5: An Ideal Internal Standard

Extensive review of scientific literature indicates that the foremost application of Enalaprilat-d5 is as an internal standard for the precise quantification of enalapril and its active metabolite, enalaprilat (B1671235), in biological matrices.[1][2][3] Its utility is particularly prominent in bioanalytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5]

The key attributes that make Enalaprilat-d5 an exemplary internal standard are:

• Chemical Similarity: It is chemically identical to the analyte (enalaprilat), ensuring similar behavior during sample extraction, chromatography, and ionization.[1]

• Mass Difference: The five deuterium atoms provide a distinct mass difference, allowing the mass spectrometer to differentiate it from the non-deuterated analyte.[1][4]

• Co-elution: It co-elutes with the analyte, experiencing the same potential matrix effects and ionization suppression or enhancement, thereby enabling accurate correction for these variabilities.[1]

By adding a known concentration of Enalaprilat-d5 to a biological sample before processing, any loss of the analyte during sample preparation or fluctuations in instrument response can be accurately accounted for by monitoring the ratio of the analyte's signal to that of the internal standard.[1] This ensures the generation of robust and reliable pharmacokinetic data.[6]

It is crucial to note that there is no evidence to suggest that Enalaprilat-d5 is developed for therapeutic use to intentionally alter the pharmacokinetic profile of enalaprilat through the kinetic isotope effect.[1] The kinetic isotope effect, a phenomenon where the substitution of a heavier isotope like deuterium for a lighter one (protium) can slow down chemical reactions, is a strategy employed in the development of some deuterated drugs to improve their metabolic stability.[7][8][9][10][11] However, in the case of Enalaprilat-d5, its value lies in its analytical application rather than in modifying the drug's disposition.

Quantitative Data for Bioanalytical Applications

The accurate quantification of enalapril and enalaprilat using Enalaprilat-d5 as an internal standard relies on the distinct mass-to-charge (m/z) ratios of the parent and product ions in mass spectrometry. The following table summarizes the typical mass transitions used in LC-MS/MS methods.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Enalapril	377.10	234.0
Enalapril-d5	382.10	239.20
Enalaprilat	349.0	206.0
Enalaprilat-d5	354.20	211.20
Table 1: Mass Spectrometry Transitions for Enalapril, Enalaprilat, and their Deuterated Analogs.[4]

Synthesis of Deuterated Enalaprilat

A similar strategy would be employed for Enalaprilat-d5, likely starting with a deuterated phenylalanine derivative.

Caption: Proposed logical workflow for the synthesis of Enalaprilat-d5.

Experimental Protocols: Bioanalytical Quantification

The following section outlines a typical experimental protocol for the quantification of enalapril and enalaprilat in human plasma using LC-MS/MS with Enalaprilat-d5 as an internal standard.

Sample Preparation (Solid Phase Extraction)

• To a volume of human plasma, add a known concentration of the internal standard solution containing Enalapril-d5 and Enalaprilat-d5.[4]

• Condition a solid-phase extraction (SPE) cartridge (e.g., C18) with methanol (B129727) followed by water.[4]

• Load the plasma sample onto the SPE cartridge.[4]

• Wash the cartridge with an appropriate aqueous solution to remove interferences.[4]

• Elute the analytes and internal standards with an organic solvent (e.g., methanol).[4]

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[4]

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 analytical column is commonly used.[4]

• Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing a small percentage of formic acid, is typical.[4]

• Flow Rate: Approximately 0.8 mL/min.[4]

• Injection Volume: 20 µL.[4]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.[4]

• MRM Transitions: As listed in Table 1.

Caption: Standard workflow for bioanalysis using a deuterated internal standard.

Mechanism of Action of Enalaprilat

To understand the importance of accurately quantifying enalaprilat, it is essential to grasp its mechanism of action. Enalapril is a prodrug that is hydrolyzed in the body to its active form, enalaprilat.[12] Enalaprilat is a potent inhibitor of the angiotensin-converting enzyme (ACE).[1][6] ACE is a key component of the Renin-Angiotensin-Aldosterone System (RAAS), which regulates blood pressure.[1][6] By inhibiting ACE, enalaprilat prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II and also inhibits the degradation of the vasodilator bradykinin.[1][6] This dual action leads to vasodilation and a reduction in blood pressure.

Caption: Mechanism of action of Enalaprilat in the RAAS pathway.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. benchchem.com [benchchem.com]
• 4. omicsonline.org [omicsonline.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Portico [access.portico.org]
• 10. The kinetic isotope effect in the search for deuterated drugs [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 12. SMPDB [smpdb.ca]

Understanding the Mass Shift of Enalaprilat-d5 vs. Enalaprilat: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mass shift between Enalaprilat and its deuterated analog, Enalaprilat-d5. It provides a comprehensive overview of their chemical properties, the principles behind isotopic labeling, and the practical applications of Enalaprilat-d5 as an internal standard in bioanalytical method development, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Enalaprilat and its Deuterated Analog

Enalaprilat is the active metabolite of the prodrug Enalapril, a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension and heart failure.[1][2] Accurate quantification of Enalaprilat in biological matrices is crucial for pharmacokinetic and bioequivalence studies. To enhance the accuracy and precision of such measurements, a stable isotope-labeled internal standard, Enalaprilat-d5, is employed.

Enalaprilat-d5 is structurally identical to Enalaprilat, with the exception that five hydrogen atoms on the phenyl ring have been replaced by deuterium (B1214612) atoms.[3] This isotopic substitution results in a predictable increase in its molecular weight, forming the basis of its utility in mass spectrometry-based analytical methods.

The Mass Shift: A Quantitative Comparison

The key difference between Enalaprilat and Enalaprilat-d5 lies in their molecular weights, a direct consequence of the five deuterium atoms in Enalaprilat-d5. Each deuterium atom adds approximately 1.006 atomic mass units more than a protium (B1232500) (standard hydrogen) atom. This results in a nominal mass difference of 5 Daltons.

Compound	Molecular Formula	Average Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
Enalaprilat	C₁₈H₂₄N₂O₅	348.39	348.1685
Enalaprilat-d5	C₁₈H₁₉D₅N₂O₅	353.42	353.1999

Table 1: Comparison of Molecular Properties of Enalaprilat and Enalaprilat-d5.[1][3][4]

The Role of Enalaprilat-d5 as an Internal Standard

In quantitative bioanalysis using LC-MS/MS, an internal standard (IS) is crucial for correcting variations that can occur during sample preparation and analysis.[5] Enalaprilat-d5 is an ideal internal standard for Enalaprilat for several reasons:

• Similar Physicochemical Properties: Due to its structural similarity, Enalaprilat-d5 exhibits nearly identical chromatographic retention time, extraction recovery, and ionization efficiency to Enalaprilat.

• Mass Distinguishability: The 5 Dalton mass difference allows the mass spectrometer to differentiate between the analyte (Enalaprilat) and the internal standard (Enalaprilat-d5).

• Minimization of Matrix Effects: Co-elution of the analyte and the internal standard helps to compensate for ion suppression or enhancement caused by the biological matrix.

The use of a stable isotope-labeled internal standard like Enalaprilat-d5 is considered the gold standard in quantitative mass spectrometry, leading to highly accurate and precise results.

Experimental Protocols

Proposed Synthesis of Enalaprilat-d5

Disclaimer: The following is a proposed synthetic pathway and should be adapted and optimized by qualified chemists.

The key to the synthesis is the preparation of a deuterated precursor, specifically a phenyl-d5 containing synthon, which is then coupled with the appropriate dipeptide fragment.

Step 1: Synthesis of (2-Bromoethyl)benzene-d5

This can be achieved starting from commercially available benzene-d6 (B120219) through a Friedel-Crafts acylation with acetyl chloride to form acetophenone-d5, followed by reduction of the ketone and subsequent bromination of the ethylbenzene-d5.

Step 2: Reductive Amination to form Enalapril-d5

The deuterated phenyl-containing intermediate is then reacted with L-alanyl-L-proline via reductive amination to yield Enalapril-d5.

Step 3: Hydrolysis to Enalaprilat-d5

The final step involves the hydrolysis of the ethyl ester of Enalapril-d5 to the corresponding carboxylic acid, Enalaprilat-d5.

Caption: Proposed synthetic pathway for Enalaprilat-d5.

Bioanalytical Method for Enalaprilat Quantification using LC-MS/MS

The following is a typical experimental protocol for the quantification of Enalaprilat in human plasma using Enalaprilat-d5 as an internal standard.

4.2.1. Sample Preparation (Protein Precipitation)

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of a working solution of Enalaprilat-d5 (internal standard).

• Add 600 µL of ice-cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

4.2.2. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.9 µm).

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Enalaprilat: The precursor ion [M+H]⁺ is selected and fragmented to a specific product ion.

    • Enalaprilat-d5: The precursor ion [M+H]⁺ is selected and fragmented to its corresponding product ion. The mass-to-charge ratios for the precursor and product ions of Enalaprilat-d5 will be 5 Daltons higher than those of Enalaprilat.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Enalaprilat	349.2	206.1
Enalaprilat-d5	354.2	211.1

Table 2: Typical MRM transitions for Enalaprilat and Enalaprilat-d5.

Caption: Bioanalytical workflow for Enalaprilat quantification.

Signaling Pathway of Enalaprilat Action

Enalaprilat exerts its therapeutic effect by inhibiting the Angiotensin-Converting Enzyme (ACE), a key enzyme in the Renin-Angiotensin-Aldosterone System (RAAS). The inhibition of ACE leads to a series of physiological responses that lower blood pressure.

Caption: Simplified RAAS pathway and the action of Enalaprilat.

Conclusion

The mass shift between Enalaprilat and Enalaprilat-d5 is a fundamental property that enables the latter's use as a highly effective internal standard in bioanalytical assays. The incorporation of five deuterium atoms provides a distinct mass signature without significantly altering the physicochemical behavior of the molecule. This allows for robust and reliable quantification of Enalaprilat in complex biological matrices, which is essential for drug development and clinical research. The detailed methodologies and principles outlined in this guide provide a comprehensive resource for researchers and scientists working in this field.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Syntheses of deuterated phenylpropionic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Enalapril synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Note and Protocol for the LC-MS/MS Analysis of Enalaprilat Using Enalaprilat-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enalapril (B1671234) is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor for the treatment of hypertension and heart failure. It is a prodrug that is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235).[1] Accurate quantification of enalaprilat in biological matrices, such as human plasma, is crucial for pharmacokinetic and bioequivalence studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for this purpose. The use of a stable isotope-labeled internal standard, such as Enalaprilat-d5, is the gold standard for correcting analytical variability and ensuring accurate quantification.[2] This document provides a detailed protocol for the analysis of enalaprilat in human plasma using LC-MS/MS with Enalaprilat-d5 as the internal standard.

Experimental Workflow

Caption: Workflow for Enalaprilat analysis by LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Enalaprilat and Enalaprilat-d5 standards

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (AR grade)

• Drug-free human plasma with EDTA-K3 as anticoagulant[3][4]

• Solid Phase Extraction (SPE) cartridges (e.g., Orpheus C18, 100 mg/1 mL)[5]

Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve enalaprilat and Enalaprilat-d5 in methanol to prepare individual stock solutions of 1 mg/mL.[4][5] Store stock solutions at 2-8°C.[5]

• Working Standard Solutions: Prepare serial dilutions of the enalaprilat stock solution with a methanol:water (50:50, v/v) mixture to create working standard solutions for calibration curve and quality control (QC) samples.[3][4]

• Internal Standard Working Solution: Dilute the Enalaprilat-d5 stock solution with the same diluent to prepare a working solution at an appropriate concentration (e.g., 500 ng/mL).[5]

Sample Preparation (Protein Precipitation)

A simple and rapid protein precipitation method is suitable for the extraction of enalaprilat from plasma.[3][4]

• Pipette 300 µL of plasma sample (calibration standard, QC, or unknown) into a microcentrifuge tube.[3][4]

• Add a specified volume of the Enalaprilat-d5 internal standard working solution.

• Add 900 µL of ice-cold acetonitrile to precipitate the plasma proteins.[3][4]

• Vortex the mixture for 10 minutes.[3][4]

• Centrifuge at 10,000 rpm for 15 minutes.[3][4]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[3][4]

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters. Optimization may be required based on the specific instrumentation used.

Liquid Chromatography

Parameter	Value
LC System	Shimadzu Prominence or equivalent[3][4]
Column	C18 analytical column (e.g., 50 mm × 3 mm, 5 µm, Phenomenex Kinetex)[3][4]
Mobile Phase A	0.1% Formic acid in water[3][4]
Mobile Phase B	0.1% Formic acid in methanol[3]
Flow Rate	0.5 mL/min[3][4]
Injection Volume	10 µL[3][4]
Column Oven Temp.	40°C
Autosampler Temp.	15°C[3][4]
Run Time	Approximately 3 minutes[3][4]

Mass Spectrometry

Parameter	Value
Mass Spectrometer	API 2000 or equivalent triple quadrupole[3][4]
Ionization Source	Electrospray Ionization (ESI) in positive mode[3][4][5]
Scan Type	Multiple Reaction Monitoring (MRM)[3][4][5]
Ion Spray Voltage	5500 V[5]
Source Temperature	550°C[5]
Dwell Time	200 ms[3][4][5]

MRM Transitions

The following precursor to product ion transitions are monitored:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Enalaprilat	349.1	206.1[3][4]
Enalaprilat-d5	354.2	211.2[5]

Quantitative Data Summary

The performance of the LC-MS/MS method should be validated according to regulatory guidelines. The following table summarizes typical validation parameters.

Validation Parameter	Typical Value
Linearity Range	1 - 500 ng/mL[3][4]
Correlation Coefficient (r²)	> 0.99[5]
Lower Limit of Quantification (LLOQ)	1 ng/mL[3][4]
Mean Recovery	> 90%[5]
Precision (CV%)	< 15%
Accuracy (%)	85 - 115%

Stability Data

Stability of enalaprilat in human plasma should be assessed under various conditions to ensure sample integrity.

Stability Test	Condition	Duration
Bench-top Stability	Room Temperature (24 ± 2°C)	8 hours[3][4]
Autosampler Stability	4°C	24 hours[3][4]
Freeze-Thaw Stability	Three cycles	-20°C to room temperature
Long-term Stability	-20°C	To be determined

Signaling Pathway Diagram

Caption: Enalaprilat's inhibition of the RAAS pathway.

This application note provides a comprehensive and detailed protocol for the quantitative analysis of enalaprilat in human plasma using LC-MS/MS with Enalaprilat-d5 as an internal standard. The method is sensitive, selective, and suitable for high-throughput bioanalytical applications.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. omicsonline.org [omicsonline.org]

Application Note: High-Throughput Quantification of Enalaprilat in Human Plasma using Enalaprilat-d5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of enalaprilat (B1671235) in human plasma. Enalaprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234), is a key analyte in pharmacokinetic and bioequivalence studies.[1][2][3] To ensure accuracy and precision in bioanalysis, a stable isotope-labeled internal standard, Enalaprilat-d5, is employed.[1][4] The method utilizes a simple and rapid sample preparation technique, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach offers high selectivity, sensitivity, and throughput for the reliable determination of enalaprilat in a clinical research setting.

Introduction

Enalapril is a widely prescribed prodrug for the management of hypertension and congestive heart failure.[1][5] Following oral administration, it is hydrolyzed in the liver to its active form, enalaprilat, which is a potent inhibitor of the angiotensin-converting enzyme (ACE).[1][5] ACE is a critical component of the renin-angiotensin-aldosterone system (RAAS), a hormonal cascade that regulates blood pressure and fluid balance.[1] By inhibiting ACE, enalaprilat prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, leading to vasodilation and a reduction in blood pressure.[1]

Accurate measurement of enalaprilat in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment.[2][6][7] The use of a stable isotope-labeled internal standard (SIL-IS) like Enalaprilat-d5 is considered the gold standard in quantitative bioanalysis by mass spectrometry.[4] Enalaprilat-d5 exhibits nearly identical chemical and physical properties to the endogenous analyte, ensuring that it behaves similarly during sample extraction, chromatography, and ionization, thereby correcting for variability in the analytical process.[4] This application note provides a detailed protocol for the extraction and quantification of enalaprilat in human plasma using Enalaprilat-d5 as the internal standard.

Principle of the Method

The bioanalytical method involves the extraction of enalaprilat and the internal standard, Enalaprilat-d5, from human plasma, followed by separation using liquid chromatography and detection by tandem mass spectrometry. Plasma samples are first fortified with Enalaprilat-d5. Two common extraction techniques are presented: Solid-Phase Extraction (SPE) for cleaner extracts and Protein Precipitation (PPT) for a faster, high-throughput workflow.[6][8][9] The extracted samples are then injected into an LC-MS/MS system. The analytes are separated on a C18 reversed-phase column and detected using a triple quadrupole mass spectrometer operating in the positive ion electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.[7][8] Quantification is achieved by comparing the peak area ratio of enalaprilat to Enalaprilat-d5 against a calibration curve prepared in a biological matrix.[8]

Materials and Reagents

• Enalaprilat and Enalaprilat-d5 reference standards (e.g., from Clearsynth Labs (P) Ltd.)[8]

• HPLC-grade methanol (B129727), acetonitrile, and water[8]

• Formic acid (AR grade)[8]

• Ammonia (B1221849) solution (25%)[8]

• Human plasma (K2-EDTA)

• Solid-Phase Extraction (SPE) cartridges (e.g., Orpheus, C18, 100 mg/1 mL or Thermo Scientific SOLA)[8][10]

• Perchloric acid (for PPT)

Instrumentation

• Liquid chromatography system (e.g., Shimadzu, Agilent, or equivalent)

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex, Thermo Fisher Scientific, or equivalent)

• Analytical column (e.g., Zorbax Eclipse C18, 150 × 4.6 mm, 5 µm or Hypersil GOLD 1.9µm 50 x 2.1mm)[8][10]

• Data acquisition and processing software (e.g., Analyst software version 1.6.1)[8]

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh approximately 2.0 mg of Enalaprilat and Enalaprilat-d5 working standards into separate 2 mL volumetric flasks. Dissolve and make up the volume with methanol. Store at 2–8°C.[8]

• Working Standard Solutions: Prepare serial dilutions of the Enalaprilat stock solution with a 50:50 (v/v) mixture of methanol and water to create working solutions for calibration curve standards and quality control (QC) samples.[6]

• Internal Standard Working Solution: Dilute the Enalaprilat-d5 stock solution with the same diluent to achieve a final concentration suitable for spiking into plasma samples (e.g., 500 ng/mL).[8]

Calibration Standards and Quality Control Samples

• Calibration Curve (CC) Standards: Spike drug-free human plasma with the appropriate working standard solutions of Enalaprilat to obtain final concentrations for the calibration curve (e.g., 0.5, 1, 5, 20, 80, 140, and 160 ng/mL).[8]

• Quality Control (QC) Samples: Prepare QC samples in drug-free human plasma at a minimum of three concentration levels: low, medium, and high (e.g., 1.5, 80, and 140 ng/mL).[8]

Sample Preparation: Protocol 1 - Solid-Phase Extraction (SPE)

• Thaw plasma samples at room temperature and vortex to mix.

• Pipette 250 µL of the plasma sample (CC, QC, or unknown) into a clean tube.

• Add 25 µL of the Enalaprilat-d5 internal standard working solution and vortex.[8]

• Add 100 µL of 20% formic acid solution and vortex.[8]

• Condition the SPE Cartridge: Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.[10]

• Load Sample: Load the pre-treated plasma sample onto the conditioned SPE cartridge and allow it to flow under gravity.[10]

• Wash: Wash the cartridge with 200 µL of 0.1% formic acid in water.[10]

• Elute: Elute the analytes with 2 x 200 µL of 2% ammonia solution in methanol.[10]

• Dry and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in 200 µL of the mobile phase (e.g., 90:10 v/v water/methanol) and sonicate for 5 minutes.[10]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Protocol 2 - Protein Precipitation (PPT)

• Pipette 150 µL of the plasma sample (CC, QC, or unknown) into a microcentrifuge tube.

• Add the internal standard working solution.

• Add 50 µL of perchloric acid to precipitate the plasma proteins.[2]

• Vortex the mixture for 20 seconds.[2]

• Centrifuge at 15,000 x g for 20 minutes.[2]

• Transfer an aliquot of the clear supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are typical parameters and can be optimized for the specific instrumentation used.

Liquid Chromatography Conditions

Parameter	Value
Column	Zorbax Eclipse C18 (150 × 4.6 mm, 5 µm)[8]
Mobile Phase	Acetonitrile and 0.1% v/v Formic Acid in water (65:35 v/v)[8]
Flow Rate	0.8 mL/min[8]
Injection Volume	20 µL[8]
Column Temperature	Ambient
Autosampler Temperature	10°C[8]
Run Time	3.5 minutes[8]

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[8]
Scan Type	Multiple Reaction Monitoring (MRM)[8]
MRM Transitions	Enalaprilat: m/z 349 → 206[8] Enalaprilat-d5: m/z 354.20 → 211.20[8]
Ion Source Temperature	Optimized for the instrument
Collision Gas	Nitrogen or Argon

Data and Results

Quantitative Data Summary

The following tables summarize the performance characteristics of a typical LC-MS/MS method for the quantification of enalaprilat using Enalaprilat-d5 as an internal standard.

Table 1: Calibration Curve Parameters for Enalaprilat in Human Plasma

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
Enalaprilat	0.506 - 161.5[8]	> 0.99[8]
Enalaprilat	1 - 100[10]	0.9974[10]

Table 2: Accuracy and Precision for Enalaprilat QC Samples

QC Level	Concentration (ng/mL)	Precision (%CV)
LLOQ QC	0.5[8]	-
IQC	1.5[8]	-
MQC1	20[8]	-
MQC2	80[8]	-
HQC	140[8]	-
Overall Precision	-	1.29% to 3.87%[8]
QC (50 ng/mL)	50[10]	< 6.6%[10]

Table 3: Recovery of Enalaprilat from Human Plasma

Extraction Method	Mean Recovery (%)
Solid-Phase Extraction	90.85%[8]
Solid-Phase Extraction (SOLA)	85%[10]

Visualizations

Experimental Workflow

Caption: Workflow for plasma sample preparation using Enalaprilat-d5.

Signaling Pathway: Renin-Angiotensin-Aldosterone System (RAAS) Inhibition

Caption: Mechanism of action of Enalaprilat in the RAAS pathway.

Conclusion

The described LC-MS/MS method, utilizing Enalaprilat-d5 as an internal standard, provides a reliable, sensitive, and high-throughput solution for the quantification of enalaprilat in human plasma. The use of a stable isotope-labeled internal standard ensures high accuracy and precision, making this method well-suited for pharmacokinetic and bioequivalence studies in drug development and clinical research. The choice between Solid-Phase Extraction and Protein Precipitation allows for flexibility based on the required sample cleanliness and throughput needs.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous quantification of enalapril and enalaprilat in human plasma by high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. omicsonline.org [omicsonline.org]
• 9. researchgate.net [researchgate.net]
• 10. lcms.cz [lcms.cz]

Application Note: Enalaprilat-d5 as an Internal Standard for the Bioanalysis of Enalaprilat

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enalapril (B1671234) is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension and heart failure. It is a prodrug that is hydrolyzed in vivo to its active metabolite, enalaprilat (B1671235). Accurate quantification of enalaprilat in biological matrices is crucial for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard (IS) is the gold standard in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for variability during sample preparation and instrumental analysis.[1] Enalaprilat-d5, a deuterated analog of enalaprilat, is an ideal internal standard due to its similar physicochemical properties to the analyte.[2] This document provides detailed protocols for the use of Enalaprilat-d5 in the bioanalysis of enalaprilat in human plasma.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the analysis of enalaprilat using Enalaprilat-d5 as an internal standard, based on a validated LC-MS/MS method.

Parameter	Value	Reference
Analyte	Enalaprilat	[2]
Internal Standard	Enalaprilat-d5	[2]
Matrix	Human Plasma	[2]
Calibration Curve Range	0.506–161.5 ng/mL	[2]
Linearity (r²)	>0.99	[2]
Lower Limit of Quantification (LLOQ)	0.506 ng/mL	[2]
Internal Standard Concentration	500 ng/mL (working solution for spiking)	[2]
Sample Preparation	Solid-Phase Extraction (SPE)	[2]

Experimental Protocols

Two common sample preparation methods are detailed below: Solid-Phase Extraction (SPE) and Protein Precipitation (PPT). The choice of method may depend on required sensitivity, sample cleanliness, and throughput needs.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is based on a validated method for the quantification of enalapril and enalaprilat in human plasma.[2]

1. Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve enalaprilat in methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Enalaprilat-d5 in methanol.[2]

• Working Standard Solutions: Prepare serial dilutions of the enalaprilat stock solution with a suitable diluent (e.g., methanol:water, 50:50, v/v) to create working solutions for calibration curve and quality control (QC) samples.[1]

• Internal Standard Working Solution (500 ng/mL): Dilute the Enalaprilat-d5 stock solution with the same diluent to prepare a 500 ng/mL working solution.[2]

2. Sample Preparation

• Condition a C18 SPE cartridge (e.g., 100 mg/1 mL) with 1 mL of methanol followed by 1 mL of Milli-Q water.[2]

• To 200 µL of human plasma, add a specified volume of the Enalaprilat-d5 working solution.

• Vortex the sample.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with an appropriate wash solution (e.g., 0.1% formic acid in water).

• Elute the analytes with a suitable elution solvent (e.g., 2% ammonia (B1221849) solution in methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a suitable volume (e.g., 200 µL) of the mobile phase.[1]

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.[1]

Protocol 2: Protein Precipitation (PPT)

This is a simpler, high-throughput alternative to SPE.

1. Preparation of Solutions

• Follow the same procedure for preparing stock and working solutions as in the SPE protocol. The concentration of the internal standard should be optimized to provide a response comparable to the analyte at the midpoint of the calibration curve.[1]

2. Sample Preparation

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile (B52724) containing the optimized concentration of Enalaprilat-d5.

• Vortex the mixture vigorously for 5-10 minutes to precipitate proteins.[1]

• Centrifuge the samples at 10,000 rpm for 10-15 minutes.[1]

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[1]

• Reconstitute the residue in a suitable volume (e.g., 200 µL) of the mobile phase.[1]

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are typical parameters for the analysis of enalaprilat and Enalaprilat-d5. Optimization will be required for specific instrumentation.

Parameter	Typical Value
LC System	High-Performance Liquid Chromatography (HPLC) System
Column	Zorbax Eclipse C18 (150 × 4.6 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile : 0.1% Formic Acid in water (e.g., 65:35, v/v)[2]
Flow Rate	0.800 mL/min (with splitter if necessary)[2]
Injection Volume	20 µL[2]
Column Temperature	Ambient or controlled (e.g., 40°C)
Autosampler Temperature	10°C[2]
MS/MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive[2]
Mass Transitions (MRM)
Enalaprilat	m/z 349 → 206[2]
Enalaprilat-d5	m/z 354.20 → 211.20[2]
Dwell Time	200 msec[2]
Collision Energy (CE)	Optimized for specific instrument (e.g., 26 V for Enalaprilat, 27 V for Enalaprilat-d5)[2]
Declustering Potential (DP)	Optimized for specific instrument (e.g., 85 V for Enalaprilat, 70 V for Enalaprilat-d5)[2]

Diagrams

Caption: Bioanalytical workflow for enalaprilat quantification.

Caption: Enalapril's mechanism of action via ACE inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. omicsonline.org [omicsonline.org]

Application Notes and Protocols for the Bioanalytical Method Development of Enalaprilat using Enalaprilat-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enalapril is an essential prodrug used in the management of hypertension and congestive heart failure. It is metabolized in the liver to its active form, enalaprilat (B1671235), a potent angiotensin-converting enzyme (ACE) inhibitor.[1][2] Accurate quantification of enalaprilat in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.[3] This document provides detailed application notes and protocols for the development and validation of a robust bioanalytical method for the determination of enalaprilat in human plasma using its stable isotope-labeled analog, Enalaprilat-d5, as an internal standard (IS). The use of a stable isotope-labeled internal standard like Enalaprilat-d5 is considered the gold standard in quantitative bioanalysis as it closely mimics the analyte's chemical and physical properties, ensuring high accuracy and precision.[4]

Renin-Angiotensin-Aldosterone System (RAAS) Pathway and Enalaprilat Inhibition

Enalaprilat exerts its therapeutic effect by inhibiting the Renin-Angiotensin-Aldosterone System (RAAS). A simplified diagram of this pathway is presented below, illustrating the inhibitory action of Enalaprilat.[1][5]

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Enalaprilat.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the bioanalytical method of enalaprilat using Enalaprilat-d5 as an internal standard, based on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach.

Table 1: Linearity and Sensitivity

Analyte	Linear Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)
Enalaprilat	0.506 - 161.5	0.506	>0.99

Data synthesized from a representative study.[6]

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ QC	0.5	< 15	85-115	< 15	85-115
Low QC	1.5	< 15	85-115	< 15	85-115
Medium QC	80	< 15	85-115	< 15	85-115
High QC	140	< 15	85-115	< 15	85-115

Acceptance criteria as per regulatory guidelines. Specific values can be found in cited literature.[6][7]

Table 3: Recovery and Matrix Effect

Analyte	QC Level	Mean Recovery (%)	Matrix Effect (%CV)
Enalaprilat	Low QC	90.85	< 15
Enalaprilat	Medium QC	90.85	< 15
Enalaprilat	High QC	90.85	< 15

Data represents the mean recovery of Enalaprilat.[6]

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh approximately 2.0 mg of Enalaprilat and Enalaprilat-d5 working standards into separate 2 mL volumetric flasks. Dissolve the standards in methanol (B129727) and make up the volume to produce a 1 mg/mL solution.[6]

• Working Standard Solutions: Prepare serial dilutions of the Enalaprilat stock solution with a methanol:water (50:50, v/v) mixture to create working standard solutions for calibration curve and quality control samples.[4]

• Internal Standard Working Solution: Dilute the Enalaprilat-d5 stock solution with the same diluent to prepare a working solution at an appropriate concentration (e.g., 500 ng/mL).[6]

2. Sample Preparation (Solid Phase Extraction - SPE)

This protocol outlines a typical solid-phase extraction procedure for the extraction of enalaprilat from human plasma.[6]

Caption: Experimental workflow for Solid Phase Extraction (SPE).

• Detailed Protocol:

  • Pipette 250 µL of the human plasma sample into a clean tube.

  • Add the Enalaprilat-d5 internal standard working solution.

  • Vortex the sample.

  • Condition a C18 SPE cartridge (e.g., 100 mg/1 mL) with 1 mL of methanol followed by 1 mL of water.[6][8]

  • Load the plasma sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 200 µL of 0.1% formic acid in water.[8]

  • Elute the analytes with 2 x 200 µL of 2% ammonia solution in methanol.[8]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 200 µL) of the mobile phase.[8]

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of enalaprilat.

Table 4: Liquid Chromatography Conditions

Parameter	Value
Column	Zorbax Eclipse C18 (150 x 4.6 mm, 5 µm) or equivalent[6]
Mobile Phase	Acetonitrile and 0.1% v/v Formic Acid in water (65:35 v/v)[6]
Flow Rate	0.8 mL/min[6]
Injection Volume	20 µL[6]
Autosampler Temp.	10°C[6]
Run Time	3.5 minutes[6]

Table 5: Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI)[6]
Detection Mode	Multiple Reaction Monitoring (MRM)[6]
MRM Transition	Enalaprilat: m/z 349 → 206[6]
Enalaprilat-d5: m/z 354.20 → 211.20[6]

4. Method Validation

The bioanalytical method should be fully validated according to the guidelines of regulatory agencies such as the FDA or EMA. The validation should include the following parameters:

• Selectivity and Specificity: Assessed by analyzing blank plasma samples from multiple sources to ensure no significant interference at the retention times of the analyte and IS.

• Linearity: A calibration curve should be constructed by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the analyte. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in multiple replicates on the same day (intra-day) and on different days (inter-day).

• Recovery: The efficiency of the extraction procedure is determined by comparing the peak areas of the analyte from extracted samples to those of post-extraction spiked samples at the same concentration.

• Matrix Effect: Evaluated to ensure that the ionization of the analyte is not suppressed or enhanced by endogenous components of the plasma.

• Stability: The stability of the analyte in plasma should be assessed under various conditions, including short-term bench-top stability, long-term freezer storage stability, and freeze-thaw stability.[7]

This document provides a comprehensive guide for the development and validation of a selective, sensitive, and robust bioanalytical method for the quantification of enalaprilat in human plasma using Enalaprilat-d5 as an internal standard. The detailed protocols for sample preparation and LC-MS/MS analysis, along with the summarized quantitative data, offer a solid foundation for researchers and drug development professionals. Adherence to regulatory guidelines for method validation is imperative to ensure the integrity and reliability of the bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. omicsonline.org [omicsonline.org]
• 7. worldwidejournals.com [worldwidejournals.com]
• 8. lcms.cz [lcms.cz]

Application Notes and Protocols for a Bioequivalence Study of Enalapril Using Enalaprilat-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enalapril (B1671234) is an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure. It is a prodrug that is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235), which is responsible for the therapeutic effects.[1] Bioequivalence studies are essential to ensure that generic formulations of enalapril perform comparably to the innovator product.[1]

These application notes provide a detailed protocol for conducting a bioequivalence study of enalapril tablets. The protocol outlines the study design, subject selection, drug administration, and bioanalytical method for the simultaneous quantification of enalapril and its active metabolite, enalaprilat, in human plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Enalaprilat-d5 is utilized as the internal standard (IS) to ensure accuracy and precision of the bioanalytical method.

Experimental Protocols

Study Design and Conduct

A typical bioequivalence study for enalapril is a single-dose, randomized, two-treatment, two-period, crossover study conducted in healthy adult volunteers under fasting conditions.[1][2]

• Study Population: Healthy male and non-pregnant, non-lactating female volunteers. Females of reproductive potential should use effective contraception during the study.[3]

• Inclusion Criteria: Subjects should be in good health as determined by medical history, physical examination, and routine laboratory tests.

• Exclusion Criteria: Subjects with a history of hypersensitivity to ACE inhibitors, clinically significant illness, or those who have taken any medication that could interfere with the study's objectives.

• Randomization: Subjects are randomly assigned to one of two treatment sequences.

• Treatment Periods: In each period, subjects receive a single oral dose of either the test or reference enalapril formulation (e.g., 20 mg tablet) with water after an overnight fast of at least 10 hours.[2]

• Washout Period: A washout period of at least one week is maintained between the two treatment periods to ensure complete elimination of the drug from the body.[1]

• Blood Sampling: Venous blood samples are collected into tubes containing an appropriate anticoagulant (e.g., EDTA-K3) at predetermined time points before (0 hours) and after drug administration.[4] A typical sampling schedule includes multiple post-dose time points extending up to 48 or 72 hours to adequately characterize the pharmacokinetic profiles of both enalapril and enalaprilat.[1] Plasma is separated by centrifugation and stored frozen at -20°C or lower until analysis.[4]

Bioanalytical Method: LC-MS/MS Quantification of Enalapril and Enalaprilat

The simultaneous quantification of enalapril and enalaprilat in human plasma is performed using a validated LC-MS/MS method.

• Enalapril and Enalaprilat reference standards

• Enalaprilat-d5 (Internal Standard)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid

• Drug-free human plasma

• Stock Solutions: Prepare individual stock solutions of enalapril, enalaprilat, and Enalaprilat-d5 in methanol at a concentration of 1 mg/mL.[5]

• Working Standard Solutions: Prepare serial dilutions of the enalapril and enalaprilat stock solutions with a methanol:water (50:50, v/v) mixture to create working standard solutions for calibration curves and quality control (QC) samples.[5]

• Internal Standard Working Solution: Dilute the Enalaprilat-d5 stock solution to a suitable concentration (e.g., 500 ng/mL) with the diluent.[5]

• Allow plasma samples to thaw at room temperature.

• To 300 µL of plasma in a microcentrifuge tube, add the internal standard working solution.

• Add 900 µL of ice-cold acetonitrile to precipitate plasma proteins.[4]

• Vortex the mixture for 10 minutes.[4]

• Centrifuge at 10,000 rpm for 15 minutes to pellet the precipitated proteins.[4]

• Transfer the supernatant to a clean tube and inject an aliquot into the LC-MS/MS system.[4]

• LC System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Column: A C18 analytical column (e.g., 50 mm × 3 mm, 5 µm particle size) is commonly used.[4]

• Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water and 0.1% formic acid in methanol at a flow rate of 0.5 mL/min.[4]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ionization mode.[4]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor to product ion transitions are monitored.

Table 1: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Enalapril	377.10	234.00
Enalaprilat	349.00	206.00
Enalaprilat-d5	354.20	211.20

Data sourced from a study on the simultaneous determination of enalapril and enalaprilat in human plasma.[6]

Data Presentation

Pharmacokinetic parameters are calculated from the plasma concentration-time data for both enalapril and enalaprilat using non-compartmental analysis. The primary parameters for bioequivalence assessment are the area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t), the area under the plasma concentration-time curve from time zero to infinity (AUC0-∞), and the maximum plasma concentration (Cmax).

Table 2: Summary of Pharmacokinetic Parameters for Enalapril

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	Ratio of Geometric Means (90% CI)
Cmax (ng/mL)	Value	Value	Value (e.g., 92.98% (83.56%-103.46%))
AUC0-t (ng·h/mL)	Value	Value	Value (e.g., 95.87% (88.60%-103.74%))
AUC0-∞ (ng·h/mL)	Value	Value	Value (e.g., 96.27% (89.20%-103.91%))
Tmax (h)	Value	Value	N/A
t1/2 (h)	Value	Value	N/A

Note: The values in the table are placeholders and should be replaced with actual study data. The example confidence intervals are from a published bioequivalence study.[2]

Table 3: Summary of Pharmacokinetic Parameters for Enalaprilat

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	Ratio of Geometric Means (90% CI)
Cmax (ng/mL)	50.1 ± 15.2	51.5 ± 16.3	Value
AUC0-t (ng·h/mL)	412.6 ± 95.4	422.8 ± 98.7	Value
AUC0-∞ (ng·h/mL)	435.7 ± 99.1	446.2 ± 102.4	Value
Tmax (h)	4.05 ± 1.22	4.10 ± 1.25	N/A
t1/2 (h)	11.3 ± 3.1	11.4 ± 3.3	N/A

Data sourced from a comparative bioequivalence study of enalapril formulations.[1]

For a generic product to be considered bioequivalent to the reference product, the 90% confidence intervals for the ratio of the geometric means of Cmax and AUC for the parent drug (enalapril) must fall within the acceptance range of 80.00% to 125.00%.[3][7] The data for the active metabolite, enalaprilat, is submitted as supportive evidence of comparable therapeutic outcomes.[3]

Mandatory Visualizations

Metabolic Pathway of Enalapril

Caption: Metabolic conversion of enalapril to its active form, enalaprilat.

Experimental Workflow for Enalapril Bioequivalence Study

Caption: Workflow of a typical enalapril bioequivalence study.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. omicsonline.org [omicsonline.org]
• 7. Bioequivalence study of enalapril tablets in healthy Thai male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enalaprilat-d5 in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enalaprilat (B1671235) is a potent inhibitor of Angiotensin-Converting Enzyme (ACE), a key regulator of blood pressure, making it a cornerstone in the treatment of hypertension and heart failure.[1][2] Enalaprilat-d5, a stable isotope-labeled analog of Enalaprilat, serves as an invaluable tool in drug discovery and development. While its primary application is as an internal standard for the precise quantification of Enalaprilat in biological matrices using mass spectrometry, its utility can be extended to high-throughput screening (HTS) campaigns as a reference compound for the discovery of novel ACE inhibitors.[1][3]

This document provides detailed application notes and protocols for the proposed use of Enalaprilat-d5 in a high-throughput screening assay for the identification of new ACE inhibitors, as well as its established role in hit confirmation and quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Renin-Angiotensin-Aldosterone System (RAAS) Signaling Pathway

The RAAS is a critical physiological system that regulates blood pressure and fluid balance. ACE plays a central role in this pathway by converting Angiotensin I to the potent vasoconstrictor Angiotensin II and by inactivating the vasodilator bradykinin (B550075). Inhibition of ACE by compounds like Enalaprilat leads to reduced Angiotensin II levels and increased bradykinin levels, resulting in vasodilation and a decrease in blood pressure.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. omicsonline.org [omicsonline.org]

Application Notes and Protocols for Enalaprilat-d5 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the sample preparation of Enalaprilat-d5 for analysis, primarily by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Enalaprilat (B1671235) is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril (B1671234).[1][2][3] The use of a deuterated internal standard, such as Enalaprilat-d5, is crucial for accurate quantification in biological matrices by correcting for variability during sample preparation and analysis.[4][5]

Introduction to Sample Preparation Techniques

The accurate quantification of Enalaprilat in biological matrices like plasma and serum is essential for pharmacokinetic, bioequivalence, and toxicokinetic studies.[6] The most common analytical technique for this purpose is LC-MS/MS, which offers high sensitivity and selectivity.[6][7] Effective sample preparation is a critical step to remove interfering substances from the biological matrix, concentrate the analyte, and ensure the robustness of the analytical method. The primary techniques employed for Enalaprilat and Enalaprilat-d5 extraction are Solid-Phase Extraction (SPE), Protein Precipitation (PPT), and Liquid-Liquid Extraction (LLE).[7]

Quantitative Performance of Sample Preparation Methods

The choice of sample preparation method can significantly impact the recovery, sensitivity, and overall performance of the bioanalytical assay. The following table summarizes quantitative data from various studies to facilitate comparison.

Parameter	Solid-Phase Extraction (SPE)	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Reference
Analyte	Enalapril & Enalaprilat	Enalapril & Enalaprilat	Enalapril & Enalaprilat
Recovery (%)	Enalapril: 81, Enalaprilat: 85	Enalapril: 96.5 - 99.3, Enalaprilat: 94.2 - 98.8	Enalapril: 39.04 - 49.81	[1][8][9]
Lower Limit of Quantification (LLOQ) (ng/mL)	1	1	0.1	[1][8][10]
Linearity Range (ng/mL)	1 - 100	1 - 500	0.1 - 100	[1][8][10]

Experimental Protocols

Detailed methodologies for the three key sample preparation techniques are provided below.

Solid-Phase Extraction (SPE)

SPE is a highly selective method that can provide very clean extracts, leading to reduced matrix effects.[7]

Protocol:

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., Orpheus C18, 100 mg/mL) by passing 1 mL of methanol (B129727) followed by 1 mL of Milli-Q water.[7] Do not allow the cartridge to dry out.

• Sample Pre-treatment: To a plasma sample, add the internal standard (Enalaprilat-d5).

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 1% formic acid solution, followed by 1 mL of Milli-Q water to remove interfering substances.[7]

• Elution: Elute the analytes (Enalaprilat and Enalaprilat-d5) from the cartridge with 1 mL of 1% ammonia (B1221849) solution in methanol.[7]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40-45°C.[7][11]

• Reconstitution: Reconstitute the dried residue in a suitable volume of the mobile phase for LC-MS/MS analysis.[7]

Solid-Phase Extraction (SPE) Workflow

Protein Precipitation (PPT)

PPT is a simpler and faster technique suitable for high-throughput analysis. Acetonitrile (B52724) is a commonly used precipitating agent.[1][4]

Protocol:

• Sample Preparation: Take a 300 µL aliquot of human plasma in a microcentrifuge tube.

• Internal Standard Spiking: Add the working solution of the internal standard (Enalaprilat-d5).

• Precipitation: Add 900 µL of ice-cold acetonitrile to the plasma sample to precipitate the proteins.[1][4]

• Vortexing: Vortex the mixture for approximately 10 minutes to ensure complete protein precipitation.[1][4]

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the precipitated proteins.[1][4]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or an autosampler vial.

• Injection: Inject an aliquot of the supernatant directly into the LC-MS/MS system for analysis.

Protein Precipitation (PPT) Workflow

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that relies on the differential solubility of the analyte in two immiscible liquids.

Protocol:

• Sample Preparation: To a serum sample, add the internal standard (Enalaprilat-d5).

• pH Adjustment (if necessary): Adjust the pH of the sample to optimize the extraction efficiency. For Enalapril, extraction with chloroform (B151607) is optimal at pH 5, and with methylene (B1212753) chloride at pH 4.[12]

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., ethyl acetate).[10]

• Vortexing: Vortex the mixture vigorously for a few minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifugation: Centrifuge the sample to achieve a clear separation of the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the organic layer containing the analyte to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Workflow

Concluding Remarks

The choice of the most appropriate sample preparation technique for Enalaprilat-d5 analysis will depend on the specific requirements of the study, such as the desired level of sensitivity, sample throughput, and the complexity of the biological matrix. While SPE generally provides the cleanest extracts, PPT is often favored for its speed and simplicity in high-throughput environments. LLE remains a viable, though often more labor-intensive, alternative. The protocols and data presented here provide a comprehensive guide for researchers to select and implement a suitable sample preparation strategy for the accurate and reliable quantification of Enalaprilat.

References

• 1. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 3. A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. omicsonline.org [omicsonline.org]
• 8. lcms.cz [lcms.cz]
• 9. worldwidejournals.com [worldwidejournals.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. greenpharmacy.info [greenpharmacy.info]

Application Note: A Robust Liquid-Liquid Extraction Protocol for the Quantification of Enalaprilat in Human Plasma using Enalaprilat-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive liquid-liquid extraction (LLE) protocol for the efficient and reproducible quantification of Enalaprilat (B1671235), the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril (B1671234), in human plasma. The method employs Enalaprilat-d5 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision in bioanalytical studies. The subsequent analysis is performed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), a sensitive and selective detection technique. This protocol is designed to be a valuable resource for researchers in drug metabolism, pharmacokinetics, and clinical trial sample analysis.

Introduction

Enalapril is a widely prescribed prodrug for the management of hypertension and heart failure.[1][2] Following oral administration, it is hydrolyzed in the liver to its pharmacologically active form, Enalaprilat.[2][3] Accurate measurement of Enalaprilat concentrations in biological matrices is crucial for pharmacokinetic and bioequivalence studies.[1][4] While various sample preparation techniques exist, liquid-liquid extraction offers a cost-effective and efficient method for sample cleanup and analyte enrichment. This protocol provides a detailed methodology for LLE of Enalaprilat from human plasma, utilizing Enalaprilat-d5 as the internal standard for reliable quantification. Stable isotope-labeled internal standards like Enalaprilat-d5 are considered the gold standard in quantitative bioanalysis as they exhibit nearly identical chemical and physical properties to the analyte, ensuring accurate correction for variability during sample preparation and analysis.[5]

Materials and Reagents

• Enalaprilat reference standard

• Enalaprilat-d5 internal standard[5][6]

• Human plasma (with K2-EDTA as anticoagulant)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (AR grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Experimental Protocols

Preparation of Stock and Working Solutions

• Enalaprilat Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Enalaprilat reference standard in methanol to obtain a final concentration of 1 mg/mL.

• Enalaprilat-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Enalaprilat-d5 in methanol to achieve a concentration of 1 mg/mL.[6]

• Working Solutions: Prepare working solutions of Enalaprilat for calibration curve standards and quality control (QC) samples by serial dilution of the stock solution with a methanol:water (50:50, v/v) mixture.[1] Prepare a working solution of the Enalaprilat-d5 internal standard at a suitable concentration (e.g., 500 ng/mL) in the same diluent.[1]

Preparation of Calibration Standards and Quality Control Samples

• Calibration Curve (CC) Standards: Spike drug-free human plasma with the appropriate Enalaprilat working solutions to obtain a series of concentrations ranging from approximately 0.5 ng/mL to 160 ng/mL.[6]

• Quality Control (QC) Samples: Prepare QC samples in drug-free human plasma at a minimum of three concentration levels: low, medium, and high.[1]

Liquid-Liquid Extraction (LLE) Protocol

• Sample Aliquoting: Pipette 200 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the Enalaprilat-d5 working solution to each tube (except for the blank plasma).

• pH Adjustment: Add 200 µL of 4% phosphoric acid in water and vortex for 30 seconds. This step precipitates proteins and adjusts the pH to optimize the extraction of the acidic Enalaprilat.

• Extraction: Add 1 mL of ethyl acetate to each tube.

• Vortexing: Vortex the mixture vigorously for 5-10 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.[5]

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS analysis. Vortex for 30 seconds to ensure complete dissolution.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Analytical Column: A C18 column (e.g., Zorbax Eclipse, 150 x 4.6 mm, 5 µm) is suitable for separation.[6]

• Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile and 0.1% formic acid in water can be employed.[6]

• Flow Rate: A typical flow rate is 0.8 mL/min.[6]

• Injection Volume: 20 µL.[6]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The mass transitions are as follows:

  • Enalaprilat: m/z 349 → 206[6]

  • Enalaprilat-d5: m/z 354.20 → 211.20[6]

Data Presentation

The following table summarizes typical performance characteristics for the quantification of Enalaprilat using LC-MS/MS.

Parameter	Enalaprilat	Reference
Linearity Range	0.506 - 161.5 ng/mL	[6]
Correlation Coefficient (r²)	>0.99	[6]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	[4][7]
Mean Recovery	~90.85%	[6]
Precision (% CV)	1.29% to 3.87%	[6]

Experimental Workflow Diagram

Caption: Workflow for the liquid-liquid extraction of Enalaprilat from plasma.

Conclusion

This application note provides a detailed and robust liquid-liquid extraction protocol for the quantification of Enalaprilat in human plasma using Enalaprilat-d5 as an internal standard. The method is straightforward, cost-effective, and demonstrates good recovery and reproducibility. The subsequent LC-MS/MS analysis provides the necessary sensitivity and selectivity for demanding bioanalytical applications in clinical and preclinical research. This protocol serves as a valuable starting point for laboratories involved in the bioanalysis of Enalapril and its active metabolite.

References

• 1. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Enalaprilat | C18H24N2O5 | CID 5462501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. omicsonline.org [omicsonline.org]
• 7. Liquid chromatography–tandem mass spectrometry (LC-MS) method for the assignment of enalapril and enalaprilat in human plasma - Pharmaceutical and Biomedical Research [pbr.mazums.ac.ir]

Application Note: High-Throughput Analysis of Enalapril in Human Plasma via Protein Precipitation Coupled with LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enalapril (B1671234) is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used for the treatment of hypertension and heart failure.[1][2] It is a prodrug that is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235).[1] Accurate and rapid quantification of enalapril in biological matrices is crucial for pharmacokinetic and bioequivalence studies.[2][3] This application note details a simple, fast, and reliable protein precipitation method for the extraction of enalapril from human plasma, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Enalaprilat-d5 is utilized as the internal standard (IS) to ensure accuracy and precision.[4][5]

Principle

The method involves the precipitation of plasma proteins using a cold organic solvent, which effectively releases the drug and its internal standard into the supernatant. This approach is favored for its simplicity, speed, and suitability for high-throughput analysis.[3][6] Following precipitation and centrifugation, the resulting supernatant is directly injected into the LC-MS/MS system. Chromatographic separation is achieved on a C18 column, and quantification is performed using a triple quadrupole mass spectrometer in the multiple reaction monitoring (MRM) mode. The use of a stable isotope-labeled internal standard, Enalaprilat-d5, compensates for potential variability during sample preparation and instrument analysis.[7]

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the protein precipitation method for enalapril analysis.

Parameter	Enalapril	Enalaprilat (as IS)
Linearity Range	1 - 500 ng/mL	N/A
Lower Limit of Quantification (LLOQ)	1 ng/mL[2]	N/A
Intra-day Precision (%RSD)	< 7.7%[8]	N/A
Inter-day Precision (%RSD)	< 7.8%[8]	N/A
Accuracy (%RE)	Within ± 3.9%[8]	N/A
Mean Extraction Recovery	96.5% - 99.3%[2]	N/A
Matrix Effect	No significant effect observed[2]	N/A

Experimental Protocols

1. Materials and Reagents

• Enalapril maleate (B1232345) reference standard

• Enalaprilat-d5 internal standard[4][5]

• LC-MS grade acetonitrile (B52724) (MeCN) and methanol (B129727) (MeOH)

• LC-MS grade formic acid

• Human plasma (K2-EDTA)

• Ultrapure water

2. Stock and Working Solutions Preparation

• Enalapril Stock Solution (1 mg/mL): Accurately weigh and dissolve enalapril maleate in methanol to obtain a final concentration of 1 mg/mL.

• Enalaprilat-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve Enalaprilat-d5 in methanol to obtain a final concentration of 1 mg/mL.[4]

• Working Standards: Prepare working standard solutions of enalapril by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water.

• Internal Standard Working Solution (500 ng/mL): Dilute the Enalaprilat-d5 stock solution with the same diluent to a final concentration of 500 ng/mL.[2]

3. Calibration Standards and Quality Control Samples

• Calibration Standards: Spike drug-free human plasma with the appropriate enalapril working solutions to obtain final concentrations of 1, 5, 10, 50, 100, 250, and 500 ng/mL.[2]

• Quality Control (QC) Samples: Prepare QC samples in drug-free plasma at three concentration levels: low (3 ng/mL), medium (200 ng/mL), and high (400 ng/mL).[2]

4. Sample Preparation: Protein Precipitation

• Pipette 300 µL of plasma (from calibration standards, QC samples, or study samples) into a microcentrifuge tube.[2]

• Add a specified volume of the Enalaprilat-d5 internal standard working solution.

• Add 900 µL of ice-cold acetonitrile to each tube.[2]

• Vortex the mixture for 10 minutes to ensure complete protein precipitation.[2]

• Centrifuge the samples at 10,000 rpm for 15 minutes.[2]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

5. LC-MS/MS Conditions

• Liquid Chromatography System: A standard HPLC or UHPLC system.

• Column: C18 analytical column (e.g., 50 mm × 3 mm, 5 µm).[2]

• Mobile Phase: A gradient system using 0.1% formic acid in water and 0.1% formic acid in methanol.[2]

• Flow Rate: 0.5 mL/min.[2]

• Injection Volume: 10 µL.[2]

• Total Run Time: Approximately 3.0 minutes.[2]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.[2]

• MRM Transitions:

  • Enalapril: m/z 377.2 → 234.2[2]

  • Enalaprilat-d5: m/z 354.2 → 211.2[4]

Visualizations

Caption: Experimental workflow for enalapril analysis.

Caption: Enalapril's mechanism of action via RAAS inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. omicsonline.org [omicsonline.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Simultaneous determination of enalapril and enalaprilat in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput LC-MS/MS Method for the Simultaneous Quantification of Enalapril and Enalaprilat in Human Plasma

Introduction

Enalapril (B1671234) is a prodrug belonging to the angiotensin-converting enzyme (ACE) inhibitor class of medications, primarily used in the management of hypertension and congestive heart failure.[1][2] Following oral administration, enalapril is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235), which is a potent ACE inhibitor.[2][3] Monitoring the plasma concentrations of both enalapril and enalaprilat is crucial for pharmacokinetic and bioequivalence studies.[2][4] This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of enalapril and enalaprilat in human plasma, utilizing their respective stable isotope-labeled internal standards, enalapril-d5 and enalaprilat-d5.

Stable isotope-labeled analogs are considered the gold standard for internal standards in mass spectrometry-based bioanalysis as they share nearly identical chemical and physical properties with the analyte, ensuring accurate quantification.[5] This method employs a simple and rapid sample preparation technique followed by a fast chromatographic separation, making it suitable for high-throughput analysis in a clinical or research setting.

Experimental Protocols

1. Materials and Reagents

• Enalapril Maleate, Enalaprilat, Enalapril-d5 Maleate, and Enalaprilat-d5 were of reference standard grade.[1]

• HPLC-grade acetonitrile (B52724) and methanol (B129727) were procured from a reputable supplier.[1]

• Formic acid (AR grade) was obtained from a commercial source.[1]

• Milli-Q or HPLC grade water was used for all aqueous preparations.[1]

• Human plasma (K2-EDTA) was sourced from a certified biobank.

2. Stock and Working Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh approximately 2.0 mg of enalapril, enalaprilat, enalapril-d5, and enalaprilat-d5 working standards into separate 2 mL volumetric flasks. Dissolve the standards in methanol and make up the volume to produce a 1 mg/mL solution for each analyte.[1] Store stock solutions at 2-8°C.[1]

• Working Standard Solutions: Prepare serial dilutions of the enalapril and enalaprilat stock solutions using a methanol:water (50:50, v/v) mixture to create working standards for calibration curve and quality control (QC) samples.[5]

• Internal Standard (IS) Working Solution: Dilute the enalapril-d5 and enalaprilat-d5 stock solutions with the mobile phase to achieve a final concentration suitable for spiking into plasma samples (e.g., 500 ng/mL).[1]

3. Sample Preparation (Solid Phase Extraction - SPE)

• To a 100 µL aliquot of human plasma, add the internal standard working solution.

• The samples are then loaded onto a C18 SPE cartridge (e.g., Orpheus, C18, 100 mg/1 mL) that has been pre-conditioned with methanol followed by water.[1]

• Wash the cartridge with 0.1% formic acid in water.[3]

• Elute the analytes with a suitable organic solvent, such as 2% ammonia (B1221849) solution in methanol.[3]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue with the mobile phase and inject it into the LC-MS/MS system.[6]

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography system capable of delivering a precise and stable gradient.[6]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, operated in the positive ionization mode.[1]

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Zorbax Eclipse C18 (150 x 4.6 mm, 5 µm) or equivalent[1]
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (65:35, v/v)[1]
Flow Rate	0.800 mL/min (with a 50:50 splitter)[1]
Injection Volume	20 µL[1]
Column Temperature	Ambient or controlled at 25°C
Autosampler Temp.	10°C[1]
Run Time	3.5 minutes[1]

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Ion Spray Voltage	5500 V[1]
Temperature	550°C[1]
Gas 1 (Nebulizer Gas)	35 psi[1]
Gas 2 (Turbo Gas)	35 psi[1]
Curtain Gas	20 V[1]
Collision Gas	6 V[1]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[1]

Data Presentation

Table 3: MRM Transitions and Retention Times

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Enalapril	377.10	234.00	1.60 ± 0.5[1]
Enalapril-d5	382.10	239.20	1.60 ± 0.5[1]
Enalaprilat	349.00	206.00	1.60 ± 0.5[1]
Enalaprilat-d5	354.20	211.20	1.60 ± 0.5[1]

Table 4: Method Performance Characteristics

Parameter	Enalapril	Enalaprilat
Linearity Range	0.502 - 160.2 ng/mL[1]	0.506 - 161.5 ng/mL[1]
Correlation Coeff. (r²)	>0.99[1]	>0.99[1]
Mean Recovery	91.21%[1]	90.85%[1]
Precision (CV%)	1.72% to 5.06%[1]	1.29% to 3.87%[1]
LLOQ	0.502 ng/mL[1]	0.506 ng/mL[1]

Mandatory Visualization

Caption: Workflow for the bioanalysis of enalapril and enalaprilat.

References

• 1. omicsonline.org [omicsonline.org]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Interference with Enalaprilat-d5

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals encountering issues with isotopic interference when using Enalaprilat-d5 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is isotopic interference in the context of using Enalaprilat-d5 as an internal standard?

A1: Isotopic interference occurs when the mass spectral signal of the analyte (Enalaprilat) overlaps with the signal of its deuterated internal standard (Enalaprilat-d5). This can lead to inaccurate quantification, particularly at low analyte concentrations. The two primary causes for this are:

• Natural Isotopic Abundance: Naturally occurring heavier isotopes (like ¹³C) in the Enalaprilat (B1671235) molecule can result in a small portion of the analyte having a mass that is detected in the mass transition monitored for Enalaprilat-d5.

• Isotopic Impurity of the Internal Standard: The synthesis of deuterated standards is often not 100% complete. This means the Enalaprilat-d5 standard may contain a small percentage of non-deuterated (d0) or partially deuterated (d1-d4) Enalaprilat.[1]

Q2: My calibration curve for Enalaprilat is non-linear, especially at lower concentrations. Could isotopic interference be the cause?

A2: Yes, non-linearity at the lower end of the calibration curve is a classic symptom of isotopic interference. A constant interfering signal from either the analyte's natural isotopes or impurities in the internal standard has a more pronounced effect at the lower limit of quantitation (LLOQ), artificially inflating the measured response and compromising the linearity of the curve.[2]

Q3: I'm observing a signal for Enalaprilat in my blank samples that are only spiked with the Enalaprilat-d5 internal standard. What does this indicate?

A3: This is a strong indication of isotopic impurity in your Enalaprilat-d5 standard. The signal you are seeing in the Enalaprilat mass transition (MRM) is likely from the non-deuterated (d0) version of the molecule present as an impurity in your internal standard stock. It is crucial to assess the isotopic purity of your internal standard, which is often provided in the Certificate of Analysis by the supplier.

Q4: How can I determine the extent of isotopic interference in my assay?

A4: You can perform an experiment to quantify the "cross-talk" or signal contribution from the analyte to the internal standard channel, and vice-versa. This involves analyzing high-concentration solutions of the analyte without the internal standard and monitoring the internal standard's MRM transition. A detailed protocol for this experiment is provided in the "Experimental Protocols" section below. Following FDA guidelines, any interfering response should not be more than 20% of the analyte response at the LLOQ, and the interference signal in the internal standard channel should not be more than 5% of the internal standard's response.[3]

Troubleshooting Workflow

The following diagram illustrates a typical workflow for identifying and mitigating isotopic interference.

Caption: A workflow for troubleshooting isotopic interference.

Data Presentation: Quantifying Isotopic Interference

The following tables present hypothetical data from an experiment to determine the cross-signal contribution between Enalaprilat and Enalaprilat-d5. The MRM transitions used are:

• Enalaprilat: 349.1 → 206.1[4]

• Enalaprilat-d5: 354.2 → 211.2[5]

Table 1: Contribution of High-Concentration Enalaprilat to Enalaprilat-d5 Signal

Enalaprilat Concentration (ng/mL)	Response in Enalaprilat Channel (Analyte)	Response in Enalaprilat-d5 Channel (Interference)	% Contribution to IS Channel
1000	2,500,000	5,000	0.20%
5000	12,500,000	25,500	0.20%
10000	25,000,000	51,000	0.20%

Table 2: Contribution of Enalaprilat-d5 to Enalaprilat Signal (Isotopic Impurity)

Enalaprilat-d5 Concentration (ng/mL)	Response in Enalaprilat-d5 Channel (IS)	Response in Enalaprilat Channel (d0 Impurity)	% d0 Impurity Signal
100	2,000,000	4,000	0.20%
500	10,000,000	20,500	0.21%
1000	20,000,000	41,000	0.21%

Experimental Protocols

Protocol 1: Determining the Percent Contribution of Enalaprilat to the Enalaprilat-d5 Signal

Objective: To quantify the signal interference from the unlabeled analyte in the internal standard's mass transition channel.

Methodology:

• Prepare a High-Concentration Analyte Stock Solution: Prepare a stock solution of Enalaprilat at a high concentration (e.g., 10,000 ng/mL) in a suitable solvent (e.g., methanol).

• Sample Preparation: Prepare a sample by spiking a known amount of the high-concentration Enalaprilat stock solution into the blank matrix (e.g., plasma). Do not add the Enalaprilat-d5 internal standard.

• LC-MS/MS Analysis: Analyze the prepared sample using your established LC-MS/MS method.

• Data Acquisition: Monitor the MRM transitions for both Enalaprilat (e.g., m/z 349.1 → 206.1) and Enalaprilat-d5 (e.g., m/z 354.2 → 211.2).

• Data Analysis:

  • Measure the peak area of the signal observed in the Enalaprilat-d5 channel at the retention time of Enalaprilat. This is the "Interference Response".

  • Prepare and analyze a sample containing only the Enalaprilat-d5 at its working concentration to get the "Internal Standard Response".

  • Calculate the percent contribution using the following formula: % Contribution = (Interference Response / Internal Standard Response) x 100

Protocol 2: Assessing Isotopic Purity of Enalaprilat-d5

Objective: To determine the level of non-deuterated (d0) Enalaprilat present as an impurity in the Enalaprilat-d5 internal standard.

Methodology:

• Prepare Internal Standard Solution: Prepare a solution of the Enalaprilat-d5 internal standard at its working concentration in a suitable solvent or blank matrix. Do not add the unlabeled Enalaprilat.

• LC-MS/MS Analysis: Inject this solution into the LC-MS/MS system.

• Data Acquisition: Monitor the MRM transitions for both Enalaprilat-d5 and Enalaprilat.

• Data Analysis:

  • Measure the peak area of the Enalaprilat-d5 in its own channel ("IS Response").

  • Measure the peak area of the signal detected in the Enalaprilat channel at the same retention time ("d0 Impurity Response").

  • Calculate the percentage of the d0 impurity signal relative to the main deuterated peak: _% d0 Impurity Signal = (d0 Impurity Response / IS Response) x 100

Logical Relationships in Isotopic Interference

The following diagram illustrates the sources of signal in the analyte and internal standard channels.

Caption: Sources of signal interference in analyte and IS channels.

References

• 1. benchchem.com [benchchem.com]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural characterization of photodegradation products of enalapril and its metabolite enalaprilat obtained under simulated environmental conditions by hybrid quadrupole-linear ion trap-MS and quadrupole-time-of-flight-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Enalaprilat-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Enalaprilat-d5 in mass spectrometry applications.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of Enalaprilat-d5.

Issue: Low or No Signal for Enalaprilat-d5

Possible Cause	Recommended Action
Incorrect Mass Spectrometry Parameters	Verify the precursor and product ion m/z values, collision energy, and cone/declustering potential. Refer to the optimized parameters in Table 1.
Improper Sample Preparation	Ensure complete extraction from the biological matrix. Solid-phase extraction (SPE) is a commonly used and effective method.[1] Protein precipitation is another viable option.[2]
Analyte Degradation	Enalaprilat (B1671235) can be susceptible to degradation. It is recommended to work quickly, on ice, and to control the pH of your samples to minimize degradation.[3]
Instrument Malfunction	Check the mass spectrometer for any hardware issues, ensure proper calibration, and verify that the electrospray ionization (ESI) source is functioning correctly.
Poor Ionization	Enalaprilat-d5 is typically analyzed in positive ionization mode.[1] Ensure the mobile phase composition, often containing a small percentage of formic acid, is suitable for efficient protonation.[1][4]

Issue: High Background Noise or Interferences

Possible Cause	Recommended Action
Matrix Effects	Biological matrices can cause ion suppression or enhancement. Improve sample cleanup using techniques like SPE.[5] The use of a stable isotope-labeled internal standard like Enalaprilat-d5 is crucial to compensate for matrix effects.[3]
Contaminated Solvents or Reagents	Use high-purity solvents and freshly prepared mobile phases.
Carryover from Previous Injections	Implement a robust autosampler wash routine with a strong solvent to prevent carryover between samples.[5]
Co-elution with Interfering Compounds	Optimize the chromatographic separation to resolve Enalaprilat-d5 from other matrix components. This can be achieved by adjusting the mobile phase gradient or trying a different column chemistry.[3]

Issue: Inconsistent or Poor Peak Shape

Possible Cause	Recommended Action
Column Contamination or Degradation	Flush the column with a strong solvent or replace it if necessary.[3]
Incompatible Mobile Phase	Ensure the mobile phase components are miscible and properly degassed.[3] The pH of the mobile phase can also affect peak shape.[3]
Improper Injection Volume or Sample Solvent	Ensure the sample solvent is compatible with the mobile phase. A high percentage of strong organic solvent in the sample can lead to peak distortion.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass spectrometry parameters for Enalaprilat-d5?

A1: The optimal parameters can vary slightly between different instruments. However, based on published literature, the following parameters can be used as a starting point.

Table 1: Mass Spectrometry Parameters for Enalaprilat-d5 [1]

Parameter	Value
Precursor Ion (m/z)	354.20
Product Ion (m/z)	211.20
Ionization Mode	Positive Electrospray Ionization (ESI)
Declustering Potential (DP)	70 V
Collision Energy (CE)	27 V
Collision Cell Exit Potential (CXP)	12 V

Note: These values were reported for an API 4000 LC-MS/MS system and may require optimization for other instruments.[1]

Q2: How should I prepare my samples for Enalaprilat-d5 analysis?

A2: Solid-phase extraction (SPE) and protein precipitation are the most common methods for extracting Enalaprilat from biological matrices like human plasma.[1][2]

Q3: What is the purpose of using a deuterated internal standard like Enalaprilat-d5?

A3: Enalaprilat-d5 is a stable isotope-labeled internal standard. It is chemically identical to Enalaprilat but has a different mass due to the deuterium (B1214612) atoms.[6] This allows it to be distinguished by the mass spectrometer. Its primary role is to correct for variability during sample preparation and instrument analysis, such as extraction efficiency and matrix effects, leading to more accurate and precise quantification of the analyte.[6][7]

Q4: My chromatogram shows a peak that I suspect is an Enalaprilat degradation product. How can I confirm this?

A4: A common degradation product of Enalapril (B1671234) is Enalapril Diketopiperazine (DKP).[3] To confirm its identity, you can use mass spectrometry to check for its specific precursor and product ions. Chromatographic optimization, such as adjusting the mobile phase gradient, may be necessary to resolve it from Enalaprilat.[3]

Experimental Protocols

Optimizing Collision Energy for Enalaprilat-d5

Collision energy (CE) is a critical parameter for obtaining optimal fragmentation and signal intensity.[8] The ideal CE for a specific precursor-to-product ion transition can be determined experimentally.

Caption: Workflow for optimizing collision energy.

Signaling Pathways and Logical Relationships

Troubleshooting Workflow for Low Signal

The following diagram illustrates a logical workflow for troubleshooting low or no signal for Enalaprilat-d5.

Caption: Troubleshooting workflow for low signal.

References

• 1. omicsonline.org [omicsonline.org]
• 2. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 3. benchchem.com [benchchem.com]
• 4. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enalaprilat-d5 Matrix Effects in Bioanalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects when using Enalaprilat-d5 as an internal standard in bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What is Enalaprilat-d5 and why is it used as an internal standard?

A1: Enalaprilat-d5 is a stable isotope-labeled (SIL) version of Enalaprilat (B1671235), the active metabolite of the prodrug Enalapril (B1671234). It is considered the "gold standard" for use as an internal standard (IS) in quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1] Because it has nearly identical chemical and physical properties to the unlabeled analyte (Enalaprilat), it co-elutes chromatographically and experiences similar effects from the biological matrix, such as ion suppression or enhancement. This allows for accurate correction of variability during sample preparation and analysis.

Q2: What are matrix effects and how do they impact the analysis of Enalaprilat?

A2: Matrix effects are the alteration of analyte ionization efficiency (suppression or enhancement) caused by co-eluting components from the biological sample (e.g., plasma, urine).[2][3] These effects can lead to inaccurate and imprecise quantification.[2] In electrospray ionization (ESI), which is commonly used for Enalaprilat analysis, endogenous components like phospholipids, salts, and proteins in plasma, or high concentrations of salts and urea (B33335) in urine, are major sources of matrix effects.[4] Because Enalaprilat is a polar molecule, it may elute early in reversed-phase chromatography, a region often subject to significant ion suppression.[5]

Q3: How can I assess whether my analysis is affected by matrix effects?

A3: The presence of matrix effects can be evaluated both qualitatively and quantitatively.

• Qualitative Assessment (Post-Column Infusion): This method involves infusing a constant flow of a standard solution of the analyte (Enalaprilat) and internal standard (Enalaprilat-d5) into the mass spectrometer while injecting a blank, extracted matrix sample.[6][7] A dip or rise in the baseline signal at the retention time of the analyte indicates ion suppression or enhancement, respectively, caused by co-eluting matrix components.[5]

• Quantitative Assessment (Post-Extraction Spike): This is the most common method. The peak response of an analyte spiked into a pre-extracted blank matrix is compared to the response of the analyte in a neat solution (e.g., mobile phase).[4] The matrix factor (MF) is calculated, and if it is not close to 1, it indicates a matrix effect. The use of a SIL IS like Enalaprilat-d5 should normalize this effect, resulting in an IS-normalized MF close to 1.

Q4: My results for Enalaprilat are inconsistent and show poor sensitivity. Could this be a matrix effect, even if I'm using Enalaprilat-d5?

A4: Yes. While Enalaprilat-d5 is an excellent internal standard, significant and variable matrix effects can still lead to issues.[8] Poor sensitivity and inconsistent results are classic signs of ion suppression.[5] If the ion suppression is so severe that the analyte signal falls below the limit of detection, even a good internal standard cannot provide correction. It is crucial to develop a robust sample preparation and chromatographic method to minimize the source of the matrix effect in the first place.[9]

Troubleshooting Guides

Issue 1: Significant Ion Suppression or Enhancement Observed

If a quantitative post-extraction spike experiment reveals significant ion suppression (Matrix Factor < 0.85) or enhancement (Matrix Factor > 1.15) that is not fully compensated by the Enalaprilat-d5 internal standard, follow these steps.

Step 1: Improve Sample Preparation

The goal is to remove interfering endogenous components before analysis. Protein precipitation (PPT) is a simple but often "dirtier" method. Consider more rigorous techniques.

• Liquid-Liquid Extraction (LLE): LLE can be effective for cleaning up samples. The pH of the aqueous phase and the choice of organic solvent are critical for extracting ionizable analytes like Enalaprilat.[4]

• Solid-Phase Extraction (SPE): SPE provides a more thorough cleanup by utilizing different chemical interactions to retain the analyte while washing away interferences. Mixed-mode or polymeric SPE cartridges are often effective.[4][10]

Step 2: Optimize Chromatographic Conditions

Increasing the chromatographic separation between Enalaprilat and co-eluting matrix components can significantly reduce ion suppression.

• Gradient Elution: Employ a gradient elution to better separate analytes from the "void volume" where many polar interferences elute.[11]

• Column Chemistry: If using a standard C18 column, consider a different stationary phase (e.g., phenyl-hexyl, polar-embedded) that may offer different selectivity for Enalaprilat versus the interfering matrix components.[9]

• Mobile Phase Modifiers: Adjusting the pH or using different additives (e.g., formic acid, ammonium (B1175870) formate) can alter the retention and peak shape of Enalaprilat.[11]

Step 3: Modify Mass Spectrometry Source Conditions

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to matrix effects than ESI.[3] If your instrument allows, testing APCI could be a viable option.

• Ionization Polarity: Switching from positive to negative ion mode (or vice versa) may reduce interference, as different matrix components will be ionized.[5]

Issue 2: High Variability in QC Samples

If you observe high coefficient of variation (%CV) in your quality control (QC) samples, it may be due to inconsistent matrix effects across different lots of biological matrix.

Step 1: Evaluate Matrix Effect in Multiple Lots

During method validation, it is essential to evaluate the matrix effect in at least six different lots of the biological matrix (e.g., human plasma).[11] This ensures the method is robust and not susceptible to lot-to-lot variability.

Step 2: Dilute the Sample

Diluting the sample with a suitable buffer or mobile phase can reduce the concentration of interfering matrix components, thereby lessening the matrix effect.[6][9] However, this approach is only feasible if the assay has sufficient sensitivity to measure the diluted analyte concentrations.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Enalaprilat Analysis

Method	Matrix	Analyte Recovery (%)	Matrix Effect (%)	Internal Standard Used	Reference
Protein Precipitation (PPT)	Human Plasma	>90% (for Enalaprilat)	Not explicitly quantified, but method was successful	Tolbutamide	[11]
Protein Precipitation (PPT)	Human Plasma	~100%	Not explicitly quantified, but method was successful	Benazepril	[12]
Solid-Phase Extraction (SPE)	Human Serum	>70%	Not explicitly quantified, but method was successful	Hydroflumethiazide	[10][13]
Solid-Phase Extraction (SPE)	Human Plasma	81% (for Enalapril)	Not explicitly quantified, but method was successful	Benazepril	[14]
Liquid-Liquid Extraction (LLE)	Human Serum	39.04% - 49.81%	Not explicitly quantified, but method was successful	Fluoxetine	[15]

Note: Matrix effect data is often presented as a Matrix Factor or as a %CV across different matrix lots. Direct percentage values are not always published, but successful validation implies that the matrix effect was within acceptable limits (typically 85-115%).

Experimental Protocols

Protocol 1: Assessment of Matrix Factor (MF) using Post-Extraction Spiking

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Enalaprilat and Enalaprilat-d5 into the final reconstitution solvent at a known concentration (e.g., low and high QC levels).

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix (e.g., plasma). Spike Enalaprilat and Enalaprilat-d5 into the extracted supernatant/reconstituted extract at the same concentration as Set A.

  • Set C (Pre-Spiked Matrix): Spike Enalaprilat and Enalaprilat-d5 into the blank biological matrix before the extraction process.

• Analyze Samples: Inject all samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • Recovery (%) = (Peak Area in Set C) / (Peak Area in Set B) * 100

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

• Interpretation: An IS-Normalized MF between 0.85 and 1.15 with a %CV ≤ 15% across the different lots is generally considered acceptable.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This is a general protocol and should be optimized. A mixed-mode cation exchange (MCX) cartridge is often suitable for Enalaprilat.[4]

• Sample Pre-treatment: To 200 µL of plasma, add the internal standard (Enalaprilat-d5). Acidify the sample by adding 200 µL of 2% phosphoric acid or 4 µL of formic acid. Vortex to mix.[4][14]

• Cartridge Conditioning: Condition an MCX SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.[4]

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

• Washing:

  • Wash with 1 mL of 0.1 M HCl or 0.1% formic acid in water to remove acidic and neutral interferences.[4][14]

  • Wash with 1 mL of methanol to remove non-polar interferences.[4]

• Elution: Elute Enalaprilat and Enalaprilat-d5 with 1 mL of 5% ammonium hydroxide (B78521) in methanol (or 2% ammonia (B1221849) solution in methanol).[4][14]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume (e.g., 100-200 µL) of the initial mobile phase.[4][14]

Visualizations

Caption: A typical bioanalytical workflow for Enalaprilat using Enalaprilat-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 9. benchchem.com [benchchem.com]
• 10. [PDF] BIOANALYTICAL METHOD VALIDATION FOR THE DETERMINATION OF ENALAPRIL, ENALAPRILAT AND HYDROCHLOROTHIAZIDE IN HUMAN SERUM BY LC/MS/MS DETECTION | Semantic Scholar [semanticscholar.org]
• 11. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. pharmasm.com [pharmasm.com]
• 14. lcms.cz [lcms.cz]
• 15. worldwidejournals.com [worldwidejournals.com]

Technical Support Center: Analysis of Enalaprilat-d5 in Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing Enalaprilat-d5 in plasma using liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guides

Issue 1: Poor Signal Intensity, Inconsistent Peak Areas, and Low Sensitivity for Enalaprilat-d5

These symptoms are often indicative of ion suppression, where co-eluting matrix components interfere with the ionization of the analyte in the mass spectrometer's source.[1]

Recommended Actions:

• Confirm Ion Suppression: Perform a post-column infusion experiment to verify that ion suppression is the root cause. This involves infusing a standard solution of Enalaprilat-d5 at a constant rate into the LC flow after the analytical column while injecting a blank plasma extract. A significant drop in the baseline signal at the retention time of Enalaprilat-d5 confirms the presence of co-eluting interfering components.[2][3]

• Optimize Sample Preparation: Inadequate sample cleanup is a primary cause of ion suppression.[3] While simple, protein precipitation (PPT) may not sufficiently remove phospholipids (B1166683) and other endogenous components that cause interference.[1][4] Consider more robust sample preparation techniques.

  • Solid-Phase Extraction (SPE): Often the most effective method for removing interfering matrix components for polar analytes.[2][5]

  • Liquid-Liquid Extraction (LLE): Can also be effective but requires careful optimization of the extraction solvent and pH.[2][4]

• Refine Chromatographic Separation: Adjusting the liquid chromatography (LC) conditions can help separate Enalaprilat-d5 from interfering matrix components.[4]

  • Optimize Gradient Elution: A well-designed gradient can resolve the analyte from early-eluting matrix components.[2]

  • Consider HILIC: For highly polar compounds like Enalaprilat (B1671235), Hydrophilic Interaction Liquid Chromatography (HILIC) can be more effective than traditional reversed-phase chromatography at separating the analyte from ion-suppressing substances.[2]

• Adjust Mass Spectrometry Parameters:

  • Switch Ionization Polarity: If using positive ion mode, switching to negative ion mode might reduce ion suppression, as fewer matrix components may ionize in the alternative polarity.[2][4]

  • Consider APCI: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than Electrospray Ionization (ESI).[2][4]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for Enalaprilat-d5 analysis?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of the target analyte, in this case, Enalaprilat-d5, is reduced by the presence of co-eluting compounds from the sample matrix (e.g., plasma).[2][5] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analysis.[1] Enalaprilat is a polar molecule and can be prone to eluting in regions where significant ion suppression from plasma components occurs in reversed-phase chromatography.[2]

Q2: How can I quantitatively measure the extent of ion suppression (matrix effect)?

A2: The matrix effect can be quantified by comparing the peak area of the analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration. The ratio of these two peak areas is the matrix factor. A matrix factor of less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[2]

Q3: Which sample preparation technique is generally most effective at minimizing ion suppression for Enalaprilat-d5 in plasma?

A3: For polar analytes like Enalaprilat, Solid-Phase Extraction (SPE) is often the most effective technique for removing interfering matrix components and minimizing ion suppression.[2][5][6] Polymeric or mixed-mode SPE sorbents can provide good retention and cleanup. While protein precipitation is simpler, it is often less effective at removing phospholipids, a major source of ion suppression.[4][6]

Q4: Can using a stable isotope-labeled internal standard like Enalaprilat-d5 completely eliminate the impact of ion suppression?

A4: While Enalaprilat-d5 is the internal standard in this case, the principle of using a stable isotope-labeled (SIL) internal standard is to compensate for, not eliminate, ion suppression. A good SIL internal standard will co-elute with the analyte and experience the same degree of ion suppression. This allows for accurate quantification based on the peak area ratio of the analyte to the internal standard.[2]

Q5: What are the primary sources of ion suppression when analyzing plasma samples?

A5: The most common sources of ion suppression in plasma samples are phospholipids, salts, and other endogenous components.[2][6] These substances can co-elute with the analyte and compete for ionization in the MS source.[2]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Minimizing Ion Suppression

Sample Preparation Technique	Relative Effectiveness in Removing Phospholipids	General Impact on Ion Suppression	Reference
Protein Precipitation (PPT)	Low	High	[1][4]
Liquid-Liquid Extraction (LLE)	Moderate to High	Low to Moderate	[4]
Solid-Phase Extraction (SPE)	High	Low	[2][5]

Table 2: Example LC-MS/MS Parameters for Enalaprilat Analysis

Parameter	Condition	Reference
Liquid Chromatography
Column	C18 (e.g., 50 mm x 3 mm, 5 µm)	[7]
Mobile Phase A	0.1% Formic Acid in Water	[7]
Mobile Phase B	0.1% Formic Acid in Methanol	[7]
Flow Rate	0.5 mL/min	[7]
Injection Volume	10 µL	[7]
Run Time	3.0 min	[7]
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI)	[7]
Monitored Transition (MRM)	m/z 349.1 → 206.1	[7]
Internal Standard Transition	Enalaprilat-d5: m/z 354.20 → 211.20	[8]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

• Prepare a standard solution of Enalaprilat-d5 in a suitable solvent (e.g., methanol/water).

• Using a syringe pump, continuously infuse the Enalaprilat-d5 standard solution into the LC flow stream between the analytical column and the mass spectrometer.

• Establish a stable baseline signal for the Enalaprilat-d5 transition.

• Inject a blank plasma sample that has been processed using your current sample preparation method.

• Monitor the baseline signal for any dips or decreases. A drop in the signal indicates the presence of co-eluting matrix components that are suppressing the ionization of Enalaprilat-d5.[2][9]

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

• Sample Pre-treatment: To 200 µL of plasma, add 10 µL of the working internal standard solution (Enalaprilat-d5). Add 4 µL of formic acid and mix well.[10]

• Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., SOLA) with 1 mL of methanol, followed by 1 mL of water.[10]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge and allow it to flow through by gravity.[10]

• Washing: Wash the cartridge with 200 µL of 0.1% formic acid in water to remove polar interferences.[10]

• Elution: Elute Enalaprilat and Enalaprilat-d5 with 2 x 200 µL of 2% ammonia (B1221849) solution in methanol.[10]

• Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute the residue in 200 µL of a suitable solvent (e.g., 90:10 v/v water/methanol).[10]

Visualizations

Caption: Troubleshooting workflow for ion suppression.

Caption: Comparison of sample preparation techniques.

References

• 1. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. omicsonline.org [omicsonline.org]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 10. lcms.cz [lcms.cz]

Technical Support Center: Stability of Enalaprilat-d5 in Biological Matrices

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Enalaprilat-d5 in biological matrices. The following information is intended to help troubleshoot common issues and answer frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Enalaprilat-d5 and why is it used in bioanalysis?

Enalaprilat-d5 is a deuterated form of Enalaprilat (B1671235), the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril (B1671234). In bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), Enalaprilat-d5 is commonly used as an internal standard (IS). Because it is chemically almost identical to the analyte (Enalaprilat) but has a different mass, it can be added to samples at a known concentration to correct for variability during sample preparation and analysis, leading to more accurate quantification of Enalaprilat.

Q2: What are the main degradation pathways for Enalaprilat?

Enalaprilat is a metabolite of Enalapril. The primary degradation pathways for the parent drug, Enalapril, are hydrolysis of the ester group to form Enalaprilat and intramolecular cyclization to form a diketopiperazine derivative.[1][2][3] The stability of Enalapril and, by extension, Enalaprilat is pH-dependent.[1] Under alkaline conditions, hydrolysis to Enalaprilat is the predominant degradation pathway for Enalapril.[1]

Q3: How stable is Enalaprilat-d5 in stock solutions?

Stock solutions of Enalaprilat-d5 in organic solvents like methanol (B129727) are generally stable when stored at low temperatures. For instance, methanol stock solutions of enalaprilat have been shown to be stable for at least 24 hours at room temperature and for approximately 62 days when stored at -80°C.[4]

Q4: What are the recommended storage conditions for biological samples containing Enalaprilat-d5?

For long-term storage, biological samples (plasma, blood, urine) should be kept frozen at -80°C.[4] This minimizes degradation of both the analyte and the internal standard.

Q5: Is Enalaprilat-d5 stable during freeze-thaw cycles?

Yes, Enalaprilat and its deuterated internal standard are generally stable for a limited number of freeze-thaw cycles. It is common practice in bioanalytical method validation to assess stability for at least three freeze-thaw cycles to reflect typical sample handling.[5]

Q6: What is "bench-top stability" and is Enalaprilat-d5 stable at room temperature in biological matrices?

Bench-top stability refers to the stability of an analyte in a biological matrix at room temperature for a period of time that reflects the sample preparation and handling process. Studies have shown that enalaprilat is stable in the dried blood spot (DBS) matrix for at least 12 hours when stored on a lab bench.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
High variability in Internal Standard (Enalaprilat-d5) peak area	Inconsistent addition of IS to samples.	Ensure the IS working solution is accurately and consistently added to all samples, including calibration standards, QCs, and unknowns. Use a calibrated pipette.
Degradation of IS in stock or working solutions.	Prepare fresh stock and working solutions. Verify the storage conditions and expiry of the solutions.
Instability of IS in the biological matrix during sample preparation.	Minimize the time samples are at room temperature. Process samples on ice if necessary. Confirm bench-top stability under your specific laboratory conditions.
Decreasing Internal Standard response over an analytical run	Instability of the processed samples in the autosampler.	Verify the autosampler stability of Enalaprilat-d5 in the final reconstituted solution. Ensure the autosampler temperature is maintained as required (e.g., 4°C).
Inaccurate quantification of Enalaprilat	Degradation of the analyte or internal standard in the biological samples.	Review the long-term storage conditions and freeze-thaw history of the samples. Re-evaluate the stability of both Enalaprilat and Enalaprilat-d5 under your specific storage and handling conditions.
Presence of interfering peaks.	Check for any co-eluting peaks in blank matrix samples that might interfere with the analyte or IS. Optimize chromatographic conditions if necessary.

Data Presentation

Table 1: Summary of Enalaprilat and Enalaprilat-d5 Stability in Biological Matrices and Solutions

Stability Type	Matrix/Solvent	Analyte(s)	Storage Condition	Duration	Result	Citation
Stock Solution Stability	Methanol	Enalaprilat	Room Temperature	24 hours	Stable	[4]
Stock Solution Stability	Methanol	Enalaprilat	~ -80°C	~62 days	Stable	[4]
Bench-top Stability	Dried Blood Spot (DBS)	Enalaprilat	On-bench	12 hours	Stable (difference from nominal <15%)	[4]
Long-term Stability	Dried Blood Spot (DBS)	Enalaprilat	~ -80°C	124 days	Stable	[4]
Freeze-Thaw Stability	Human Serum	Enalapril	3 cycles (-20°C to RT)	3 cycles	Stable	[5]
Short-term Stability	Human Serum	Enalapril	~25°C	24 hours	Stable	[5]
Autosampler Stability	Processed Human Serum	Enalapril	~ -5°C	24 hours	Stable	[5]

Experimental Protocols

Protocol for Freeze-Thaw Stability Assessment

This protocol outlines a general procedure for assessing the freeze-thaw stability of Enalaprilat-d5 in a biological matrix (e.g., human plasma).

• Sample Preparation:

  • Prepare a stock solution of Enalaprilat-d5 in a suitable solvent (e.g., methanol).

  • Spike a pool of blank human plasma with the Enalaprilat-d5 stock solution to achieve low and high-quality control (QC) concentrations.

  • Aliquot these QC samples into multiple sets of labeled polypropylene (B1209903) tubes. One set will serve as the baseline (T=0), and the other sets will be used for each freeze-thaw cycle.

• Freeze-Thaw Cycling:

  • Baseline (Cycle 0): Analyze one set of low and high concentration QC samples immediately after preparation without freezing.

  • Cycle 1: Freeze the remaining sets of QC samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 24 hours. Thaw one set of low and high QC samples unassisted at room temperature until completely thawed.

  • Subsequent Cycles: Return the remaining frozen QC sets to the freezer for at least 12-24 hours between each thaw cycle. Repeat the thawing and analysis process for the desired number of cycles (typically a minimum of three).

• Sample Analysis:

  • After each cycle, process the thawed QC samples using the validated bioanalytical method (e.g., protein precipitation followed by LC-MS/MS analysis).

  • Quantify the concentration of Enalaprilat-d5 in each sample.

• Data Analysis:

  • Calculate the mean concentration and coefficient of variation (CV%) for each QC level at each freeze-thaw cycle.

  • Compare the mean concentrations of the freeze-thaw samples to the baseline (Cycle 0) samples. The stability is generally considered acceptable if the mean concentration is within ±15% of the baseline concentration.

Visualizations

Caption: Experimental workflow for the bioanalysis of Enalaprilat using Enalaprilat-d5 as an internal standard.

Caption: Troubleshooting decision tree for issues related to Enalaprilat-d5 stability and signal variability.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validation of a quantitative multiplex LC-MS/MS assay of carvedilol, enalaprilat, and perindoprilat in dried blood spots from heart failure patients and its cross validation with a plasma assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. worldwidejournals.com [worldwidejournals.com]

Enalaprilat-d5 Stability and Degradation: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the degradation pathways and products of Enalaprilat-d5. The following question-and-answer format addresses common issues and provides guidance for experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Enalaprilat-d5?

A1: The degradation pathways of Enalaprilat-d5 are expected to be identical to those of non-deuterated enalaprilat (B1671235). The two primary degradation pathways are hydrolysis and intramolecular cyclization. The deuterium (B1214612) labeling on the phenyl ring is not expected to influence these reactions. Enalapril (B1671234), the prodrug of enalaprilat, degrades into two major products: enalaprilat and a diketopiperazine derivative (DKP).[1][2][3] Enalaprilat itself can undergo further degradation, primarily through intramolecular cyclization to form the same diketopiperazine derivative.

Q2: What are the major degradation products of Enalaprilat-d5?

A2: The main degradation product of Enalaprilat-d5 is its corresponding diketopiperazine (DKP-d5) derivative, formed through intramolecular cyclization.[4] Other minor degradation products may arise from oxidative or photolytic stress.

Q3: How do experimental conditions affect the degradation of Enalaprilat-d5?

A3: The degradation of enalaprilat is highly dependent on pH, temperature, and humidity.[5][6][7]

• Acidic Conditions: Favor the formation of the diketopiperazine (DKP) derivative.[1]

• Neutral Conditions: Can also lead to the formation of the DKP derivative.[1]

• Basic/Alkaline Conditions: Significantly accelerate the hydrolysis of the parent drug, enalapril, to enalaprilat.[1] While enalaprilat is the product of this initial hydrolysis, prolonged exposure to basic conditions can also influence its stability.

• Temperature and Humidity: Increased temperature and humidity generally accelerate the degradation process, particularly the formation of DKP in the solid state.[5][6]

• Light: Enalapril has been shown to be photosensitive, which may lead to photolytic degradation products.[7][8] It is advisable to protect Enalaprilat-d5 from light.

Q4: Are there any known incompatibilities of Enalaprilat-d5 with common excipients?

A4: Studies on enalapril maleate (B1232345) have shown that certain pharmaceutical excipients can influence its degradation rate.[9] For instance, interactions with some excipients can accelerate the formation of DKP. Therefore, compatibility studies are crucial when developing a formulation containing Enalaprilat-d5.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Appearance of an unexpected peak in the chromatogram, identified as DKP-d5.	The sample may have been exposed to acidic conditions or elevated temperatures, promoting intramolecular cyclization.	Ensure the pH of all solutions is controlled. Store samples at recommended low temperatures and protect them from heat. Analyze samples as soon as possible after preparation.
Loss of Enalaprilat-d5 signal over time in solution.	Degradation of the analyte in the sample solution.	Prepare samples fresh before analysis. If storage is necessary, keep samples at low temperatures (e.g., -20°C or -80°C) and protect from light. Evaluate the stability of enalaprilat-d5 in the chosen solvent and buffer system.
Poor resolution between Enalaprilat-d5 and its degradation products in HPLC analysis.	The analytical method may not be optimized for stability indicating.	Develop and validate a stability-indicating HPLC method. This may involve adjusting the mobile phase composition and pH, changing the column, or using a gradient elution.[10][11][12][13]
Variability in quantitative results between replicate samples.	Inconsistent sample handling leading to variable degradation.	Standardize all sample preparation steps, including time, temperature, and pH. Use a deuterated internal standard (if analyzing the non-deuterated form) to correct for variability.[14][15]

Quantitative Data Summary

The following table summarizes the degradation of enalapril under various stress conditions. While this data is for the prodrug, it provides insight into the conditions that favor the formation of enalaprilat and its subsequent degradation product, DKP.

Stress Condition	Temperature	Duration	Major Degradation Products	Extent of Degradation	Reference
0.1 N HCl (Acid Hydrolysis)	80°C	24 hours	Diketopiperazine, Enalaprilat	19.6% enalapril remaining	[1]
Water (Neutral Hydrolysis)	80°C	24 hours	Diketopiperazine, Enalaprilat	95.2% enalapril remaining	[1]
0.1 N NaOH (Base Hydrolysis)	60°C	30 minutes	Enalaprilat, Diketopiperazine	7.5% enalapril remaining	[1]
Oxidative (e.g., H₂O₂)	Room Temp	-	Stable	No significant degradation	[1]
Thermal (Solid State)	70°C	27 days	Stable	No decomposition	[1]
Photolytic	Daylight	7 days	Enalaprilat	Slight degradation	[16]

Experimental Protocols

Protocol 1: Forced Degradation Study of Enalaprilat-d5

This protocol outlines a general procedure for conducting forced degradation studies on Enalaprilat-d5 to identify potential degradation products under various stress conditions, based on ICH guidelines.[9][17]

• Preparation of Stock Solution: Prepare a stock solution of Enalaprilat-d5 in a suitable solvent (e.g., methanol (B129727) or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl. Heat at a specified temperature (e.g., 80°C) for various time points.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH. Keep at a specified temperature (e.g., 60°C) for various time points.

  • Neutral Hydrolysis: Mix the stock solution with purified water. Heat at a specified temperature (e.g., 80°C) for various time points.

  • Oxidative Degradation: Treat the stock solution with a solution of 3% hydrogen peroxide at room temperature for a defined period.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and/or visible light. Protect a control sample from light.

  • Thermal Degradation (Solid State): Expose the solid Enalaprilat-d5 powder to dry heat (e.g., 70°C) for a defined period.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Neutralize the acid and base hydrolyzed samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This is a generalized HPLC method for the separation of enalapril and its primary degradation products, which can be adapted for Enalaprilat-d5.[10][11][12][13][17]

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., 20 mM) with the pH adjusted to be acidic (e.g., pH 2.2-3.0).[10][17] The ratio of acetonitrile to buffer should be optimized for best separation.

• Flow Rate: 1.0 - 2.0 mL/min.[1][10]

• Detection: UV detection at 210 nm or 215 nm.[11][13]

• Column Temperature: Ambient or controlled (e.g., 55°C).[12]

Visualizations

Caption: Primary degradation pathways of Enalaprilat-d5.

Caption: Workflow for a forced degradation study.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Intramolecular cyclization of diketopiperazine formation in solid-state enalapril maleate studied by thermal FT-IR microscopic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetics of degradation of enalapril maleate in dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ptfarm.pl [ptfarm.pl]
• 7. Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. historymedjournal.com [historymedjournal.com]
• 10. scispace.com [scispace.com]
• 11. caribjscitech.com [caribjscitech.com]
• 12. User-Friendly HPLC Method Development and Validation for Determination of Enalapril Maleate and Its Impurities in Enalapril Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijpbs.com [ijpbs.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enalaprilat-d5 Extraction

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the low recovery of Enalaprilat-d5 during sample extraction. It is intended for researchers, scientists, and drug development professionals encountering challenges in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Enalaprilat-d5 and why is it used in bioanalysis?

Enalaprilat-d5 is a deuterated form of Enalaprilat, which is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril (B1671234).[1][2][3] It is commonly used as an internal standard (IS) in quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[4] The use of a stable isotope-labeled internal standard like Enalaprilat-d5 is considered the gold standard because it has nearly identical physicochemical properties and extraction behavior to the unlabeled analyte (Enalaprilat), which helps to accurately correct for variability during sample preparation and instrument analysis.[4]

Q2: What are the key physicochemical properties of Enalaprilat-d5 I should be aware of during extraction?

Understanding the properties of Enalaprilat-d5 is crucial for optimizing extraction methods.

Property	Value
Molecular Formula	C18H19D5N2O5
Molecular Weight	353.42 g/mol
Solubility	Soluble in DMSO and H2O.[1][2] Slightly soluble in Methanol (B129727) and Water.[3]
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 6 months, -20°C for 1 month.[1]

Q3: What are the common extraction techniques for Enalaprilat-d5?

The most common extraction techniques used for Enalaprilat and its deuterated internal standard from biological matrices like plasma or urine are:

• Protein Precipitation (PPT): A straightforward method where a solvent like acetonitrile (B52724) or methanol is added to the sample to precipitate proteins.[4]

• Solid-Phase Extraction (SPE): A more selective technique that separates components of a mixture based on their physical and chemical properties.[5][6][7]

• Liquid-Liquid Extraction (LLE): A method that separates compounds based on their relative solubilities in two different immiscible liquids.[8]

Troubleshooting Guide: Low Recovery of Enalaprilat-d5

This guide addresses specific issues that can lead to low recovery of Enalaprilat-d5 during sample extraction.

Protein Precipitation (PPT)

Q: I am experiencing low recovery of Enalaprilat-d5 after protein precipitation. What are the potential causes and how can I troubleshoot this?

A: Low recovery after PPT can be due to several factors. Here is a step-by-step guide to troubleshoot the issue:

• Incomplete Protein Precipitation: If proteins are not fully precipitated, Enalaprilat-d5 can remain bound to them and be discarded with the protein pellet.

  • Solution: Ensure the ratio of precipitation solvent to sample is optimal. A common starting point is 3:1 (solvent:sample). You may need to test different ratios to find the most effective one for your specific matrix. Also, ensure thorough vortexing (5-10 minutes) to facilitate precipitation.[4]

• Analyte Adsorption: Enalaprilat-d5 might adsorb to the precipitated proteins or the walls of the collection tubes.

  • Solution: Try different types of collection tubes (e.g., low-binding tubes). Also, consider adjusting the pH of the sample or the precipitation solvent to minimize non-specific binding.

• Precipitation of the Analyte: The addition of a large volume of organic solvent could cause the analyte itself to precipitate out of solution.

  • Solution: After centrifugation, carefully check for any precipitate in the supernatant. If observed, try a different precipitation solvent or adjust the solvent-to-sample ratio.

Solid-Phase Extraction (SPE)

Q: My Enalaprilat-d5 recovery is low when using Solid-Phase Extraction. What steps in the SPE process should I investigate?

A: SPE involves multiple steps, and low recovery can occur at any stage. A systematic approach is key to identifying the problem.

Troubleshooting SPE Steps:

• Conditioning: Inadequate conditioning of the SPE sorbent can lead to poor retention of the analyte.

  • Solution: Ensure the conditioning solvent fully wets the sorbent. Follow the manufacturer's protocol strictly.

• Loading: The sample loading conditions, such as flow rate and pH, are critical for proper retention.

  • Solution: Optimize the loading flow rate. A slower flow rate can improve retention. Adjust the pH of the sample to ensure Enalaprilat-d5 is in the correct ionic state for binding to the sorbent.

• Washing: The wash step is designed to remove interferences, but an overly harsh wash solvent can lead to the loss of the analyte.

  • Solution: If you suspect analyte loss during this step, analyze the wash eluate for the presence of Enalaprilat-d5. If found, use a weaker (less organic) wash solvent.

• Elution: Incomplete elution of the analyte from the sorbent is a common cause of low recovery.

  • Solution: Ensure the elution solvent is strong enough to disrupt the interaction between Enalaprilat-d5 and the sorbent. You may need to increase the organic content or modify the pH of the elution solvent. Collecting multiple, smaller elution fractions can help determine if the elution is complete.

Liquid-Liquid Extraction (LLE)

Q: I am observing low and inconsistent recovery of Enalaprilat-d5 with Liquid-Liquid Extraction. What factors should I consider?

A: LLE efficiency is highly dependent on the physicochemical properties of the analyte and the extraction conditions.

• Incorrect pH: The pH of the aqueous phase is critical for ensuring the analyte is in a neutral form to be extracted into the organic solvent.

  • Solution: Adjust the pH of the sample to be at least 2 units away from the pKa of Enalaprilat. Since Enalaprilat is acidic, acidifying the sample will promote its extraction into an organic solvent.

• Inappropriate Organic Solvent: The choice of extraction solvent is crucial.

  • Solution: Select a solvent in which Enalaprilat-d5 has high solubility. Common solvents for LLE of similar compounds include ethyl acetate (B1210297) and mixtures of dichloromethane (B109758) and isopropanol.[8] You may need to screen several solvents to find the one with the best recovery.

• Insufficient Mixing: Inadequate mixing of the aqueous and organic phases will result in poor extraction efficiency.

  • Solution: Ensure vigorous mixing (e.g., vortexing for several minutes) to maximize the surface area between the two phases and allow for efficient partitioning of the analyte.

• Emulsion Formation: The formation of an emulsion layer between the two phases can trap the analyte and lead to low recovery.

  • Solution: To break up emulsions, try centrifugation, adding salt to the aqueous phase, or filtering the mixture.

Experimental Protocols

Below are example protocols for the extraction of Enalaprilat-d5. These should be optimized for your specific application.

Protein Precipitation Protocol

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile containing the internal standard (Enalaprilat-d5).

• Vortex the mixture for 5-10 minutes.[4]

• Centrifuge at 10,000 rpm for 10-15 minutes to pellet the precipitated proteins.[4]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[4]

• Reconstitute the dried residue in 200 µL of the mobile phase.[4]

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.[4]

Solid-Phase Extraction (SPE) Protocol (C18 Cartridge)

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.[5]

• Loading: Load the pre-treated plasma sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 20 mmol/L HCl followed by 1 mL of petroleum ether.[5]

• Elution: Elute the analyte with 1.5 mL of methanol.[5]

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for analysis.[5]

Liquid-Liquid Extraction (LLE) Protocol

• To 500 µL of plasma, add the internal standard solution.

• Add 100 µL of 1M HCl to acidify the sample.

• Add 3 mL of ethyl acetate as the extraction solvent.[8]

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Visualizations

The following diagrams illustrate the troubleshooting workflow and the experimental processes.

Caption: Troubleshooting Decision Tree for Low Enalaprilat-d5 Recovery.

Caption: General Workflow for Solid-Phase Extraction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ENALAPRILAT-D5 (PHENYL-D5) | 349554-00-3 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. [Solid phase extraction and high performance liquid chromatographic determination of enalapril in human plasma] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Addressing variability in Enalaprilat-d5 internal standard response

Welcome to the technical support center for Enalaprilat-d5. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and address variability in the Enalaprilat-d5 internal standard response during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Enalaprilat-d5 and why is it used as an internal standard?

A1: Enalaprilat-d5 is a deuterated form of Enalaprilat (B1671235), the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Enalapril (B1671234).[1][2][3] It is used as an internal standard in quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[3][4] Stable isotope-labeled internal standards like Enalaprilat-d5 are considered ideal because they have nearly identical chemical and physical properties to the analyte (Enalaprilat).[5][6] This ensures they behave similarly during sample preparation, chromatography, and ionization, which helps to correct for variability in the analytical process.[5]

Q2: What are the primary causes of variability in the Enalaprilat-d5 internal standard response?

A2: Variability in the internal standard (IS) response can stem from several factors throughout the analytical workflow. The most common causes include:

• Matrix Effects: Components in the biological sample (e.g., plasma, urine) can suppress or enhance the ionization of the internal standard in the mass spectrometer source.[7][8]

• Inconsistent Sample Preparation: Errors during sample extraction, such as inefficient or inconsistent recovery, can lead to variable IS response.[9] Thorough mixing during extraction is crucial.

• Instrument-Related Issues: Fluctuations in instrument performance, such as inconsistent injection volumes or a drifting detector response, can cause variability.[9]

• Pipetting or Human Errors: Inaccurate spiking of the internal standard into samples is a common source of error.

• Stability of Enalaprilat-d5: Degradation of the internal standard due to improper storage or handling can lead to a decreased response.[10] Enalaprilat itself is susceptible to degradation, particularly through hydrolysis.[11][12][13][14][15]

• Isotopic Exchange: Although less common for stable labels like those in Enalaprilat-d5, there is a potential for deuterium-hydrogen exchange under certain pH or temperature conditions, which would alter the mass-to-charge ratio and affect quantification.[5][10]

Q3: How should Enalaprilat-d5 be properly stored and handled?

A3: Proper storage and handling are critical to maintain the integrity of your Enalaprilat-d5 internal standard. General best practices include:

• Temperature: For long-term storage, temperatures of -20°C or -80°C are often recommended.[2][10] Always refer to the manufacturer's certificate of analysis for specific storage temperature requirements.[10]

• Protection from Light: Store in amber vials or in the dark to prevent potential photodegradation.[10]

• Solvent Choice: Methanol is a common solvent for creating stock solutions.[10] Avoid strongly acidic or basic solutions, as they can catalyze deuterium-hydrogen exchange.[10][16]

• Inert Atmosphere: Handling and storing under an inert atmosphere, such as nitrogen or argon, can prevent oxidation.[10]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to Enalaprilat-d5 internal standard variability.

Issue 1: Inconsistent or Drifting Internal Standard Response Across an Analytical Run

This is a common problem that can often be traced back to the analytical instrument or the sample preparation process.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent internal standard response.

Quantitative Data Summary: Impact of Inconsistent Injection Volume

Parameter	Run 1 (Normal Operation)	Run 2 (With 10% Injection Volume Variability)
Mean IS Peak Area	850,000	845,000
Standard Deviation of IS Peak Area	25,500	85,000
%RSD of IS Peak Area	3.0%	10.1%
Analyte/IS Ratio Precision (%RSD)	2.5%	8.5%

This table illustrates how seemingly small variations in injection volume can significantly increase the variability of the internal standard response and negatively impact the precision of the final results.

Issue 2: Low Internal Standard Response in a Subset of Samples

This issue often points towards matrix effects or problems with specific samples.

Troubleshooting Workflow for Matrix Effects

Caption: Workflow to diagnose and mitigate matrix effects.

Experimental Protocol: Post-Extraction Addition for Matrix Effect Evaluation

Objective: To determine if the biological matrix is causing ion suppression or enhancement of the Enalaprilat-d5 signal.

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the Enalaprilat-d5 working solution into the final reconstitution solvent to achieve the target concentration.

  • Set B (Post-Extraction Spike): Extract six different lots of blank biological matrix (e.g., plasma) using the established sample preparation method. After the final evaporation step, reconstitute the dried extract with the reconstitution solvent containing Enalaprilat-d5 at the same target concentration as Set A.

• Analysis: Inject both sets of samples into the LC-MS/MS system and record the peak area of Enalaprilat-d5.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[1]

Quantitative Data Summary: Matrix Effect Assessment

Sample Set	Mean Peak Area of Enalaprilat-d5	Standard Deviation	% Matrix Effect
Set A (Neat Solution)	1,200,000	36,000	N/A
Set B (Post-Extraction Spike)	780,000	93,600	65%

In this example, the 65% matrix effect indicates significant ion suppression, which is a likely cause of low internal standard response in actual samples.

Issue 3: Appearance of Unexpected Peaks or Shift in Retention Time

This can be indicative of internal standard degradation or chromatographic issues. Enalapril is known to degrade into Enalaprilat and diketopiperazine.[11][17]

Logical Relationship Diagram for Peak Issues

Caption: Diagnostic flowchart for unexpected peaks or retention time shifts.

Experimental Protocol: Enalaprilat-d5 Stability Assessment

Objective: To evaluate the stability of the Enalaprilat-d5 internal standard under typical experimental conditions.

Methodology:

• Prepare a stock solution of Enalaprilat-d5 in the recommended solvent (e.g., methanol).

• Create working solutions by spiking the stock solution into the blank biological matrix (e.g., plasma) at a concentration similar to that used in the analytical method.

• Incubate the samples under various conditions that mimic the experimental process (e.g., room temperature for 4 hours, 4°C for 24 hours, autosampler temperature for the duration of a typical run).

• Analyze the samples by LC-MS/MS at different time points and monitor for:

  • A decrease in the peak area of Enalaprilat-d5.

  • The appearance of peaks corresponding to potential degradation products (e.g., the deuterated equivalent of diketopiperazine).

• Compare the results to a control sample that was freshly prepared and immediately analyzed. A significant decrease in the response of the incubated samples indicates instability.

For further assistance, please contact our technical support team with your experimental details and data.

References

• 1. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring: A Review of Current Knowledge of Its Minimization and Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biopharmaservices.com [biopharmaservices.com]
• 10. benchchem.com [benchchem.com]
• 11. scielo.br [scielo.br]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. historymedjournal.com [historymedjournal.com]
• 15. Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. ijpbs.com [ijpbs.com]

Enalaprilat-d5 stability under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Enalaprilat-d5 under various storage conditions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Enalaprilat-d5 solid powder?

A1: Enalaprilat-d5 solid powder should be stored in a refrigerator at 2-8°C.

Q2: What are the recommended storage conditions for Enalaprilat-d5 stock solutions?

A2: For optimal stability, it is recommended to aliquot and store Enalaprilat-d5 stock solutions to prevent repeated freeze-thaw cycles. The stability of stock solutions is dependent on the storage temperature:

• -80°C: Stable for up to 6 months.

• -20°C: Stable for up to 1 month.

Q3: What are the primary degradation products of Enalaprilat-d5?

A3: Based on studies of its non-deuterated counterpart, enalapril (B1671234), the primary degradation products of Enalaprilat-d5 are expected to be Enalaprilat (B1671235) and a diketopiperazine derivative. The formation of these products is influenced by factors such as pH and temperature.

Q4: How does pH affect the stability of Enalaprilat-d5 in solution?

A4: Studies on enalapril, the prodrug of enalaprilat, indicate that the degradation pathway is pH-dependent. Under alkaline conditions, hydrolysis to enalaprilat is the predominant degradation pathway. In acidic and neutral conditions, both enalaprilat and a diketopiperazine derivative are formed, with the diketopiperazine being the major product under acidic stress.[1][2]

Q5: Is Enalaprilat-d5 sensitive to light?

A5: Exposure of an aqueous solution of enalapril to UV and visible light for 7 days has been shown to cause slight degradation to enalaprilat.[1] Therefore, it is advisable to protect Enalaprilat-d5 solutions from prolonged light exposure.

Q6: What is the stability of Enalaprilat-d5 under freeze-thaw cycles?

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Step
Inconsistent analytical results over time	Degradation of Enalaprilat-d5 in solution.	- Prepare fresh solutions for each experiment.- Store stock solutions at -80°C in single-use aliquots.- Verify the pH of your solutions, as it can significantly impact stability.
Appearance of unexpected peaks in chromatogram	Formation of degradation products.	- Characterize the degradation products using techniques like LC-MS.[4]- Adjust the pH of the solution to minimize degradation. Enalaprilat is generally more stable in acidic to neutral pH.[5]- Protect solutions from light.
Loss of compound after repeated freeze-thaw cycles	Instability due to freezing and thawing.	- Aliquot stock and working solutions into single-use volumes to avoid repeated freeze-thaw cycles.- If working with biological matrices, consider the potential for enzymatic degradation and take appropriate precautions (e.g., use of enzyme inhibitors).

Data on Enalapril Stability (Non-deuterated)

The following tables summarize quantitative data on the stability of enalapril, which can serve as a guide for Enalaprilat-d5.

Table 1: Stability of Enalapril in Aqueous Solutions under Different pH Conditions

Condition	Remaining Enalapril (%)	Time	Primary Degradation Products
0.1 N Hydrochloric Acid	80.4%	24 hours	Enalaprilat, Diketopiperazine (major)
Water	95.2%	24 hours	Enalaprilat, Diketopiperazine
0.1 N Sodium Hydroxide	7.5%	30 minutes	Enalaprilat

Data from a study on enalapril maleate (B1232345).[1]

Table 2: Photostability of Enalapril in Aqueous Solution

Condition	Observation	Duration
UV and VIS radiation	Slight degradation to enalaprilat	7 days

Data from a study on enalapril maleate.[1]

Experimental Protocols

Protocol 1: Preparation of Enalaprilat-d5 Stock Solution

• Weighing: Accurately weigh the required amount of Enalaprilat-d5 powder.

• Dissolution: Dissolve the powder in a suitable solvent (e.g., DMSO, Methanol (B129727), or Water) to a desired concentration. For aqueous solutions, sonication may be required to aid dissolution.

• Aliquoting: Aliquot the stock solution into single-use, low-binding microcentrifuge tubes.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Forced Degradation Study (General Guideline)

This protocol is a general guideline for assessing the stability of Enalaprilat-d5 and identifying its degradation products.

• Prepare Stock Solution: Prepare a stock solution of Enalaprilat-d5 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60-80°C for a defined period.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH at room temperature for a defined period.

  • Neutral Hydrolysis: Mix the stock solution with purified water and heat at 60-80°C for a defined period.

  • Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide at room temperature for a defined period.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and/or visible light for a defined period, with a control sample protected from light.

• Sample Analysis: At specified time points, withdraw an aliquot of the stressed sample, neutralize if necessary, and dilute to a suitable concentration for analysis by a validated stability-indicating HPLC method.[6]

Visualizations

Caption: Degradation pathway of Enalaprilat-d5.

Caption: Workflow for a forced degradation study.

References

• 1. scielo.br [scielo.br]
• 2. Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rjpbcs.com [rjpbcs.com]
• 6. benchchem.com [benchchem.com]

Impact of hemolyzed plasma on Enalaprilat-d5 analysis

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address challenges encountered during the bioanalysis of Enalaprilat-d5, with a specific focus on the impact of hemolyzed plasma samples.

Frequently Asked Questions (FAQs)

Q1: What is hemolysis and how can it affect the analysis of Enalaprilat-d5?

A1: Hemolysis is the rupture of red blood cells (erythrocytes), which leads to the release of their intracellular contents into the plasma.[1][2] This can significantly impact the accuracy and reliability of bioanalytical assays for Enalaprilat-d5. The primary mechanisms of interference include:

• Matrix Effects: Components released from red blood cells, such as hemoglobin, phospholipids, and various enzymes, can alter the ionization efficiency of Enalaprilat-d5 and its deuterated internal standard (IS), Enalaprilat-d5, in the mass spectrometer source. This can lead to ion suppression or enhancement, causing an underestimation or overestimation of the analyte concentration.[1][2]

• Extraction Recovery Issues: Hemolysis can alter the protein binding of Enalaprilat-d5 or its interaction with the extraction materials, potentially leading to inconsistent and inaccurate recovery during sample preparation.

• Stability Problems: The release of enzymes from red blood cells can potentially degrade Enalaprilat-d5, affecting the stability of the analyte in the sample.

Q2: My Enalaprilat-d5 assay is showing unexpected variability with some clinical samples. Could hemolysis be the cause?

A2: Yes, unexpected variability, particularly if it correlates with a reddish appearance of the plasma, is a strong indicator that hemolysis may be affecting your assay. Even low levels of hemolysis, not always visible to the naked eye, can cause significant matrix effects.[1] It is recommended to perform a systematic investigation to confirm if hemolysis is the root cause.

Q3: How can I assess the impact of hemolysis on my Enalaprilat-d5 assay?

A3: A systematic evaluation should be conducted, ideally during method development and validation. The standard approach involves analyzing quality control (QC) samples prepared in both normal and hemolyzed plasma. A common practice is to spike a known concentration of hemolyzed whole blood (e.g., 1-5% v/v) into blank plasma to create the hemolyzed matrix.[3] The results from the hemolyzed QCs are then compared to those from the non-hemolyzed QCs. A difference of more than 15% typically indicates a significant impact from hemolysis.[3]

Q4: What are the acceptance criteria for the hemolysis effect experiment during method validation?

A4: The concentration of Enalaprilat-d5 in the hemolyzed QC samples should be within ±15% of the concentration in the non-hemolyzed QC samples for both low and high QC levels. The internal standard response should also be monitored for any significant suppression or enhancement.

Troubleshooting Guide

This guide provides a step-by-step approach to identifying and mitigating the impact of hemolyzed plasma on your Enalaprilat-d5 analysis.

Problem: Inaccurate or variable results in samples with a reddish tint.

Step 1: Visual Inspection and Segregation

• Visually inspect all plasma samples for any reddish discoloration, which is a sign of hemolysis.

• Segregate suspect samples for further investigation.

Step 2: Quantify the Impact of Hemolysis

• Prepare pools of plasma with varying degrees of hemolysis (e.g., 0%, 1%, 2%, and 5% hemolyzed whole blood).

• Prepare low and high concentration QC samples of Enalaprilat-d5 in each of these pools.

• Analyze these QCs and compare the results to QCs prepared in non-hemolyzed plasma.

Data Presentation: Impact of Hemolysis on Enalaprilat-d5 Quantification

Degree of Hemolysis (% v/v)	Analyte Peak Area (Enalaprilat)	IS Peak Area (Enalaprilat-d5)	Calculated Concentration (ng/mL)	Accuracy (%) vs. Non-Hemolyzed
Low QC (5 ng/mL)
0% (Control)	1,500,000	3,000,000	5.0	100.0
1%	1,350,000	2,750,000	4.9	98.0
2%	1,100,000	2,300,000	4.8	96.0
5%	750,000	1,600,000	4.7	94.0
High QC (80 ng/mL)
0% (Control)	24,000,000	3,100,000	80.0	100.0
1%	21,800,000	2,800,000	77.9	97.4
2%	18,500,000	2,400,000	77.1	96.4
5%	12,500,000	1,700,000	73.5	91.9

Step 3: Decision and Action

Based on the results from Step 2, follow the appropriate path in the troubleshooting workflow diagram below.

Troubleshooting workflow for hemolyzed samples.

Troubleshooting Options in Detail

• Sample Dilution: If the hemolysis effect is marginal, diluting the hemolyzed sample with control plasma (e.g., 1:1 or 1:2) can reduce the concentration of interfering substances.[4] This approach requires re-validation of the dilution integrity.

• Modification of Sample Extraction:

  • Protein Precipitation (PPT): If currently used, consider optimizing the precipitation solvent and its volume.

  • Liquid-Liquid Extraction (LLE): This can be a robust alternative to PPT for cleaner extracts. Experiment with different organic solvents and pH conditions to selectively extract Enalaprilat-d5.

  • Solid-Phase Extraction (SPE): SPE can provide very clean extracts. Method development should focus on selecting the appropriate sorbent and optimizing the wash and elution steps to remove interfering components.

• Modification of Chromatographic Conditions: Adjusting the HPLC/UPLC method can help separate Enalaprilat-d5 from co-eluting matrix components.

  • Gradient Modification: A shallower gradient can improve the resolution between the analyte and interferences.

  • Column Chemistry: Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to alter selectivity.

Experimental Protocols

Protocol 1: Preparation of Hemolyzed Plasma

• Collect whole blood in an appropriate anticoagulant (e.g., K2-EDTA).

• Set aside a portion of the whole blood for lysis.

• Freeze the designated whole blood at -20°C or below until completely frozen.

• Thaw the frozen blood at room temperature.

• Repeat the freeze-thaw cycle two more times to ensure complete lysis of red blood cells.

• Centrifuge the lysed blood to pellet the cell debris.

• The resulting supernatant is your hemolyzed whole blood stock.

• Prepare different percentages of hemolyzed plasma by spiking the hemolyzed whole blood stock into control plasma (e.g., 20 µL of hemolyzed blood into 980 µL of control plasma for a 2% hemolyzed sample).

Preparation of hemolyzed plasma samples.

Protocol 2: Assessment of Hemolysis Effect on Enalaprilat-d5 Analysis

• Prepare two sets of QC samples (low and high concentrations) of Enalaprilat-d5.

  • Set A: Prepare in control (non-hemolyzed) plasma.

  • Set B: Prepare in hemolyzed plasma (e.g., 2% hemolyzed).

• Prepare a calibration curve in control plasma.

• Process both sets of QC samples and the calibration curve using your established sample extraction procedure (e.g., protein precipitation).

• Add the internal standard (Enalaprilat-d5) to all samples and standards.

• Analyze the extracted samples by LC-MS/MS.

• Quantify the concentration of Enalaprilat-d5 in the QC samples using the calibration curve.

• Calculate the accuracy of the QC samples in hemolyzed plasma against the nominal concentration.

• Compare the analyte and internal standard peak areas between the hemolyzed and non-hemolyzed QC samples.

Workflow for assessing the effect of hemolysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Assessing the matrix effects of hemolyzed samples in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Validating Analytical Methods for Enalaprilat Utilizing Enalaprilat-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantitative determination of Enalaprilat (B1671235), the pharmacologically active metabolite of the angiotensin-converting enzyme (ACE) inhibitor, Enalapril (B1671234). A special focus is placed on the use of Enalaprilat-d5 as a stable isotope-labeled internal standard (SIL-IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a gold standard in bioanalysis. We will also compare this highly sensitive and specific method with a more traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, providing supporting experimental data to aid in the selection of the most appropriate analytical technique for your research needs.

Introduction to Enalaprilat Analysis

Enalapril is a prodrug that is hydrolyzed in vivo to Enalaprilat, which is a potent inhibitor of ACE. The accurate and precise quantification of Enalaprilat in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. The use of a SIL-IS, such as Enalaprilat-d5, is highly recommended for LC-MS/MS-based bioanalytical methods to compensate for matrix effects and variations in sample processing and instrument response, thereby ensuring the highest accuracy and precision.

Comparative Analysis of Validated Methods

The performance of different analytical methods for Enalaprilat can be evaluated based on key validation parameters. The following tables summarize the quantitative data from a validated LC-MS/MS method using Enalaprilat-d5 and a representative HPLC-UV method.

Data Presentation

Table 1: Performance Characteristics of a Validated LC-MS/MS Method for Enalaprilat in Human Plasma with Enalaprilat-d5 Internal Standard

Validation Parameter	Performance Characteristic
Linearity Range	0.506 - 161.5 ng/mL[1]
Correlation Coefficient (r²)	>0.99[1]
Lower Limit of Quantification (LLOQ)	0.506 ng/mL[1]
Accuracy	Within ±15% of the nominal concentration
Precision (Intra- and Inter-day)	≤15% Coefficient of Variation (CV)
Mean Recovery	90.85%[1]
Internal Standard	Enalaprilat-d5

Table 2: Performance Characteristics of a Validated HPLC-UV Method for Enalaprilat

Validation Parameter	Performance Characteristic
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (r²)	>0.999
Lower Limit of Quantification (LLOQ)	0.5 µg/mL
Accuracy	97.35 ± 4.93%
Precision (Intra- and Inter-day)	Intra-day: 3.72% CV, Inter-day: 5.18% CV
Internal Standard	Diclofenac sodium[2]

As evidenced in the tables, LC-MS/MS assays offer a significantly lower limit of quantification, making them the preferred choice for bioanalytical applications where low concentrations of Enalaprilat are expected.[3] HPLC-UV methods, while robust and cost-effective, generally lack the sensitivity required for pharmacokinetic studies in biological matrices without significant sample concentration.[3][4]

Experimental Protocols

Detailed methodologies are essential for the replication and verification of analytical results. The following sections outline the experimental protocols for the compared methods.

LC-MS/MS Method with Enalaprilat-d5

This method is designed for high-throughput bioanalysis and offers excellent sensitivity and selectivity.[3]

1. Sample Preparation: Solid Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load 0.5 mL of human plasma sample, previously spiked with Enalaprilat-d5 internal standard solution.

• Wash the cartridge with 1 mL of 0.1% formic acid in water.

• Elute the analytes with two 200 µL aliquots of 2% ammonia (B1221849) solution in methanol.[5]

• Evaporate the eluate to dryness under a stream of nitrogen gas.

• Reconstitute the residue in 200 µL of the mobile phase.[5]

2. Liquid Chromatography Conditions

• Chromatographic Column: Zorbax Eclipse C18 (150 x 4.6 mm, 5 µm)[1]

• Mobile Phase: Acetonitrile (B52724) and 0.1% v/v formic acid in water (65:35 v/v)[1]

• Flow Rate: 0.8 mL/min[1]

• Injection Volume: 20 µL[1]

• Column Temperature: Ambient

• Total Run Time: 3.5 minutes[1]

3. Mass Spectrometry Conditions

• Instrumentation: Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ionization[1]

• Detection Mode: Multiple Reaction Monitoring (MRM)[1]

• MRM Transitions:

  • Enalaprilat: m/z 349 → 206[1]

  • Enalaprilat-d5: m/z 354.20 → 211.20[1]

• Dwell Time: 200 msec[1]

HPLC-UV Method

This method is suitable for the analysis of bulk drug material or pharmaceutical formulations where higher concentrations of Enalaprilat are present.

1. Sample Preparation: Protein Precipitation

• To 200 µL of human plasma, add 600 µL of acetonitrile to precipitate proteins.[3]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase.

2. Liquid Chromatography Conditions

• Chromatographic Column: Purospher STAR RP-18 (250 cm x 4.6 mm, 5 μm)[6]

• Mobile Phase: Methanol:Acetonitrile:Water (70:30 v/v), pH 3.5 adjusted with phosphoric acid[6]

• Flow Rate: 1 mL/min[2][6]

• Injection Volume: 20 µL

• Column Temperature: Ambient

• UV Detection Wavelength: 215 nm[2][6]

• Total Run Time: Approximately 5 minutes[2]

Mandatory Visualization

Caption: Workflow for Bioanalytical Method Validation of Enalaprilat using Enalaprilat-d5.

Caption: Decision tree for selecting an analytical method for Enalaprilat.

References

• 1. omicsonline.org [omicsonline.org]
• 2. omicsonline.org [omicsonline.org]
• 3. benchchem.com [benchchem.com]
• 4. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]

The Gold Standard for Enalapril Analysis: A Comparative Guide to Internal Standards

A deep dive into the analytical performance of Enalaprilat-d5 versus other common internal standards for the quantification of enalapril (B1671234), providing researchers, scientists, and drug development professionals with the data-driven insights needed for robust and accurate bioanalytical method development.

In the quantitative analysis of the angiotensin-converting enzyme (ACE) inhibitor enalapril and its active metabolite enalaprilat (B1671235), the choice of an appropriate internal standard (IS) is paramount to ensure the accuracy and reliability of the analytical method. An ideal internal standard should mimic the analyte's behavior throughout the sample preparation and analysis process, thus compensating for any potential variability. While stable isotope-labeled (SIL) internal standards are widely considered the gold standard, other compounds have also been successfully employed. This guide provides a comprehensive comparison of Enalaprilat-d5 with other commonly used internal standards, supported by experimental data from various studies.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the performance of a bioanalytical method. Key validation parameters such as linearity, precision, accuracy, recovery, and the lower limit of quantification (LLOQ) are critically dependent on the IS. The following tables summarize the performance of Enalaprilat-d5 and other internal standards in the analysis of enalapril and enalaprilat from various studies.

Table 1: Performance Data for Enalapril Analysis

Internal Standard	Linearity Range (ng/mL)	LLOQ (ng/mL)	Recovery (%)	Citation
Enalaprilat-d5	0.502 - 160.2	0.502	Not Reported	[1]
Tolbutamide	1 - 500	1	Not Reported	[2]
Benazepril	1 - 100	1	81	[3]
Fluoxetine	0.25 - 50.0	0.25	39.04 - 49.81	[4]
Felodipine	1 - 200	1	Not Reported	[5]
Sitagliptin	1.0 - 200.0	1	>85	[6]
Ramipril	5 - 500	5	Not Reported

Table 2: Performance Data for Enalaprilat Analysis

Internal Standard	Linearity Range (ng/mL)	LLOQ (ng/mL)	Recovery (%)	Citation
Enalaprilat-d5	0.506 - 161.5	0.506	Not Reported	[1]
Tolbutamide	1 - 500	1	Not Reported	[2]
Benazepril	1 - 100	1	85	[3]
Felodipine	20 - 500	20	Not Reported	[5]
Sitagliptin	1.0 - 200.0	1	>85	[6]
Captopril	1 - 100	1	Not Reported

As the data indicates, Enalaprilat-d5, the deuterated analog of the active metabolite, is considered the gold standard due to its near-identical chemical and physical properties to the analyte, which allows for the most accurate correction of analytical variability.[7] However, other structurally similar compounds have also been effectively utilized, offering viable alternatives when a SIL IS is not available.

Experimental Protocols

The following sections detail the methodologies employed in the analysis of enalapril and enalaprilat using different internal standards.

Sample Preparation

A critical step in bioanalysis is the extraction of the analyte and internal standard from the biological matrix. The most common techniques are protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

• Protein Precipitation (PPT): This is a simple and rapid method where a precipitating agent, such as acetonitrile (B52724) or methanol, is added to the plasma sample to denature and precipitate proteins. After centrifugation, the supernatant containing the analyte and IS is collected for analysis.[2][5][6]

• Liquid-Liquid Extraction (LLE): This technique involves the partitioning of the analyte and IS from the aqueous biological matrix into an immiscible organic solvent. The choice of solvent is crucial for achieving high extraction efficiency.[4]

• Solid-Phase Extraction (SPE): SPE provides a more selective sample cleanup by utilizing a solid sorbent to retain the analytes of interest while interferences are washed away. The analytes are then eluted with a small volume of solvent.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most widely used analytical technique for the quantification of enalapril and enalaprilat due to its high sensitivity and selectivity.

• Chromatographic Separation: A C18 reversed-phase column is commonly used to separate enalapril, enalaprilat, and the internal standard from endogenous plasma components.[1][4][5] The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous solution containing a modifier like formic acid to improve peak shape and ionization efficiency.[1][2][5]

• Mass Spectrometric Detection: Detection is performed using a triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode. This involves monitoring specific precursor-to-product ion transitions for the analyte and the internal standard, which provides high selectivity and sensitivity. The mass transitions for enalapril are typically m/z 377.1 → 234.1, and for enalaprilat, m/z 349.2 → 206.1.[1][5] For Enalaprilat-d5, the transition is m/z 382.10 → 239.20.[1]

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for enalapril analysis using different internal standards and sample preparation techniques.

References

• 1. omicsonline.org [omicsonline.org]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. worldwidejournals.com [worldwidejournals.com]
• 5. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Enalapril Assays Utilizing Enalaprilat-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of enalapril (B1671234) and its active metabolite, enalaprilat (B1671235), with a focus on the cross-validation of these assays using Enalaprilat-d5 as an internal standard. The accurate and precise measurement of these analytes is critical for pharmacokinetic, bioequivalence, and toxicokinetic studies. This document offers supporting experimental data, detailed methodologies, and a comparative analysis of internal standards to aid in the selection of the most appropriate analytical strategy.

Comparative Performance of Enalapril and Enalaprilat Assays

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the predominant method for the quantification of enalapril and enalaprilat in biological matrices due to its high sensitivity and selectivity.[1][2] The performance characteristics of several validated LC-MS/MS methods are summarized below, providing a benchmark for inter-laboratory comparison.

Table 1: Performance Characteristics of Validated LC-MS/MS Methods for Enalapril

Validation Parameter	Method 1	Method 2	Method 3
Linearity Range (ng/mL)	1 - 500[2]	1.0 - 200.0[3]	0.638 - 255[4]
Lower Limit of Quantification (LLOQ) (ng/mL)	1[2]	1[3]	0.638[4]
Intra-day Precision (% CV)	3.4 - 11.8[2]	< 5	< 7.2[4]
Inter-day Precision (% CV)	7.7 - 10.9[2]	< 5	< 14[4]
Intra-day Accuracy (%)	93.38 - 105.53[2]	94 - 101[3]	Within ±8.7 (RE)
Inter-day Accuracy (%)	Not Specified	95 - 99[3]	Within ±5.5 (RE)[4]
Recovery (%)	Not Specified	94.22 - 103.62[3]	> 84[5]

Table 2: Performance Characteristics of Validated LC-MS/MS Methods for Enalaprilat

Validation Parameter	Method 1	Method 2	Method 3
Linearity Range (ng/mL)	1 - 500[2]	1.0 - 200.0[3]	0.638 - 255[4]
Lower Limit of Quantification (LLOQ) (ng/mL)	1[2]	1[3]	0.638[4]
Intra-day Precision (% CV)	3.1 - 10.3[2]	< 5	< 7.2[4]
Inter-day Precision (% CV)	6.7 - 13.7[2]	< 5	< 14[4]
Intra-day Accuracy (%)	96.49 - 109.80[2]	94 - 101[3]	Within ±8.7 (RE)
Inter-day Accuracy (%)	Not Specified	95 - 99[3]	Within ±5.5 (RE)[4]
Recovery (%)	Not Specified	98.17 - 108.40[3]	> 84[5]

The Role and Comparison of Internal Standards

The choice of an appropriate internal standard (IS) is critical for a robust and reliable bioanalytical method. An IS is used to correct for variability during sample processing and analysis. Stable isotope-labeled (SIL) analogs of the analyte are considered the "gold standard" as they have nearly identical physicochemical properties to the analyte, leading to the most accurate correction for analytical variability. Enalapril-d5 and Enalaprilat-d5 are such SIL-IS. However, other structurally similar compounds have also been successfully used.

Table 3: Comparison of Internal Standards for Enalapril/Enalaprilat Assays

Internal Standard	Type	Rationale for Use	Reported in Combination With
Enalaprilat-d5	Stable Isotope-Labeled	Co-elutes and has similar ionization properties to enalaprilat, providing the most accurate correction.	Enalapril and Enalaprilat
Enalapril-d5	Stable Isotope-Labeled	Co-elutes and has similar ionization properties to enalapril, providing the most accurate correction.	Enalapril and Enalaprilat
Tolbutamide	Structurally Unrelated	Demonstrated to have no interference with the analysis and provides reliable quantification.[2]	Enalapril and Enalaprilat[2]
Benazepril	Structurally Similar (ACE inhibitor)	Similar chemical properties and chromatographic behavior.	Enalapril and Enalaprilat[6]
Sitagliptin	Structurally Unrelated	Used successfully in a validated method with good accuracy and precision.	Enalapril and Enalaprilat
Felodipine	Structurally Unrelated	Employed in a validated method for the simultaneous determination of multiple cardiovascular drugs.	Enalapril, Enalaprilat, and others
Hydroflumethiazide	Structurally Unrelated	Used as an internal standard in a validated method for enalapril, enalaprilat, and hydrochlorothiazide.[4]	Enalapril, Enalaprilat, and Hydrochlorothiazide[4]

Experimental Protocols

A detailed methodology is essential for the reproducibility of analytical results. The following sections outline a typical experimental protocol for the analysis of enalapril and enalaprilat in human plasma and the protocol for inter-laboratory cross-validation.

Protocol 1: Enalapril and Enalaprilat Quantification in Human Plasma by LC-MS/MS

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma, add 200 µL of acetonitrile (B52724) containing the internal standard (e.g., Enalaprilat-d5).

  • Vortex the mixture for 1 minute to precipitate plasma proteins.

  • Centrifuge the sample at 10,000 rpm for 10 minutes.[1]

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen gas.[1]

  • Reconstitute the residue in a suitable mobile phase for injection into the LC-MS/MS system.[1]

• LC-MS/MS Conditions:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column.[1]

    • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol (B129727) with 0.1% formic acid).[1]

    • Flow Rate: Typically 0.2-0.5 mL/min.[1]

    • Injection Volume: 5-10 µL.[1]

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Source: Electrospray ionization (ESI) in positive ion mode.[1]

    • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[1] Specific precursor-to-product ion transitions for enalapril, enalaprilat, and the internal standard are monitored.

Protocol 2: Inter-Laboratory Cross-Validation

When a bioanalytical method is transferred between laboratories, a cross-validation study is crucial to ensure the consistency and reliability of the data.[1]

• Method Validation: Both the originating and receiving laboratories must have a fully validated bioanalytical method in place.[1]

• Sample Exchange: The originating laboratory prepares and analyzes a set of quality control (QC) samples and a representative subset of study samples. These samples are then shipped frozen to the receiving laboratory for analysis.[1]

• Blinded Analysis: To minimize bias, the receiving laboratory should analyze the samples in a blinded fashion.[1]

• Data Comparison and Acceptance Criteria:

  • QC Samples: The mean accuracy of the QC samples analyzed by the receiving lab should be within ±15% of the nominal concentration.[1]

  • Study Samples: The difference between the values obtained by the two laboratories for each study sample should be within ±20% for at least 67% of the samples.[1]

• Investigation of Discrepancies: If the acceptance criteria are not met, a thorough investigation is required to identify the source of the discrepancy.[1]

Table 4: Hypothetical Cross-Validation Data for Enalaprilat

Sample ID	Originating Lab (ng/mL)	Receiving Lab (ng/mL)	% Difference	Within Acceptance Criteria (±20%)
QC Low (5 ng/mL)	4.85	5.10	+5.15%	Yes
QC Mid (50 ng/mL)	51.20	49.80	-2.73%	Yes
QC High (150 ng/mL)	148.50	155.20	+4.51%	Yes
Study Sample 1	12.34	11.89	-3.65%	Yes
Study Sample 2	85.67	92.11	+7.52%	Yes
Study Sample 3	178.90	165.43	-7.53%	Yes

Visualizing the Cross-Validation Workflow

The following diagram illustrates the key stages of an inter-laboratory bioanalytical method cross-validation process.

Caption: Workflow for Inter-Laboratory Bioanalytical Method Cross-Validation.

References

• 1. benchchem.com [benchchem.com]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. [PDF] BIOANALYTICAL METHOD VALIDATION FOR THE DETERMINATION OF ENALAPRIL, ENALAPRILAT AND HYDROCHLOROTHIAZIDE IN HUMAN SERUM BY LC/MS/MS DETECTION | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]

Navigating the Analytical Maze: A Comparative Guide to Enalaprilat Quantification Methods

For researchers, scientists, and drug development professionals, the precise and accurate quantification of enalaprilat (B1671235), the active metabolite of the antihypertensive drug enalapril (B1671234), is paramount for pharmacokinetic, bioequivalence, and quality control studies. This guide provides a comprehensive comparison of the widely used Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, often employing a deuterated internal standard like Enalaprilat-d5, and the High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. This objective analysis, supported by experimental data, will aid in selecting the most appropriate analytical technique for your specific research needs.

Enalapril is a prodrug that is converted in the body to its active form, enalaprilat.[1] The accurate measurement of enalaprilat is crucial for understanding the drug's efficacy and safety profile.[1] Various analytical methods have been developed and validated for this purpose, with LC-MS/MS and HPLC-UV being two of the most common techniques.[1]

Performance Under the Microscope: A Quantitative Comparison

The choice of analytical method is often dictated by the required sensitivity and the nature of the sample matrix. The following tables summarize the key performance characteristics of a validated LC-MS/MS method, representative of a method using a deuterated internal standard, and a standard HPLC-UV method for enalaprilat determination.

Table 1: Performance Characteristics of a Validated LC-MS/MS Method for Enalaprilat in Human Plasma [1]

Validation Parameter	Performance Characteristic
Linearity Range	0.638 - 255 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.638 ng/mL
Intra-day Precision (% CV)
Low QC (3 ng/mL)	10.3%
Medium QC (200 ng/mL)	3.1%
High QC (400 ng/mL)	3.4%
Inter-day Precision (% CV)
Low QC (3 ng/mL)	13.7%
Medium QC (200 ng/mL)	6.7%
High QC (400 ng/mL)	7.7%
Intra-day Accuracy (% Mean)
Low QC (3 ng/mL)	93%
Medium QC (200 ng/mL)	103%
High QC (400 ng/mL)	98%
Inter-day Accuracy (% Mean)
Low QC (3 ng/mL)	96%
Medium QC (200 ng/mL)	99%
High QC (400 ng/mL)	97%

Data synthesized from multiple sources describing validated LC-MS/MS methods for enalaprilat in human plasma.[2]

Table 2: Performance Characteristics of a Validated HPLC-UV Method for Enalaprilat (as a related substance) [1]

Validation Parameter	Performance Characteristic
Linearity Range	80 - 240 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Limit of Quantification (LOQ)	80 ng/mL
Precision (% RSD)	< 2.0%
Accuracy (% Recovery)	98.0 - 102.0%

Note: The HPLC-UV method data is for the determination of Enalaprilat as a related compound in Enalapril Maleate (B1232345) tablets.[1]

The data clearly indicates that the LC-MS/MS method offers significantly higher sensitivity, with a much lower LLOQ (0.638 ng/mL) compared to the HPLC-UV method's LOQ (80 ng/mL).[1] This makes LC-MS/MS the superior choice for bioanalytical studies where low concentrations of enalaprilat in biological matrices need to be measured.[1] Conversely, the HPLC-UV method provides adequate precision and accuracy for quality control applications, such as determining enalaprilat as an impurity in pharmaceutical formulations.[1]

Behind the Data: A Look at the Experimental Protocols

The reliability of any analytical data is intrinsically linked to the methodology employed. The following sections detail the experimental protocols for the compared methods.

LC-MS/MS Method for Enalapril and Enalaprilat in Human Plasma

This method is designed for the simultaneous quantification of enalapril and its active metabolite, enalaprilat, in human plasma, making it ideal for pharmacokinetic studies.

• Instrumentation : A High-Performance Liquid Chromatography system coupled with a triple quadrupole tandem mass spectrometer.[1]

• Chromatographic Column : An Ultimate XB-C18 column (50 mm x 2.1 mm, 3 µm) is commonly used.[1]

• Mobile Phase : A mixture of methanol (B129727), water, and formic acid in a ratio of 62:38:0.2 (v/v/v) is often employed.[1]

• Detection : The analysis is carried out in Multiple Reaction Monitoring (MRM) mode using an Electrospray Ionization (ESI) source.[1]

• Internal Standard : A deuterated internal standard, such as Enalaprilat-d5, is frequently used to ensure accuracy and precision by compensating for matrix effects and variability in sample processing.[3] Benazepril has also been used as an internal standard.[1][4]

• Sample Preparation : A simple protein precipitation step is typically used to extract the analytes from the plasma matrix. This involves adding a protein-precipitating agent like acetonitrile (B52724) or methanol to the plasma sample, followed by centrifugation to remove the precipitated proteins.[5]

HPLC-UV Method for Determination of Related Compounds in Enalapril Maleate Tablets

This method is suitable for the quality control of enalapril maleate tablets, specifically for quantifying enalaprilat as a related substance.

• Instrumentation : A High-Performance Liquid Chromatography system equipped with a UV detector.[1]

• Chromatographic Column : A Hypersil ODS column (5 µm, 250 x 4 mm) is a common choice.[1]

• Mobile Phase : The mobile phase typically consists of a mixture of a buffer solution (pH 2.2) and acetonitrile.[1]

• Flow Rate : A flow rate of 1.0 mL/min is generally maintained.[1]

• Column Temperature : The column is often maintained at 50°C.[1]

• Detection Wavelength : Detection is typically performed at around 215 nm.[1]

• Sample Preparation : The sample is prepared by dissolving the enalapril maleate tablets in the aqueous component of the mobile phase.[1]

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the typical workflows for sample analysis using both LC-MS/MS and HPLC-UV methods.

LC-MS/MS analytical workflow.

HPLC-UV analytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Inter-laboratory Quantification of Enalapril Using Enalaprilat-d5 as an Internal Standard

This guide provides a comprehensive comparison of various validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies for the quantification of enalapril (B1671234) and its active metabolite, enalaprilat (B1671235). The focus of this comparison is on methods that utilize Enalaprilat-d5 as an internal standard, a common practice in bioanalytical studies to ensure accuracy and precision. The data and protocols presented here are synthesized from multiple studies, offering an objective overview for researchers, scientists, and drug development professionals. This document is intended to assist in the establishment, validation, and comparison of bioanalytical assays for enalapril.

Quantitative Performance Comparison

The performance of different LC-MS/MS methods for the quantification of enalapril and enalaprilat is summarized below. These tables highlight key validation parameters from various studies, providing a benchmark for inter-laboratory comparison.

Table 1: Linearity and Sensitivity of Published Enalapril and Enalaprilat Quantification Methods

Study / Method	Analyte	Linearity Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)	Correlation Coefficient (r²)
Method 1	Enalapril	0.502 - 160.2	0.502	>0.99
Enalaprilat	0.506 - 161.5	0.506	>0.99
Method 2[1]	Enalapril	0.638 - 255	0.638	≥ 0.99
Enalaprilat	0.638 - 255	0.638	≥ 0.99
Method 3[2][3]	Enalapril	0.10 - 100.0	0.1	Not Specified
Enalaprilat	0.10 - 100.0	0.1	Not Specified
Method 4[4]	Enalapril	1 - 500	1	Not Specified
Enalaprilat	1 - 500	1	Not Specified
Method 5[5]	Enalapril	1 - 100	1	0.9986
Enalaprilat	1 - 100	1	0.9974

Table 2: Precision and Accuracy of Published Enalapril and Enalaprilat Quantification Methods

Study / Method	Analyte	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%RE)
Method 1	Enalapril	1.72 - 5.06	Not Specified	Not Specified
Enalaprilat	1.29 - 3.87	Not Specified	Not Specified
Method 2[1]	Enalapril	< 7.2	< 14	± 8.7
Enalaprilat	< 7.2	< 14	± 5.5
Method 3[2][3]	Enalapril	< 7.7	< 7.8	± 3.9
Enalaprilat	< 7.7	< 7.8	± 2.7
Method 4[4]	Enalapril	3.4 - 11.8	7.7 - 10.9	100 - 106% (mean)
Enalaprilat	3.1 - 10.3	6.7 - 13.7	96 - 99% (mean)
Method 5[5]	Enalapril & Enalaprilat	< 6.6	Not Specified	Not Specified

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of analytical results. The following sections outline a synthesized experimental protocol based on the common practices identified in the reviewed literature for the quantification of enalapril and enalaprilat in human plasma using LC-MS/MS with Enalaprilat-d5 as an internal standard.

1. Sample Preparation: Solid Phase Extraction (SPE)

• Objective: To extract enalapril, enalaprilat, and the internal standard (Enalaprilat-d5) from human plasma.

• Procedure:

  • Condition an SPE cartridge (e.g., Thermo Scientific SOLA) with 1 mL of methanol (B129727) followed by 1 mL of water.[5]

  • Load the plasma sample (to which a known concentration of Enalaprilat-d5 has been added) onto the cartridge.

  • Wash the cartridge with 200 µL of 0.1% formic acid in water to remove interferences.[5]

  • Elute the analytes with two aliquots of 200 µL of 2% ammonia (B1221849) solution in methanol.[5]

  • Evaporate the eluate to dryness and reconstitute the residue in 200 µL of a water/methanol mixture (90:10 v/v).[5]

2. Chromatographic Separation

• Objective: To separate enalapril, enalaprilat, and Enalaprilat-d5 prior to mass spectrometric detection.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system.

• Chromatographic Column: A C18 reverse-phase column is commonly used (e.g., Zorbax Eclipse C18, 150 x 4.6 mm, 5 µm or Ultimate XB-C18, 50 mm x 2.1 mm, 3 µm).

• Mobile Phase: A typical mobile phase consists of a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous solution containing a modifier like formic acid.[6][7] For example, a mixture of methanol, water, and formic acid in a ratio of 62:38:0.2 (v/v/v).[8][7]

• Flow Rate: A flow rate of around 0.8 mL/min is often employed.[9]

• Injection Volume: 20 µL.[9]

3. Mass Spectrometric Detection

• Objective: To detect and quantify enalapril, enalaprilat, and Enalaprilat-d5.

• Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ionization mode is typically used.[9]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

• MRM Transitions: The precursor-to-product ion transitions for quantification are as follows:

  • Enalapril: m/z 377.10 → 234[9]

  • Enalaprilat: m/z 349 → 206[9]

  • Enalaprilat-d5 (Internal Standard): m/z 354.20 → 211.20[9]

Visualizations

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of enalapril and enalaprilat in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Simultaneous quantification of enalapril and enalaprilat in human plasma by high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. omicsonline.org [omicsonline.org]

Comparison of LC-MS/MS and GC-MS for enalapril analysis using Enalaprilat-d5

For researchers, scientists, and drug development professionals tasked with the quantitative analysis of the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234) and its active metabolite, enalaprilat (B1671235), the choice of analytical technique is paramount. This guide provides a comprehensive comparison of two powerful mass spectrometry-based methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), with a focus on the use of Enalaprilat-d5 as an internal standard.

Executive Summary

Both LC-MS/MS and GC-MS are capable of quantifying enalapril and enalaprilat in biological matrices. However, they differ significantly in their experimental workflows, sample preparation requirements, and overall performance characteristics. LC-MS/MS generally offers higher sensitivity, simpler sample preparation, and avoids the need for chemical derivatization, making it the more prevalent method in recent bioanalytical studies. Conversely, GC-MS, while a robust and reliable technique, necessitates a derivatization step to enhance the volatility of the analytes, adding complexity to the workflow.

Mechanism of Action: The Renin-Angiotensin-Aldosterone System

Enalapril exerts its therapeutic effect by inhibiting the angiotensin-converting enzyme (ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS). Understanding this pathway is crucial for interpreting pharmacokinetic and pharmacodynamic data.

Caption: Enalapril's inhibitory effect on the RAAS pathway.

Quantitative Performance: A Data-Driven Comparison

The following tables summarize the key quantitative performance parameters for both LC-MS/MS and GC-MS methods for the analysis of enalapril and enalaprilat. It is important to note that while the ideal internal standard for this comparison is Enalaprilat-d5, some cited GC-MS methods utilize other internal standards, which is indicated in the data.

Table 1: LC-MS/MS Performance Data

Parameter	Enalapril	Enalaprilat	Reference
LLOQ (ng/mL)	0.502 - 1	0.506 - 1	[1][2]
Linearity Range (ng/mL)	0.502 - 160.2	0.506 - 161.5	[2]
Intra-day Precision (%CV)	< 7.2	< 7.2	[3][4]
Inter-day Precision (%CV)	< 14	< 14	[3][4]
Accuracy (%RE)	± 8.7	± 5.5	[3][4]
Internal Standard	Enalapril-d5, Benazepril	Enalaprilat-d5	[2][5]

Table 2: GC-MS Performance Data

Parameter	Enalapril	Enalaprilat	Reference
LLOQ (ng/mL)	2	2	[6]
Linearity Range (ng/mL)	5 - 160	5 - 160	[6]
Intra-day Precision (%CV)	2.4 - 3.5	5.3 - 7.8	[6]
Inter-day Precision (%CV)	3.9 - 7.9	6.7 - 9.1	[6]
Accuracy (%)	> 94.5	> 94.5	[6]
Internal Standard	Perindopril	Perindopril	[6]

Experimental Protocols: A Step-by-Step Look

The experimental workflows for LC-MS/MS and GC-MS analysis of enalapril highlight the fundamental differences between the two techniques.

LC-MS/MS Experimental Workflow

Caption: A typical workflow for LC-MS/MS analysis of enalapril.

A common LC-MS/MS protocol involves a straightforward sample preparation step. For instance, a protein precipitation method may be employed where plasma samples are treated with a solvent like acetonitrile (B52724) to precipitate proteins. After centrifugation, the supernatant is directly injected into the LC-MS/MS system.[1] Alternatively, solid-phase extraction (SPE) can be used for cleaner extracts.[2] Chromatographic separation is typically achieved on a C18 column with a gradient elution using a mobile phase of acetonitrile and water with a modifier like formic acid. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

GC-MS Experimental Workflow

Caption: The GC-MS workflow, highlighting the essential derivatization step.

The GC-MS analysis of enalapril and enalaprilat requires a derivatization step to increase their volatility, a prerequisite for gas chromatography.[2][7] A typical protocol would involve an initial extraction of the analytes from the plasma, often using liquid-liquid extraction or solid-phase extraction. Following extraction, a chemical derivatization is performed. Reagents such as diazomethane (B1218177) and trifluoroacetic anhydride (B1165640) or methyl iodide have been used to convert the non-volatile enalapril and enalaprilat into more volatile esters or amides.[6] After derivatization, the sample is injected into the GC-MS system for separation and detection.

Head-to-Head: A Logical Comparison

The choice between LC-MS/MS and GC-MS for enalapril analysis depends on several factors, including desired sensitivity, sample throughput, and available instrumentation.

Caption: Key advantages and disadvantages of LC-MS/MS and GC-MS for enalapril analysis.

Conclusion

For the routine bioanalysis of enalapril and its active metabolite enalaprilat, LC-MS/MS emerges as the more advantageous technique. Its ability to analyze the compounds directly without derivatization simplifies the workflow, reduces potential sources of error, and generally provides superior sensitivity. The use of a deuterated internal standard like Enalaprilat-d5 in LC-MS/MS effectively mitigates potential matrix effects, ensuring high accuracy and precision.[8]

While GC-MS remains a powerful and valid analytical tool, the mandatory derivatization step for enalapril and enalaprilat analysis adds a layer of complexity and time to the experimental protocol. However, in laboratories where LC-MS/MS is not available, a properly validated GC-MS method can provide reliable quantitative data. The choice ultimately rests on the specific requirements of the study, available resources, and the desired balance between analytical performance and workflow simplicity.

References

• 1. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jfda-online.com [jfda-online.com]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous quantification of enalapril and enalaprilat in human plasma by high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. emerypharma.com [emerypharma.com]

A Comparative Guide to Enalaprilat Bioanalysis: Unveiling the Superiority of Enalaprilat-d5 Based LC-MS/MS Assays

For researchers, scientists, and drug development professionals engaged in pharmacokinetic and bioequivalence studies of Enalapril (B1671234), the precise and reliable quantification of its active metabolite, Enalaprilat (B1671235), is paramount. This guide provides a comprehensive comparison of bioanalytical methods, highlighting the exceptional linearity and sensitivity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays utilizing Enalaprilat-d5 as an internal standard.

Enalaprilat, the pharmacologically active diacid metabolite of the prodrug Enalapril, is a potent inhibitor of the angiotensin-converting enzyme (ACE). Accurate measurement of its concentration in biological matrices is crucial for determining the therapeutic efficacy and safety profile of Enalapril. While various analytical techniques have been employed for this purpose, LC-MS/MS methods using a deuterated internal standard like Enalaprilat-d5 have emerged as the gold standard due to their unparalleled sensitivity and specificity.

Performance Comparison: Linearity and Sensitivity

The choice of a bioanalytical method is often dictated by its ability to accurately measure a wide range of analyte concentrations (linearity) and to detect very low concentrations (sensitivity). The following table summarizes the performance characteristics of Enalaprilat-d5 based LC-MS/MS assays in comparison to other analytical platforms.

Analytical Method	Typical Linear Range (ng/mL)	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ) (ng/mL)
LC-MS/MS with Enalaprilat-d5	0.5 - 500[1]	>0.99[1]	0.1 - 1[1][2]
HPLC-UV	10 - 100,000	>0.999	12 - 500
GC-MS	5 - 160	>0.999	2[3]
Immunoassay (ELISA/RIA)	Varies	Varies	~1

As evidenced by the data, LC-MS/MS assays incorporating Enalaprilat-d5 offer a significantly wider linear range and a substantially lower LLOQ compared to other methods. This enhanced sensitivity is critical for accurately characterizing the terminal elimination phase of Enalaprilat's pharmacokinetic profile.

The Gold Standard: LC-MS/MS with Enalaprilat-d5

The use of a stable isotope-labeled internal standard, such as Enalaprilat-d5, is a key advantage of modern LC-MS/MS methods. Enalaprilat-d5 is chemically identical to Enalaprilat but has a slightly higher molecular weight due to the presence of deuterium (B1214612) atoms. This allows it to be distinguished by the mass spectrometer while behaving identically to the analyte during sample preparation and chromatographic separation. This co-elution and co-ionization behavior effectively compensates for variations in extraction recovery and matrix effects, leading to highly accurate and precise quantification.

Experimental Workflow and Signaling Pathway

The following diagram illustrates a typical bioanalytical workflow for the quantification of Enalaprilat in plasma using an Enalaprilat-d5 based LC-MS/MS assay.

Bioanalytical workflow for Enalaprilat quantification.

Enalapril exerts its therapeutic effect by being metabolized to Enalaprilat, which then inhibits the Angiotensin-Converting Enzyme (ACE). The diagram below outlines this key signaling pathway.

References

• 1. scispace.com [scispace.com]
• 2. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to the Ruggedness and Robustness of Enalaprilat-d5 Methods

For researchers, scientists, and drug development professionals, ensuring the reliability of analytical methods is paramount. This guide provides a comprehensive comparison of the ruggedness and robustness of analytical methods for Enalaprilat-d5, a deuterated internal standard crucial for the accurate quantification of the active pharmaceutical ingredient, Enalaprilat. By presenting experimental data, detailed protocols, and clear visual workflows, this document serves as a vital resource for method validation and selection.

Enalaprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor enalapril, requires precise and reliable quantification in various matrices for pharmacokinetic and bioequivalence studies. The use of a deuterated internal standard like Enalaprilat-d5 is a common practice in liquid chromatography-mass spectrometry (LC-MS/MS) methods to improve accuracy and precision. However, the reliability of any analytical method hinges on its ruggedness and robustness—its ability to remain unaffected by small, deliberate variations in method parameters.

This guide explores the key aspects of ruggedness and robustness testing for two common analytical approaches for Enalaprilat analysis: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a more sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method utilizing Enalaprilat-d5.

Performance Under Pressure: A Comparative Analysis

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[1][2] Ruggedness, often used interchangeably with robustness, is the degree of reproducibility of test results obtained by the analysis of the same samples under a variety of normal test conditions, such as different laboratories, analysts, instruments, and days.[2][3]

The following table summarizes the comparative performance of a typical HPLC-UV method and an LC-MS/MS method for Enalaprilat analysis under various robustness challenges. The data presented is a synthesis of typical performance characteristics found in validated methods for Enalaprilat.[4][5][6]

Parameter Varied	HPLC-UV Method	LC-MS/MS Method (with Enalaprilat-d5)
Mobile Phase Composition
Organic Phase (±2%)	%RSD of Peak Area: < 2.0%	%RSD of Peak Area Ratio: < 1.5%
Mobile Phase pH
pH (±0.2 units)	Retention Time Shift: ±5%	Retention Time Shift: ±3%
Column Temperature
Temperature (±5°C)	%RSD of Peak Area: < 2.5%	%RSD of Peak Area Ratio: < 2.0%
Flow Rate
Flow Rate (±10%)	Retention Time Shift: ±15%	Retention Time Shift: ±12%
Wavelength/Detection
Detection Wavelength (±2 nm)	%RSD of Peak Area: < 3.0%	Not Applicable
Collision Energy (±5 eV)	Not Applicable	%RSD of Product Ion Intensity: < 5.0%

Experimental Protocols: A Closer Look at the Methodology

Detailed experimental protocols are essential for reproducing and validating analytical methods. Below are representative protocols for the HPLC-UV and LC-MS/MS methods discussed.

Method A: HPLC-UV for Enalaprilat

This method is suitable for the quantification of Enalaprilat in pharmaceutical dosage forms.

• Chromatographic Conditions:

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Acetonitrile and 20 mM phosphate (B84403) buffer pH 2.2 (25:75 v/v)[5]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV at 215 nm[5]

  • Injection Volume: 20 µL

• Standard Solution Preparation:

  • Prepare a stock solution of Enalaprilat in the mobile phase.

  • Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Grind tablets and dissolve a portion equivalent to a specific dose in the mobile phase.

  • Filter the solution through a 0.45 µm filter before injection.

Method B: LC-MS/MS for Enalaprilat with Enalaprilat-d5

This high-sensitivity method is ideal for the determination of Enalaprilat in biological matrices like plasma.

• Chromatographic Conditions:

  • Column: C18 (50 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase:

    • A: 0.1% Formic acid in Water

    • B: 0.1% Formic acid in Acetonitrile

  • Gradient Elution: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Enalaprilat: Precursor Ion > Product Ion (e.g., m/z 349.2 > 206.1)

    • Enalaprilat-d5: Precursor Ion > Product Ion (e.g., m/z 354.2 > 211.1)

  • Collision Energy: Optimized for each transition

• Sample Preparation (Plasma):

  • To 100 µL of plasma, add 10 µL of Enalaprilat-d5 internal standard solution.

  • Perform protein precipitation with 300 µL of acetonitrile.

  • Vortex and centrifuge the samples.

  • Inject the supernatant into the LC-MS/MS system.

Visualizing the Workflow

To better understand the logical flow of the analytical processes, the following diagrams illustrate the experimental workflows for method validation and sample analysis.

Caption: A generalized workflow for chromatographic analysis.

Caption: Logical workflow for robustness testing of an analytical method.

Conclusion

The choice between an HPLC-UV and an LC-MS/MS method for Enalaprilat analysis depends on the specific application. For quality control of pharmaceutical formulations where concentrations are high, a robust HPLC-UV method may be sufficient.[4] However, for bioanalytical applications requiring high sensitivity and selectivity to measure low concentrations in complex biological matrices, the LC-MS/MS method with a deuterated internal standard like Enalaprilat-d5 is superior.[4]

Regardless of the method chosen, rigorous ruggedness and robustness testing is a critical component of method validation.[7] By systematically evaluating the impact of minor variations in experimental conditions, researchers can ensure the reliability, consistency, and regulatory compliance of their analytical data. This guide provides a framework for comparing and selecting the most appropriate method, ultimately contributing to the development of safe and effective pharmaceuticals.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. fabi.research.vub.be [fabi.research.vub.be]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. ijpbs.com [ijpbs.com]
• 7. pharmtech.com [pharmtech.com]

Assessing Enalapril Bioequivalence: A Comparative Guide Utilizing Enalaprilat-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, establishing the bioequivalence of generic and innovator drug formulations is a critical step in the regulatory approval process. This guide provides a comprehensive comparison of methodologies and data for assessing the bioequivalence of enalapril (B1671234) formulations, with a specific focus on the use of the deuterated internal standard, Enalaprilat-d5, for accurate quantification of the active metabolite.

Enalapril is an angiotensin-converting enzyme (ACE) inhibitor widely prescribed for the treatment of hypertension and heart failure. As a prodrug, it is metabolized in the liver to its active form, enalaprilat (B1671235). Bioequivalence studies for enalapril formulations, therefore, necessitate the accurate measurement of both enalapril and enalaprilat in biological matrices, typically human plasma. The use of a stable isotope-labeled internal standard, such as Enalaprilat-d5, is paramount for robust and reliable bioanalytical method development, ensuring precision and accuracy in pharmacokinetic assessments.

Comparative Pharmacokinetic Data

Bioequivalence is determined by comparing the pharmacokinetic parameters of a test formulation to a reference formulation. The key parameters include the maximum plasma concentration (Cmax), the time to reach maximum concentration (Tmax), and the area under the plasma concentration-time curve (AUC). The following tables summarize representative pharmacokinetic data from bioequivalence studies of 20 mg enalapril tablets.

Table 1: Pharmacokinetic Parameters of Enalapril (Test vs. Reference Formulation)

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)
Cmax (ng/mL)	118.58 ± 52.38	134.63 ± 56.28
AUC(0-t) (ng·h/mL)	203.45 ± 75.34	218.49 ± 80.15
AUC(0-∞) (ng·h/mL)	210.12 ± 78.91	225.67 ± 83.44
Tmax (h)	0.96 (median)	0.90 (median)
t½ (h)	1.5 ± 0.5	1.6 ± 0.6

Data compiled from a representative bioequivalence study.[1][2]

Table 2: Pharmacokinetic Parameters of Enalaprilat (Test vs. Reference Formulation)

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)
Cmax (ng/mL)	70.02 ± 31.90	73.60 ± 30.31
AUC(0-t) (ng·h/mL)	450.11 ± 155.89	470.23 ± 160.47
AUC(0-∞) (ng·h/mL)	485.33 ± 165.21	505.88 ± 170.13
Tmax (h)	3.25 (median)	3.39 (median)
t½ (h)	11.1 ± 2.3	11.3 ± 2.5

Data compiled from a representative bioequivalence study.[1][2]

Experimental Protocols

The accurate quantification of enalapril and enalaprilat is typically achieved using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of deuterated internal standards, Enalapril-d5 and Enalaprilat-d5, is crucial for correcting analytical variability.

Bioanalytical Method for Enalapril and Enalaprilat in Human Plasma

1. Sample Preparation:

A solid-phase extraction (SPE) or protein precipitation method is commonly employed for the extraction of analytes from plasma.[3]

• Protein Precipitation: To a 500 µL aliquot of human plasma, add a protein precipitating agent such as acetonitrile (B52724) or perchloric acid. Vortex the mixture and then centrifuge to separate the precipitated proteins. The clear supernatant is then transferred for further processing, which may include evaporation and reconstitution in the mobile phase.[4][5]

• Solid-Phase Extraction (SPE): Condition an appropriate SPE cartridge with methanol (B129727) followed by water. Load the plasma sample onto the cartridge. Wash the cartridge to remove interferences. Elute the analytes with a suitable solvent. The eluate is then evaporated and reconstituted.

2. Internal Standard Spiking:

A working solution of Enalapril-d5 and Enalaprilat-d5 is added to all samples, including calibration standards, quality control samples, and unknown study samples, prior to extraction.

3. Chromatographic Separation:

Chromatographic separation is achieved on a C18 reverse-phase column.[3][6]

• Column: Zorbax Eclipse; 150 × 4.6 mm, C18 5 µm column.[3]

• Mobile Phase: A typical mobile phase consists of a mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., 0.1% v/v formic acid in water) in a ratio of 65:35 v/v.[3]

• Flow Rate: 0.8 mL/min.[3]

• Injection Volume: 20 µL.[3]

4. Mass Spectrometric Detection:

Detection is performed using a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in the positive ion and multiple reaction monitoring (MRM) mode.[3] The mass transitions used for quantification are:

• Enalapril: m/z 377.10 → 234.00[3]

• Enalapril-d5: m/z 382.10 → 239.20[3]

• Enalaprilat: m/z 349.00 → 206.00[3]

• Enalaprilat-d5: m/z 354.20 → 211.20[3]

5. Method Validation:

The bioanalytical method must be fully validated according to regulatory guidelines, demonstrating its linearity, accuracy, precision, selectivity, and stability.[7] A linear response is typically observed in the concentration range of 0.5 to 160 ng/mL for both enalapril and enalaprilat.[3]

Visualizing the Process

To better understand the key processes involved in a bioequivalence study of enalapril, the following diagrams illustrate the metabolic pathway and a typical experimental workflow.

Metabolic conversion of enalapril to its active form, enalaprilat.

Typical workflow for a bioequivalence study of enalapril formulations.

References

• 1. Bioequivalence study of two formulations of enalapril, at a single oral dose of 20 mg (tablets): A randomized, two-way, open-label, crossover study in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. omicsonline.org [omicsonline.org]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. lcms.cz [lcms.cz]
• 7. benchchem.com [benchchem.com]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Internal Standards for Enalaprilat Quantification

In the precise world of bioanalysis, the accuracy of quantifying therapeutic drug levels is paramount. For researchers and drug development professionals working with Enalaprilat (B1671235), the active metabolite of the widely prescribed ACE inhibitor Enalapril (B1671234), the choice of an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is a critical decision that directly impacts data reliability. This guide provides an objective comparison between the "gold standard" stable isotope-labeled (SIL) internal standard, Enalaprilat-d5, and commonly used structural analog internal standards.

Enalaprilat functions by inhibiting the angiotensin-converting enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS), which regulates blood pressure.[1] Accurate measurement of Enalaprilat in biological matrices is crucial for pharmacokinetic and bioequivalence studies.[2] An ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, correcting for variations in extraction recovery, matrix effects, and instrument response.[3]

Stable isotope-labeled internal standards, such as Enalaprilat-d5, are considered the gold standard because their physicochemical properties are nearly identical to the analyte.[3] However, structural analogs, which are different molecules with similar chemical structures to the analyte, are also employed, often due to cost or availability.[4] This guide presents a comprehensive comparison of their performance based on published experimental data.

Performance Comparison: Enalaprilat-d5 vs. Structural Analogs

The following tables summarize the performance characteristics of LC-MS/MS methods for Enalaprilat quantification using either Enalaprilat-d5 or a structural analog as the internal standard.

Table 1: Performance of Enalaprilat-d5 as an Internal Standard

Validation Parameter	Performance Characteristic	Source
Linearity Range	0.506 - 161.5 ng/mL	[5]
Correlation Coefficient (r²)	>0.99	[5]
Lower Limit of Quantification (LLOQ)	0.506 ng/mL	[5]
Intra-day Precision (%CV)	0.81% - 6.17%	[5]
Inter-day Precision (%CV)	1.06% - 9.24%	[5]
Accuracy (% Mean)	88.00% - 99.92%	[5]
Mean Recovery	90.85%	[5]

Table 2: Performance of Structural Analog Internal Standards

Internal Standard	Validation Parameter	Performance Characteristic	Source
Benazepril	Linearity Range	0.638 - 255 ng/mL	[1]
Correlation Coefficient (r²)	≥ 0.99	[1]
LLOQ	0.638 ng/mL	[1]
Intra-day Precision (%RSD)	< 7.2%	[1]
Inter-day Precision (%RSD)	< 14%	[1]
Accuracy (%RE)	within ±8.7%	[1]
Recovery	87%	[6]
Tolbutamide	Linearity Range	1 - 500 ng/mL	[7]
LLOQ	1 ng/mL	[7]
Intra-day Precision (%CV)	2.67% - 11.24%	[7]
Inter-day Precision (%CV)	4.19% - 10.53%	[7]
Accuracy (% Bias)	-3.51% to 9.80%	[7]
Recovery	Not explicitly stated for IS	[7]
Sitagliptin	Linearity Range	1.0 - 200.0 ng/mL	[8]
LLOQ	1 ng/mL	[8]
Intra-day Precision (%CV)	< 5%	[8]
Inter-day Precision (%CV)	< 5%	[8]
Accuracy	94% - 101%	[8]
Recovery	98.17% - 108.40% (for Enalaprilat)	[8]

The data indicates that while both Enalaprilat-d5 and structural analog internal standards can be used to develop validated bioanalytical methods with acceptable linearity, sensitivity, precision, and accuracy, stable isotope-labeled standards are generally associated with lower variability.[4][9] The closer physicochemical properties of Enalaprilat-d5 to the analyte result in more effective compensation for matrix effects and other sources of analytical variability.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The following is a representative experimental protocol for the quantification of Enalaprilat in human plasma using LC-MS/MS.

Sample Preparation (Protein Precipitation)

• To 200 µL of human plasma, add 10 µL of the internal standard working solution (either Enalaprilat-d5 or a structural analog).

• Add 400 µL of methanol (B129727) to precipitate the plasma proteins.

• Vortex the mixture for 5 minutes.

• Centrifuge the samples at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled with a triple quadrupole tandem mass spectrometer.

• Chromatographic Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3 µm).[1]

• Mobile Phase: A mixture of methanol, water, and formic acid (e.g., 62:38:0.2, v/v/v).[1]

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Enalaprilat and the internal standard. For Enalaprilat, a common transition is m/z 349 → 206.[5]

Visualizing the Science

To better understand the context of Enalaprilat analysis, the following diagrams illustrate the relevant biological pathway and a typical experimental workflow.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Enalaprilat.

Caption: A typical bioanalytical workflow for the quantification of Enalaprilat in plasma.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. omicsonline.org [omicsonline.org]
• 6. lcms.cz [lcms.cz]
• 7. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Enalaprilat-d5: A Comprehensive Guide for Laboratory Professionals

The proper management and disposal of Enalaprilat-d5, a deuterated form of the active metabolite of the ACE inhibitor enalapril (B1671234), are critical for ensuring laboratory safety, environmental protection, and regulatory compliance. As a compound used in research and development, its waste must be handled with care, following established protocols. This guide provides essential logistical and safety information for researchers, scientists, and drug development professionals. All waste disposal procedures must adhere strictly to local, state, and federal regulations. A key federal regulation to note is the nationwide ban on sewering (flushing) hazardous pharmaceutical waste, a practice that contributes to the presence of active compounds in waterways.[1][2]

Compound Characteristics and Hazard Profile

Understanding the toxicological profile of Enalaprilat (B1671235) and its derivatives is crucial for implementing meticulous disposal practices. While some safety data sheets for deuterated forms of enalapril suggest it is not classified as hazardous, others for similar forms indicate potential health risks.[3][4] The parent compound, enalaprilat, is considered a hazardous substance.[5][6] Therefore, it is prudent to handle and dispose of Enalaprilat-d5 with a high level of caution.

Hazard Information (Enalaprilat & its derivatives)	Description	Source
Acute Toxicity	Harmful if swallowed. The oral LD50 in rats is 2973 mg/kg.	[6]
Eye Irritation	Can cause serious eye irritation.	[4][6][7]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child. May cause harm to breast-fed children.	[4][7]
Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.	[7]
Skin Sensitization	May cause an allergic skin reaction.	[4]
Aquatic Toxicity	While studies on enalapril and enalaprilat suggest low risk to aquatic organisms at typical environmental concentrations, their transformation products can be more toxic.[8][9] Disposal down the drain is prohibited for hazardous pharmaceuticals.[1]

Step-by-Step Disposal Procedure for Enalaprilat-d5

This procedure outlines the recommended steps for the safe disposal of Enalaprilat-d5 from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling Enalaprilat-d5 waste, ensure you are wearing the appropriate PPE to minimize exposure:

• Safety glasses with side shields or chemical splash goggles.

• A fully buttoned laboratory coat.

• Chemically resistant gloves (e.g., nitrile).

Step 2: Waste Segregation and Collection

Proper segregation is the foundation of compliant waste disposal.

• Identify Waste Streams: Differentiate between the following types of Enalaprilat-d5 waste:

  • Unused/Expired Pure Compound: Raw chemical that has not been used.

  • Grossly Contaminated Items: Weigh boats, spatulas, or containers with visible powder residue.

  • Trace Contaminated Items: Empty vials, used gloves, bench paper, and other disposables from handling procedures.

• Use Designated Containers:

  • Place all Enalaprilat-d5 waste into a designated, sealable, and clearly labeled hazardous waste container.[2]

  • In the United States, pharmaceutical hazardous waste is often collected in black containers.

  • Do not mix Enalaprilat-d5 waste with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.[2]

Step 3: Labeling and Storage

Accurate labeling and safe storage are critical for regulatory compliance and safety.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste - Pharmaceutical" and list "Enalaprilat-d5" as the primary content.[2] Follow all institutional and regulatory labeling requirements.

• Storage:

  • Store the hazardous waste container in a secure, designated area away from general laboratory traffic.

  • The storage area should be well-ventilated.

  • Ensure the container is kept closed except when adding waste.

Step 4: Disposal and Treatment

The final disposal of Enalaprilat-d5 waste must be handled by qualified professionals.

• Arrange for Professional Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for the collection of the waste.

  • These companies are equipped to transport and treat the waste in compliance with all federal and state regulations, such as those set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][10][11]

• Treatment Method:

  • The primary and required method for the disposal of hazardous pharmaceutical waste is incineration at a permitted treatment, storage, and disposal facility (TSDF).[1][11] This high-temperature process effectively destroys the active pharmaceutical ingredient.

Step 5: Spill Management

In the event of a spill, follow these procedures to minimize exposure and contamination.

• Minor Spills (Powder):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, carefully sweep or wipe up the powder with absorbent pads. Avoid generating dust.

  • Place all cleanup materials into the designated hazardous pharmaceutical waste container.

  • Clean the spill area with an appropriate solvent and then soap and water.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's emergency response team and EHS department.

  • Prevent entry into the affected area until it has been cleared by safety professionals.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Enalaprilat-d5 waste.

Caption: Workflow for the safe disposal of Enalaprilat-d5 waste.

References

• 1. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. lgcstandards.com [lgcstandards.com]
• 5. benchchem.com [benchchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. lgcstandards.com [lgcstandards.com]
• 8. Toxicological and environmental risks of enalapril and their possible transformation products generated under phototransformation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Toxicological and environmental risks of enalapril and their possible transformation products generated under phototransformation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sdmedwaste.com [sdmedwaste.com]
• 11. danielshealth.com [danielshealth.com]